Isobutyl propionate

• CAS: 540-42-1

Core Science & Biosynthesis

What are the physicochemical properties of isobutyl propionate?

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the core physicochemical properties of isobutyl propionate (B1217596) (CAS No. 540-42-1), a carboxylic ester recognized for its characteristic fruity, rum-like aroma. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development and other scientific fields who require precise and reliable data on this compound. The guide encompasses a summary of quantitative data, detailed experimental protocols for the determination of key properties, and visual representations of experimental workflows.

Introduction

Isobutyl propionate, with the IUPAC name 2-methylpropyl propanoate, is a colorless liquid that is slightly soluble in water but miscible with many organic solvents.[1][2] Its pleasant fragrance has led to its use as a flavoring and fragrance agent.[3] Beyond these applications, a thorough understanding of its physicochemical properties is essential for its use in chemical synthesis, as a solvent, and for safety and handling considerations in laboratory and industrial settings. This guide details its fundamental chemical and physical characteristics.

Chemical and Physical Properties

The key physicochemical properties of isobutyl propionate are summarized in the table below. These values have been compiled from various reputable sources and represent experimentally determined data.

Property	Value
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.18 g/mol
Appearance	Colorless to pale yellow liquid with a fruity, rum-like odor
Density	0.869 g/mL at 25 °C
Boiling Point	137 °C at 760 mmHg; 66-67 °C at 60 mmHg
Melting Point	-71.4 °C
Flash Point	26 °C (78.8 °F) - Closed Cup
Solubility in Water	1700 mg/L at 25 °C (Slightly soluble)
Vapor Pressure	6.47 mmHg at 25 °C
Refractive Index	1.397 at 20 °C

Experimental Protocols

The determination of the physicochemical properties of isobutyl propionate requires standardized experimental methodologies to ensure accuracy and reproducibility. Below are detailed protocols for key properties, based on internationally recognized guidelines such as those from the Organisation for Economic Co-operation and Development (OECD) and ASTM International.

Determination of Boiling Point

The boiling point of isobutyl propionate is determined using the distillation method as outlined in OECD Guideline 103 and ASTM D1078.[2][4][5][6][7][8][9]

• Principle: This method determines the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

• Apparatus: Distillation flask, condenser, calibrated thermometer, heating mantle, and receiving cylinder.

• Procedure:

  • A measured volume of isobutyl propionate is placed in the distillation flask.

  • The flask is heated, and the liquid is allowed to boil.

  • The temperature at which the liquid-vapor equilibrium is established is recorded as the boiling point.

  • Corrections for atmospheric pressure are applied to standardize the boiling point to 760 mmHg.

Determination of Melting Point

The melting point of isobutyl propionate, which is the temperature at which it transitions from a solid to a liquid, is determined in accordance with OECD Guideline 102.

• Principle: This method involves heating a small, solidified sample of the substance and observing the temperature range over which it melts.

• Apparatus: Capillary tube, melting point apparatus with a temperature-controlled block and a viewing lens.

• Procedure:

  • A small amount of solidified isobutyl propionate is introduced into a capillary tube.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a controlled rate.

  • The temperature at which the first drop of liquid appears and the temperature at which the last solid particle melts are recorded to define the melting range.

Determination of Density

The density of isobutyl propionate is determined using a pycnometer or an oscillating densitometer as described in OECD Guideline 109.[10][11][12][13]

• Principle: Density is the mass per unit volume of a substance.

• Apparatus: A pycnometer of a known volume or an oscillating densitometer, and an analytical balance.

• Procedure (Pycnometer Method):

  • The empty pycnometer is weighed.

  • It is then filled with isobutyl propionate, ensuring no air bubbles are present.

  • The filled pycnometer is weighed again at a constant temperature.

  • The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Flash Point

The flash point of isobutyl propionate is determined using the Tag Closed Cup method as specified in ASTM D56.[14][15][16][17][18]

• Principle: The flash point is the lowest temperature at which the vapors of the liquid will ignite when an ignition source is introduced.

• Apparatus: Tag Closed Cup tester, which includes a sample cup with a lid, a heat source, and an ignition source.

• Procedure:

  • The sample cup is filled with isobutyl propionate to a specified level.

  • The lid is closed, and the sample is heated at a slow, constant rate.

  • At regular temperature intervals, the ignition source is applied through an opening in the lid.

  • The flash point is the lowest temperature at which a flash is observed.

Determination of Water Solubility

The water solubility of isobutyl propionate is determined by the flask method as described in OECD Guideline 105.[1][19][20][21][22][23]

• Principle: A saturated solution of the substance in water is prepared, and the concentration of the substance in the aqueous phase is determined analytically.

• Apparatus: Flask with a stirrer, constant temperature bath, and an analytical instrument for concentration measurement (e.g., gas chromatograph).

• Procedure:

  • An excess amount of isobutyl propionate is added to a known volume of water in a flask.

  • The mixture is agitated in a constant temperature bath until equilibrium is reached.

  • The aqueous phase is then separated and analyzed to determine the concentration of dissolved isobutyl propionate.

Determination of Vapor Pressure

The vapor pressure of isobutyl propionate is determined using a static or dynamic method as outlined in OECD Guideline 104.[24][25][26][27][28]

• Principle: The vapor pressure is the pressure exerted by the vapor in thermodynamic equilibrium with its condensed phase at a given temperature.

• Apparatus: A system to introduce the sample into a vacuum, a pressure measuring device (manometer), and a constant temperature bath.

• Procedure (Static Method):

  • A small amount of isobutyl propionate is introduced into an evacuated system of known volume.

  • The system is maintained at a constant temperature until the pressure reading is stable.

  • This stable pressure is the vapor pressure of the substance at that temperature.

Determination of Refractive Index

The refractive index of isobutyl propionate is measured using a refractometer according to ASTM D1218.[29][30][31][32][33]

• Principle: The refractive index is the ratio of the speed of light in a vacuum to its speed in the substance.

• Apparatus: A calibrated refractometer with a light source and a temperature-controlled prism.

• Procedure:

  • A few drops of isobutyl propionate are placed on the prism of the refractometer.

  • The instrument is adjusted to bring the dividing line between the light and dark fields into focus.

  • The refractive index is read directly from the scale at a specified temperature (typically 20 °C).

Visualized Experimental Workflows

To further elucidate the experimental processes, the following diagrams illustrate the generalized workflows for determining key physicochemical properties.

Boiling Point Determination Workflow

Flash Point Determination Workflow

Water Solubility Determination Workflow

Conclusion

The data and methodologies presented in this technical guide provide a robust foundation for the safe and effective use of isobutyl propionate in a variety of scientific applications. The summarized physicochemical properties, coupled with detailed experimental protocols based on international standards, offer a reliable reference for researchers and professionals. The visualized workflows further clarify the experimental processes, ensuring a comprehensive understanding of how these critical parameters are determined. Adherence to these standardized methods is crucial for generating high-quality, reproducible data in scientific research and development.

References

• 1. oecd.org [oecd.org]
• 2. store.astm.org [store.astm.org]
• 3. store.astm.org [store.astm.org]
• 4. ASTM D1078: Distillation Range Measurement of Liquid VOCs - Analytice [analytice.com]
• 5. webstore.ansi.org [webstore.ansi.org]
• 6. store.astm.org [store.astm.org]
• 7. laboratuar.com [laboratuar.com]
• 8. oecd.org [oecd.org]
• 9. lcslaboratory.com [lcslaboratory.com]
• 10. oecd.org [oecd.org]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]
• 13. OECD n°109: Density of liquids and solids - Analytice [analytice.com]
• 14. store.astm.org [store.astm.org]
• 15. store.astm.org [store.astm.org]
• 16. ASTM D56 - eralytics [eralytics.com]
• 17. contitesting.com [contitesting.com]
• 18. ASTM D56 Flash Point | Tag Closed Cup Testing | Pentyl Labs [pentyllabs.com]
• 19. filab.fr [filab.fr]
• 20. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 21. OECD 105 - Phytosafe [phytosafe.com]
• 22. laboratuar.com [laboratuar.com]
• 23. Physical chemical testing studies | Essem Compliance [essem-compliance.com]
• 24. laboratuar.com [laboratuar.com]
• 25. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 26. oecd.org [oecd.org]
• 27. oecd.org [oecd.org]
• 28. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google ブックス [books.google.co.jp]
• 29. store.astm.org [store.astm.org]
• 30. store.astm.org [store.astm.org]
• 31. standards.iteh.ai [standards.iteh.ai]
• 32. matestlabs.com [matestlabs.com]
• 33. store.astm.org [store.astm.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Isobutyl Propionate (B1217596)

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and spectral characteristics of isobutyl propionate. The information is presented to support research and development activities where this chemical may be utilized.

Chemical Structure and Formula

Isobutyl propionate, also known by its IUPAC name 2-methylpropyl propanoate, is an organic ester with a characteristic fruity, rum-like odor. It is found naturally in various fruits like apples and pears.

• Chemical Formula: C₇H₁₄O₂

• SMILES: CCC(=O)OCC(C)C

• InChI Key: FZXRXKLUIMKDEL-UHFFFAOYSA-N

Quantitative Data Summary

The key physical and chemical properties of isobutyl propionate are summarized in the table below for easy reference and comparison.

Property	Value
IUPAC Name	2-methylpropyl propanoate
CAS Number	540-42-1
Molecular Weight	130.18 g/mol [1]
Density	0.869 g/mL at 25 °C
Boiling Point	137 °C at 760 mmHg; 66.5 °C at 60 mmHg[2]
Melting Point	-71 °C
Flash Point	26 °C (78.8 °F)[2]
Solubility in Water	Slightly soluble
Solubility in Organic Solvents	Miscible with alcohol and ether
Refractive Index (n20/D)	1.397

Synthesis of Isobutyl Propionate

The most common method for synthesizing isobutyl propionate is through the Fischer esterification of isobutanol with propionic acid, using an acid catalyst.

The overall reaction is as follows:

Caption: Fischer esterification of isobutanol and propionic acid.

This protocol provides a representative method for the synthesis of isobutyl propionate.

Materials:

• Propionic acid

• Isobutanol

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine isobutanol and a molar excess of propionic acid.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (to neutralize the excess acid) and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Purify the crude isobutyl propionate by distillation to obtain the final product.

Spectral Data and Interpretation

The ¹H NMR spectrum of isobutyl propionate shows distinct signals corresponding to the different proton environments in the molecule.

• ~3.86 ppm (d, 2H): The two protons on the carbon adjacent to the ester oxygen (-O-CH₂ -). The signal is a doublet due to coupling with the single proton on the adjacent carbon.

• ~2.33 ppm (q, 2H): The two protons on the carbon adjacent to the carbonyl group (-C(=O)-CH₂ -). The signal is a quartet due to coupling with the three protons of the methyl group.

• ~1.91 ppm (m, 1H): The single proton on the carbon bearing the two methyl groups (-CH(CH₃)₂). It appears as a multiplet due to coupling with the adjacent methylene (B1212753) and methyl protons.

• ~1.15 ppm (t, 3H): The three protons of the methyl group in the propionate moiety (-CH₂-CH₃ ). The signal is a triplet due to coupling with the adjacent methylene protons.

• ~0.94 ppm (d, 6H): The six equivalent protons of the two methyl groups in the isobutyl moiety (-CH(CH₃ )₂). The signal is a doublet due to coupling with the adjacent methine proton.

The ¹³C NMR spectrum provides information on the carbon skeleton of isobutyl propionate.

• ~174 ppm: Carbonyl carbon (-C =O).

• ~70 ppm: Methylene carbon attached to the ester oxygen (-O-C H₂-).

• ~28 ppm: Methine carbon in the isobutyl group (-C H(CH₃)₂).

• ~27 ppm: Methylene carbon adjacent to the carbonyl group (-C(=O)-C H₂-).

• ~19 ppm: Methyl carbons of the isobutyl group (-CH(C H₃)₂).

• ~9 ppm: Methyl carbon of the propionate group (-CH₂-C H₃).

The IR spectrum of isobutyl propionate displays characteristic absorption bands for its functional groups.

• ~1735 cm⁻¹ (strong): C=O stretching vibration, characteristic of the ester carbonyl group.

• ~1170 cm⁻¹ (strong): C-O stretching vibration of the ester linkage.

• ~2870-2960 cm⁻¹: C-H stretching vibrations of the alkyl groups.

Safety Information

Isobutyl propionate is a flammable liquid and vapor.[3][4] It should be handled in a well-ventilated area, away from heat, sparks, and open flames.[2][3] Appropriate personal protective equipment, including safety goggles and gloves, should be worn.[3] In case of skin contact, rinse with water.[2] If inhaled, move to fresh air.[3] For detailed safety information, refer to the Safety Data Sheet (SDS).[2][3][4][5][6]

References

• 1. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. aurochemicals.com [aurochemicals.com]
• 5. vigon.com [vigon.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]

In-Depth Technical Guide to Isobutyl Propionate (CAS 540-42-1): Properties and Hazards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl propionate (B1217596) (CAS 540-42-1), also known as 2-methylpropyl propanoate, is an organic ester recognized for its characteristic fruity, rum-like aroma.[1] This colorless liquid is utilized as a solvent in various industries and as a flavoring and fragrance agent.[2][3] From a research and development perspective, understanding its physicochemical properties, potential hazards, and biological interactions is crucial for its safe handling and application. This technical guide provides a comprehensive overview of isobutyl propionate, consolidating key data, experimental protocols, and potential biological pathways.

Physicochemical Properties

A clear, colorless to pale yellow liquid, isobutyl propionate is characterized by its moderate volatility and solubility in organic solvents.[1][2] It is less dense than water and its vapors are heavier than air.[4] Key quantitative physical and chemical properties are summarized below.

Property	Value	Reference(s)
Molecular Formula	C₇H₁₄O₂	[5]
Molecular Weight	130.18 g/mol	[5]
Melting Point	-71 °C to -70 °C	[3]
Boiling Point	137 °C at 760 mmHg; 66-67 °C at 60 mmHg	[3]
Density	0.869 g/mL at 25 °C
Vapor Pressure	6.47 mmHg at 25 °C	[3]
Vapor Density	4.1 (Air = 1)	[3]
Flash Point	26 °C (78.8 °F) - closed cup
Solubility in Water	1700 mg/L at 25 °C	[3]
logP (o/w)	2.158 (estimated)	[3]
Refractive Index (n20/D)	1.397

Hazards and Toxicological Data

Isobutyl propionate is classified as a flammable liquid and requires careful handling to avoid ignition.[5] While it is considered to have low toxicity, exposure to high concentrations may cause irritation and other adverse health effects.[1][4]

Hazard Identification

• Flammability: Flammable liquid and vapor.[5] Vapors can form explosive mixtures with air and may travel to a source of ignition and flash back.[1]

• Health Hazards: May be mildly toxic by ingestion, inhalation, and skin absorption.[1][4] Inhalation or contact may irritate the skin, eyes, and respiratory tract.[4] High concentrations of vapors may lead to dizziness or suffocation.[1]

GHS Hazard Statement	Code
Flammable liquid and vapor	H226

As per Regulation (EC) No 1272/2008.[5]

Toxicological Summary

Metric	Value	Species	Reference(s)
LD50 (Oral)	5,599 mg/kg	Rabbit	[5]

No specific data is available for skin corrosion/irritation, eye damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, reproductive toxicity, or specific target organ toxicity (single and repeated exposure).[5]

Occupational Safety and Exposure Limits

Currently, there are no specific occupational exposure limits established for isobutyl propionate by major regulatory bodies.[6][7] Standard laboratory safety protocols for handling flammable liquids should be strictly followed.

Handling and Storage

• Handling: Use in a well-ventilated area.[8] Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and flame-retardant clothing.[5][8] All equipment should be grounded to prevent static discharge.[9]

• Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[9] Keep containers tightly closed.[9]

Experimental Protocols

Synthesis of Isobutyl Propionate via Fischer Esterification

A common method for synthesizing isobutyl propionate is through the acid-catalyzed Fischer esterification of isobutanol with propionic acid.[10][11]

Materials:

• Isobutanol

• Propionic acid

• Strong acid catalyst (e.g., sulfuric acid or Amberlyst-15)[11][12]

• Solvent (e.g., 1,4-dioxane, optional)[12]

Procedure:

• Combine isobutanol and propionic acid in a round-bottom flask. To drive the equilibrium towards the product, a molar excess of one of the reactants, typically isobutanol, is used.[10]

• Add a catalytic amount of a strong acid.

• Heat the mixture under reflux for a specified period.[13]

• After cooling, the product is isolated through a series of extraction and washing steps to remove unreacted starting materials and the acid catalyst.

• The final product can be purified by distillation.[13]

Fischer Esterification Workflow for Isobutyl Propionate Synthesis.

Analysis by Gas Chromatography (GC)

The purity and concentration of isobutyl propionate can be determined using gas chromatography, often coupled with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).[12][14]

Typical GC Parameters:

• Column: A polar capillary column, such as a DB-WAX, is suitable for separating the ester from its parent alcohol and acid.[12]

• Injector Temperature: Set to ensure efficient vaporization of the sample.

• Oven Temperature Program: An initial temperature hold followed by a ramp to a final temperature to achieve good separation of components.

• Detector: FID is commonly used for quantification.[12] MS can be used for identification confirmation.[14]

General Workflow for the GC Analysis of Isobutyl Propionate.

Metabolism and Signaling Pathways

Proposed Metabolic Pathway

Specific metabolic studies on isobutyl propionate are not extensively documented in publicly available literature. However, based on the metabolism of similar esters, it is anticipated that isobutyl propionate undergoes hydrolysis in vivo, catalyzed by non-specific esterases, to yield isobutanol and propionic acid.[1]

Proposed Hydrolytic Metabolism of Isobutyl Propionate.

Isobutanol is then likely metabolized via oxidation to isobutyraldehyde (B47883) and subsequently to isobutyric acid, which can enter other metabolic pathways.[15] Propionic acid is converted to propionyl-CoA, which can then enter the Krebs cycle via succinyl-CoA.

Potential Effects on Cellular Signaling

The biological effects of isobutyl propionate are likely mediated by its hydrolysis product, propionate, a short-chain fatty acid (SCFA). SCFAs are known to modulate various cellular signaling pathways.

• G-protein Coupled Receptors (GPCRs): Propionate is a ligand for GPR41 and GPR43, which can influence cellular processes.[16]

• Histone Deacetylase (HDAC) Inhibition: Propionate can inhibit HDACs, leading to changes in gene expression.[16]

• MEK/ERK Pathway: Studies on sodium propionate have shown that it can suppress the MEK/ERK signaling pathway in breast cancer cells, thereby inhibiting cell migration and invasion.[17]

• PPAR-γ Signaling: Propionate has been shown to exert anti-tumor effects in glioblastoma models through a PPAR-γ-dependent mechanism, promoting apoptosis and autophagy.[18]

It is important to note that these signaling effects are attributed to propionate and further research is needed to determine the specific effects of isobutyl propionate itself on these pathways.

Conclusion

Isobutyl propionate is a flammable organic ester with a range of industrial applications. While it exhibits low acute toxicity, appropriate safety measures are necessary due to its flammability and potential for irritation at high concentrations. This guide provides a foundational understanding of its properties and hazards for professionals in research and development. Further investigation into its specific metabolic fate and interaction with cellular signaling pathways will provide a more complete toxicological and pharmacological profile.

References

• 1. Isobutyl propionate | 540-42-1 [chemicalbook.com]
• 2. CAS 540-42-1: isobutyl propionate | CymitQuimica [cymitquimica.com]
• 3. isobutyl propionate, 540-42-1 [thegoodscentscompany.com]
• 4. ISOBUTYL PROPIONATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. fishersci.com [fishersci.com]
• 7. aurochemicals.com [aurochemicals.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. synerzine.com [synerzine.com]
• 10. brainly.com [brainly.com]
• 11. researchgate.net [researchgate.net]
• 12. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 13. amherst.edu [amherst.edu]
• 14. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Metabolism of 2-Methylpropene (Isobutylene) by the Aerobic Bacterium Mycobacterium sp. Strain ELW1 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A short-chain fatty acid, propionate, enhances the cytotoxic effect of cisplatin by modulating GPR41 signaling pathways in HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Sodium butyrate and sodium propionate inhibit breast cancer cell migration and invasion through regulation of epithelial-to-mesenchymal transition and suppression of MEK/ERK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

A Comprehensive Technical Guide to the Solubility of Isobutyl Propionate in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of isobutyl propionate (B1217596), a common solvent and flavoring agent, in aqueous and organic media. This document is intended to be a valuable resource for professionals in research, scientific, and drug development fields who require precise solubility data and detailed experimental methodologies.

Core Physical and Chemical Properties of Isobutyl Propionate

Isobutyl propionate (C₇H₁₄O₂) is a colorless liquid with a characteristic fruity, rum-like odor.[1] It is less dense than water and its vapors are heavier than air.[2][3] As an ester, it is susceptible to hydrolysis, breaking down into isobutanol and propionic acid, particularly in the presence of acids or bases.[4]

Solubility Profile of Isobutyl Propionate

The solubility of a compound is a critical parameter in a wide array of applications, including formulation development, reaction chemistry, and environmental fate assessment. Isobutyl propionate exhibits a distinct solubility profile, characterized by limited aqueous solubility and high solubility in many organic solvents.

Data Presentation: Quantitative Solubility of Isobutyl Propionate

The following table summarizes the available quantitative and qualitative solubility data for isobutyl propionate in water and a range of common organic solvents.

Solvent	Solvent Class	Solubility	Temperature (°C)	Pressure
Water	Aqueous	1.7 g/L	25	Ambient
Ethanol	Alcohol	Miscible/Highly Soluble	Not Specified	Ambient
Methanol	Alcohol	Miscible/Highly Soluble	Not Specified	Ambient
Diethyl Ether	Ether	Miscible/Highly Soluble	Not Specified	Ambient
Acetone	Ketone	Soluble	Not Specified	Ambient
Ethyl Acetate	Ester	Soluble	Not Specified	Ambient
Hexane	Hydrocarbon (Alkane)	Soluble	Not Specified	Ambient
Toluene	Hydrocarbon (Aromatic)	Soluble	Not Specified	Ambient
Chloroform	Halogenated Hydrocarbon	Highly Soluble	Not Specified	Ambient

Experimental Protocols for Solubility Determination

Accurate determination of solubility requires robust and well-defined experimental protocols. The following methodologies are based on established international standards and common laboratory practices for determining the solubility of organic compounds like isobutyl propionate.

Determination of Solubility in Water (Based on OECD Guideline 105)

The OECD Guideline for the Testing of Chemicals, Test No. 105, provides two primary methods for determining water solubility: the Column Elution Method and the Flask Method.[7][8][9][10][11] Given the solubility of isobutyl propionate is above 0.01 g/L, the Flask Method is the more appropriate choice.

Principle: A supersaturated solution of isobutyl propionate in water is prepared and allowed to equilibrate. The concentration of isobutyl propionate in the saturated aqueous phase is then determined analytically.

Apparatus:

• Mechanical shaker or magnetic stirrer in a thermostatically controlled water bath or chamber.

• Centrifuge with temperature control.

• Analytical balance.

• Glassware (flasks with stoppers, pipettes, etc.).

• Analytical instrument for concentration measurement (e.g., Gas Chromatograph with a Flame Ionization Detector - GC-FID).

Procedure:

• Preparation of the Solution: Add an excess amount of isobutyl propionate to a flask containing deionized water. The amount should be sufficient to ensure a saturated solution with undissolved ester present.

• Equilibration: Seal the flask and agitate it in a constant temperature bath (e.g., 25 ± 0.5 °C) for a sufficient period to reach equilibrium. A preliminary test can determine the necessary equilibration time (typically 24-48 hours).

• Phase Separation: After equilibration, cease agitation and allow the mixture to stand in the constant temperature bath for at least 24 hours to allow for phase separation.

• Sample Collection: Carefully withdraw a sample from the aqueous phase, ensuring no undissolved isobutyl propionate is included. Centrifugation in a temperature-controlled centrifuge may be necessary to remove any dispersed micro-droplets.

• Analysis: Determine the concentration of isobutyl propionate in the collected aqueous sample using a validated analytical method, such as GC-FID.

• Replicates: The experiment should be performed in triplicate to ensure the reliability of the results.

Determination of Solubility in Organic Solvents

A common laboratory method for determining the solubility of a liquid in an organic solvent involves the preparation of a saturated solution and subsequent analysis.

Principle: A known mass of the solute (isobutyl propionate) is mixed with a known volume of the organic solvent. The mixture is equilibrated, and if a saturated solution with excess solute is formed, the concentration in the liquid phase is determined. For miscible liquids, this method will show complete dissolution up to a 1:1 volume ratio or higher.

Apparatus:

• Vortex mixer or shaker.

• Thermostatically controlled environment.

• Analytical balance.

• Volumetric glassware.

• Analytical instrument for concentration determination (e.g., GC-FID, HPLC).

Procedure:

• Sample Preparation: In a series of vials, add a known mass of isobutyl propionate to measured volumes of the organic solvent being tested.

• Equilibration: Seal the vials and agitate them at a constant temperature until equilibrium is reached.

• Observation: Visually inspect the vials for the presence of a single, clear phase (indicating miscibility or high solubility) or two distinct phases (indicating partial or low solubility).

• Quantitative Analysis (if not fully miscible): If two phases are present, carefully sample the solvent-rich phase.

• Concentration Determination: Analyze the sample using a suitable analytical technique to determine the concentration of isobutyl propionate.

• Data Reporting: Express the solubility in terms of g/100 mL or other appropriate units at the specified temperature.

Visualizing the Solubility Determination Workflow

The following diagram illustrates a logical workflow for determining the solubility of a compound like isobutyl propionate.

Solubility Determination Workflow

References

• 1. Isobutyl propionate | 540-42-1 [chemicalbook.com]
• 2. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ISOBUTYL PROPIONATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. scent.vn [scent.vn]
• 6. parchem.com [parchem.com]
• 7. filab.fr [filab.fr]
• 8. laboratuar.com [laboratuar.com]
• 9. oecd.org [oecd.org]
• 10. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 11. oecd.org [oecd.org]

Natural occurrence of isobutyl propionate in fruits

An In-depth Technical Guide on the Natural Occurrence of Isobutyl Propionate (B1217596) in Fruits

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isobutyl propionate, a volatile ester recognized for its characteristic fruity and rum-like aroma, is a natural constituent of various fruits, contributing to their complex flavor profiles. Understanding the natural occurrence, biosynthesis, and analytical methods for this compound is essential for flavor chemistry, food science, and the exploration of natural compounds in pharmaceutical applications. This technical guide provides a comprehensive overview of isobutyl propionate in fruits, including its quantitative occurrence, detailed experimental protocols for its analysis, and a visualization of its biosynthetic pathway.

Natural Occurrence of Isobutyl Propionate

Isobutyl propionate has been identified as a volatile component in a number of fruits. However, quantitative data on its concentration is limited in publicly available literature. The presence of this ester is often noted in studies profiling the volatile compounds of fruits, though its concentration can vary significantly depending on the fruit species, cultivar, ripeness, and storage conditions.

Table 1: Natural Occurrence of Isobutyl Propionate in Various Fruits

Fruit Species	Cultivar(s)	Part of Fruit	Concentration	Analytical Method
Apple (Malus domestica)	Red General, Red Delicious	Not Specified	Present, not quantified	HS-SPME-GC-MS
Jackfruit (Artocarpus heterophyllus)	Five cultivars	Not Specified	Present, not quantified	HS-SPME-GC-TOFMS[1]

Note: "Present, not quantified" indicates that the compound was identified in the cited study, but its concentration was not reported.

Biosynthesis of Isobutyl Propionate in Fruits

The formation of isobutyl propionate in fruits is a result of the esterification of isobutanol with propionyl-CoA. This reaction is catalyzed by a class of enzymes known as alcohol acyltransferases (AATs). The precursors for this pathway are derived from amino acid and fatty acid metabolism.[2][3]

Isobutanol is formed from the catabolism of the branched-chain amino acid L-valine. Propionyl-CoA is primarily derived from the catabolism of odd-chain fatty acids and certain amino acids. The general biosynthetic pathway is illustrated below.

Biosynthesis of Isobutyl Propionate in Fruits.

Experimental Protocols for Analysis

The analysis of isobutyl propionate and other volatile esters in fruits is most commonly and effectively performed using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).[4][5][6] This method is highly sensitive and allows for the identification and quantification of volatile compounds from a complex fruit matrix.

Objective

To extract, identify, and quantify isobutyl propionate from a fruit matrix.

Materials and Reagents

• Fruit samples

• Sodium chloride (NaCl)

• Ultrapure water

• Internal standard (e.g., 2-octanol (B43104) or a deuterated analog of isobutyl propionate)

• Methanol (for standard preparation)

• 20 mL headspace vials with PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure

3.3.1. Sample Preparation

• Select fresh, ripe fruits and wash them with deionized water.

• Homogenize a known weight of the fruit pulp (e.g., 5 g) in a blender.

• Transfer the homogenized sample into a 20 mL headspace vial.

• Add a saturated NaCl solution (e.g., 2 g of NaCl and 5 mL of ultrapure water) to the vial to increase the ionic strength and promote the release of volatile compounds.

• Add a known concentration of the internal standard to the vial for quantification purposes.

3.3.2. Headspace Solid-Phase Microextraction (HS-SPME)

• Place the sealed vial in a temperature-controlled autosampler or water bath.

• Equilibrate the sample at a specific temperature (e.g., 40-60°C) for a set time (e.g., 15-30 minutes) with agitation to allow volatiles to partition into the headspace.

• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30-60 minutes) at the same temperature with continued agitation.

3.3.3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Injection: Thermally desorb the extracted analytes from the SPME fiber in the hot GC inlet (e.g., 250°C) in splitless mode.

• Gas Chromatograph (GC) Conditions:

  • Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C) and hold for a few minutes, then ramp up at a controlled rate (e.g., 5°C/min) to a final temperature (e.g., 250°C) and hold for several minutes to ensure all compounds elute.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: e.g., 230°C.

  • Mass Scan Range: m/z 35-350.

Data Analysis and Quantification

• Identification: Identify isobutyl propionate by comparing its mass spectrum and retention index with those of an authentic standard and with mass spectral libraries (e.g., NIST, Wiley).

• Quantification: Quantify isobutyl propionate by creating a calibration curve using standard solutions of known concentrations of isobutyl propionate and a constant concentration of the internal standard. The concentration in the fruit sample is determined by comparing the peak area ratio of isobutyl propionate to the internal standard against the calibration curve.

Workflow for Isobutyl Propionate Analysis.

Conclusion

Isobutyl propionate is a naturally occurring ester that contributes to the characteristic aroma of several fruits. Its biosynthesis is intricately linked to the metabolism of the amino acid L-valine and fatty acids, with alcohol acyltransferases playing a pivotal role in its final synthesis. The accurate and sensitive analysis of isobutyl propionate in complex fruit matrices can be reliably achieved using HS-SPME-GC-MS. This technical guide provides a foundational understanding for researchers and scientists in the fields of food chemistry, flavor science, and natural product research, enabling further investigation into the occurrence and significance of this volatile compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alcohol acyl transferase genes at a high-flavor intensity locus contribute to ester biosynthesis in kiwifruit - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HS-SPME-GC-MS detection of volatile compounds in Myrciaria jabuticaba Fruit [scielo.org.pe]
• 5. mdpi.com [mdpi.com]
• 6. Characterization of volatile substances in apples from Rosaceae family by headspace solid-phase microextraction followed by GC-qMS - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of Isobutyl Propionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for isobutyl propionate (B1217596). The information is presented in a clear, structured format to facilitate its use in research, quality control, and educational settings. This document includes detailed spectral data, experimental protocols, and a visual representation of the molecular structure with corresponding NMR signal assignments.

Introduction

Isobutyl propionate (C₇H₁₄O₂) is an ester known for its characteristic fruity, rum-like odor. It is used as a flavoring agent in the food industry and as a solvent in various applications. The structural elucidation and purity assessment of isobutyl propionate heavily rely on spectroscopic techniques, particularly ¹H and ¹³C NMR spectroscopy. This guide offers a detailed analysis of its NMR spectra, providing essential data for chemists and researchers.

¹H and ¹³C NMR Spectral Data

The following tables summarize the quantitative ¹H and ¹³C NMR spectral data for isobutyl propionate, typically recorded in deuterated chloroform (B151607) (CDCl₃).

Table 1: ¹H NMR Spectral Data for Isobutyl Propionate

Signal Assignment	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration
a	0.94	Doublet	6.7	6H
b	1.15	Triplet	7.6	3H
c	1.93	Multiplet	-	1H
d	2.33	Quartet	7.6	2H
e	3.86	Doublet	6.7	2H

Table 2: ¹³C NMR Spectral Data for Isobutyl Propionate

Signal Assignment	Chemical Shift (δ) ppm
1	9.1
2	19.0
3	27.8
4	28.1
5	70.5
6	174.4

Experimental Protocols

The following section outlines a typical experimental protocol for acquiring high-quality ¹H and ¹³C NMR spectra of isobutyl propionate.

3.1. Sample Preparation

• Sample Weighing: Accurately weigh 5-25 mg of isobutyl propionate for ¹H NMR or 50-100 mg for ¹³C NMR into a clean, dry vial.[1]

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial.[1] CDCl₃ is a common solvent for non-polar to moderately polar organic compounds.

• Dissolution: Gently swirl or vortex the vial to ensure the complete dissolution of the sample.

• Transfer: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal standard (δ = 0.00 ppm).

3.2. NMR Data Acquisition

• Instrumentation: The NMR spectra are typically acquired on a 300 MHz or higher field NMR spectrometer. The data presented in this guide is consistent with spectra obtained on a 90 MHz instrument.[2][3][4]

• ¹H NMR Parameters:

  • Pulse Program: A standard single-pulse experiment is used.

  • Number of Scans: Typically 8 to 16 scans are sufficient for a good signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 1-2 seconds is commonly used.

  • Spectral Width: A spectral width of approximately 10-12 ppm is appropriate.

• ¹³C NMR Parameters:

  • Pulse Program: A proton-decoupled pulse sequence is used to simplify the spectrum to singlets.

  • Number of Scans: A larger number of scans (e.g., 128 to 1024) is required due to the lower natural abundance of the ¹³C isotope.

  • Relaxation Delay: A relaxation delay of 2-5 seconds is used to ensure full relaxation of the carbon nuclei.

  • Spectral Width: A spectral width of about 200-220 ppm is standard.

3.3. Data Processing

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum via Fourier transformation.

• Phasing: The spectrum is manually or automatically phased to ensure all peaks are in the absorptive mode.

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Referencing: The chemical shifts are referenced to the residual solvent peak (CDCl₃ at δ = 7.26 ppm for ¹H and δ = 77.16 ppm for ¹³C) or the internal standard (TMS at δ = 0.00 ppm).

• Integration: The relative areas of the peaks in the ¹H NMR spectrum are integrated to determine the proton ratios.

Visualization of NMR Assignments

The following diagram illustrates the structure of isobutyl propionate with the corresponding ¹H and ¹³C NMR signal assignments.

Caption: Molecular structure of isobutyl propionate with ¹H and ¹³C NMR assignments.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. Isobutyl propionate(540-42-1) 13C NMR [m.chemicalbook.com]
• 3. Isobutyl propionate(540-42-1) 1H NMR spectrum [chemicalbook.com]
• 4. Page loading... [wap.guidechem.com]

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of Isobutyl Propionate (B1217596)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of isobutyl propionate (C₇H₁₄O₂, Molecular Weight: 130.18 g/mol ). Understanding these fragmentation pathways is crucial for the structural elucidation and identification of this and similar ester compounds in complex mixtures.

The data presented herein is typically acquired using a standard gas chromatography-mass spectrometry (GC-MS) system or by direct infusion into a mass spectrometer. A representative experimental protocol is outlined below.

1.1 Sample Preparation and Introduction: A dilute solution of isobutyl propionate in a volatile solvent (e.g., dichloromethane (B109758) or methanol) is prepared. The sample is introduced into the mass spectrometer via a heated gas chromatograph for separation and volatilization, or directly via a heated probe.

1.2 Ionization: The gaseous isobutyl propionate molecules are bombarded with a high-energy electron beam, typically at 70 electron volts (eV).[1] This process ejects an electron from the molecule, forming a positively charged molecular ion (M⁺•), which is a radical cation.

1.3 Mass Analysis: The newly formed molecular ion and any subsequent fragment ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

1.4 Detection: An electron multiplier or similar detector records the abundance of each ion at its specific m/z value, generating the mass spectrum.

Mass Spectrum and Data Analysis

The electron ionization mass spectrum of isobutyl propionate is characterized by several key fragment ions. The molecular ion peak at m/z 130 is often of very low abundance or absent entirely, which is common for aliphatic esters.

Quantitative Fragmentation Data

The prominent ions observed in the EI mass spectrum of isobutyl propionate are summarized below. The data is compiled from various spectral databases.[1][2][3]

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Proposed Ion Structure	Fragmentation Pathway
29	~14-28%	[C₂H₅]⁺	α-cleavage
41	~12%	[C₃H₅]⁺	Secondary fragmentation of isobutyl group
56	~28-43%	[C₄H₈]⁺•	McLafferty Rearrangement (neutral loss product)
57	100% (Base Peak)	[C₂H₅CO]⁺ / [C₄H₉]⁺	α-cleavage
74	~1-2%	[C₃H₆O₂]⁺•	McLafferty Rearrangement
75	~7-11%	[C₃H₇O₂]⁺	Rearrangement product
87	~9-13%	[M - C₃H₅]⁺	Loss of allyl radical
130	Low / Not Observed	[C₇H₁₄O₂]⁺•	Molecular Ion

Core Fragmentation Pathways

The fragmentation of the isobutyl propionate molecular ion is dominated by two primary mechanisms: alpha (α) cleavage and the McLafferty rearrangement.

Alpha (α) Cleavage

Alpha cleavage is the scission of a bond adjacent to the functional group. For esters, this occurs on either side of the carbonyl group.

• Formation of the Propionyl Cation (m/z 57): The most favorable α-cleavage involves the breaking of the C-O bond, leading to the formation of the stable acylium ion (propionyl cation). This fragment is responsible for the base peak at m/z 57.

• Formation of the Isobutyl Cation (m/z 57): Cleavage of the bond between the carbonyl carbon and the oxygen of the isobutyl group can lead to the formation of the isobutyl cation. This cation has the same nominal mass as the propionyl cation and therefore contributes to the intensity of the base peak at m/z 57.

• Formation of the Ethyl Cation (m/z 29): Cleavage of the C-C bond alpha to the carbonyl group results in the loss of a neutral CO₂R radical and the formation of an ethyl cation.

Caption: Primary α-cleavage pathways of the isobutyl propionate molecular ion.

McLafferty Rearrangement

The McLafferty rearrangement is a characteristic fragmentation for carbonyl compounds possessing a γ-hydrogen atom on a sufficiently long alkyl chain. Isobutyl propionate meets this requirement. The process involves a six-membered ring transition state, leading to the transfer of a γ-hydrogen to the carbonyl oxygen and subsequent cleavage of the β-bond.

This rearrangement results in the elimination of a neutral alkene (isobutylene, C₄H₈, mass = 56) and the formation of a radical cation of propanoic acid at m/z 74. The eliminated isobutylene (B52900) can also be detected as a radical cation at m/z 56.[4]

Caption: The McLafferty rearrangement pathway for isobutyl propionate.

Conclusion

The mass spectrum of isobutyl propionate is defined by a dominant base peak at m/z 57, resulting from α-cleavage to form the stable propionyl and isobutyl cations. Additional significant peaks at m/z 56, 41, and 29 arise from the McLafferty rearrangement and subsequent fragmentation of the alkyl and acyl portions of the molecule. The molecular ion at m/z 130 is typically weak or absent. These characteristic fragmentation patterns provide a reliable fingerprint for the identification of isobutyl propionate in mass spectrometry-based analyses.

References

• 1. massbank.eu [massbank.eu]
• 2. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isobutyl propionate(540-42-1) MS [m.chemicalbook.com]
• 4. thiele.ruc.dk [thiele.ruc.dk]

Infrared (IR) spectroscopy analysis of isobutyl propionate

An In-depth Technical Guide to the Infrared (IR) Spectroscopy Analysis of Isobutyl Propionate (B1217596)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the infrared (IR) spectroscopy analysis of isobutyl propionate, a common ester used as a flavoring agent and solvent. This document details the characteristic vibrational frequencies, experimental protocols for spectral acquisition, and the logical workflow for analysis.

Introduction to the Infrared Spectroscopy of Esters

Infrared (IR) spectroscopy is a powerful analytical technique used to identify functional groups in a molecule by measuring the absorption of infrared radiation. For an ester like isobutyl propionate (C₇H₁₄O₂), IR spectroscopy is particularly useful for confirming the presence of the characteristic ester functional group, which consists of a carbonyl group (C=O) single-bonded to an oxygen atom that is subsequently attached to another carbon chain. The vibrations of these and other bonds within the molecule give rise to a unique spectral fingerprint.

The key diagnostic absorptions for aliphatic esters such as isobutyl propionate include a strong carbonyl (C=O) stretching vibration and C-O stretching vibrations. Additionally, various C-H stretching and bending vibrations from the isobutyl and propionyl moieties will be present.

Spectral Data of Isobutyl Propionate

The infrared spectrum of isobutyl propionate is characterized by several key absorption bands. The data presented below is a summary of expected vibrational frequencies based on spectral databases and established correlation tables.

Table 1: Characteristic Infrared Absorption Bands for Isobutyl Propionate

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
~2960-2870	Strong	C-H stretching (alkane)
~1740-1735	Strong	C=O stretching (ester carbonyl)[1]
~1470-1450	Medium	C-H bending (CH₂ and CH₃)
~1380-1365	Medium	C-H bending (gem-dimethyl of isobutyl group)
~1180-1170	Strong	C-O stretching (ester)

Experimental Protocols for FTIR Analysis of Isobutyl Propionate

The following are detailed methodologies for obtaining the IR spectrum of a liquid sample like isobutyl propionate.

Attenuated Total Reflectance (ATR) FTIR Spectroscopy

This is a common and convenient method for liquid samples.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide (B1212193) crystal).

• Procedure:

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove any environmental interferences (e.g., CO₂, water vapor).

  • Place a small drop of isobutyl propionate onto the center of the ATR crystal, ensuring the crystal surface is fully covered.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • After the measurement, clean the ATR crystal thoroughly with a solvent to remove all traces of the sample.

Transmission FTIR Spectroscopy (Neat Liquid)

This traditional method involves placing a thin film of the liquid between two IR-transparent salt plates.

• Instrumentation: An FTIR spectrometer.

• Materials: Two polished infrared-transparent salt plates (e.g., NaCl or KBr) and a sample holder.

• Procedure:

  • Ensure the salt plates are clean and dry. Handle them only by the edges to avoid transferring moisture from your fingers.

  • Place one to two drops of isobutyl propionate onto the center of one salt plate.

  • Carefully place the second salt plate on top of the first, spreading the liquid into a thin, uniform film. Avoid air bubbles.

  • Mount the "sandwiched" plates into the sample holder and place it in the spectrometer's sample compartment.

  • Record a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum, co-adding 16 to 32 scans.

  • After the measurement, disassemble the plates and clean them thoroughly with a dry solvent (e.g., anhydrous acetone (B3395972) or chloroform) and store them in a desiccator.

Visualization of the Analytical Workflow

The following diagram illustrates the logical steps involved in the infrared spectroscopy analysis of a liquid sample like isobutyl propionate.

References

• 1. orgchemboulder.com [orgchemboulder.com]

An In-depth Technical Guide on the Thermodynamic Properties of Isobutyl Propionate Liquid Phase

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermodynamic properties of the liquid phase of isobutyl propionate (B1217596) (C₇H₁₄O₂). The document summarizes available quantitative data, details relevant experimental protocols for property determination, and presents logical workflows and relationships through standardized diagrams. This information is crucial for professionals in research and drug development where isobutyl propionate may be used as a solvent, reagent, or reference compound.

Physical and Thermodynamic Properties

Isobutyl propionate is a colorless liquid with a characteristic fruity, rum-like odor.[1][2][3] It is utilized as a solvent and as a flavoring and fragrance agent.[4][5] Understanding its thermodynamic properties is essential for process design, modeling, and ensuring safety and efficacy in various applications.

Table 1: General and Physical Properties of Isobutyl Propionate

Property	Value	Source(s)
Molecular Formula	C₇H₁₄O₂	[4][5]
Molecular Weight	130.18 g/mol	[1][5]
Appearance	Colorless Liquid	[1][2]
Melting Point	-71 °C to -71.4 °C	[1][2][6]
Boiling Point	135.1 °C (at 760 mmHg)	[6]
	66.0 - 67.0 °C (at 60 mmHg)	[1]
Flash Point	26 °C to 30 °C	[2][4][6]
Solubility in Water	1700 mg/L (at 25 °C)	[1][7]

| Refractive Index | 1.395 - 1.400 (at 20 °C) |[1] |

Table 2: Thermodynamic Properties of Liquid Isobutyl Propionate

Thermodynamic Property	Value	Conditions	Source(s)
Density	0.869 g/mL	25 °C	[2][8]
	0.861 - 0.867 g/mL	Not Specified	[1]
Vapor Pressure	7.9 mmHg (10.5 hPa)	25 °C	[6]
	6.47 mmHg	Not Specified	[4]
Viscosity	Data not available in searched literature	-	-
Heat Capacity	Data not available in searched literature	-	-

| Thermal Conductivity | Data not available in searched literature | - | - |

Experimental Protocols for Property Determination

Accurate determination of thermodynamic properties requires standardized experimental procedures. The following sections detail common methodologies for each key property.

Density is a fundamental property defined as mass per unit volume.[10]

• Methodology: Pycnometer Method [11]

  • Preparation: A pycnometer, which is a glass flask with a precisely known volume, is thoroughly cleaned and dried.

  • Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately measured using an analytical balance.

  • Mass of Filled Pycnometer: The pycnometer is filled with isobutyl propionate. Care is taken to ensure no air bubbles are present and the liquid level is exactly at the calibration mark. The exterior is wiped dry.

  • Measurement: The mass of the filled pycnometer is measured.

  • Temperature Control: The entire process is conducted at a constant, recorded temperature, as density is temperature-dependent.

  • Calculation: The mass of the liquid is found by subtracting the mass of the empty pycnometer from the filled one. The density is then calculated by dividing the mass of the liquid by the known volume of the pycnometer.[11][12]

Viscosity measures a fluid's resistance to flow.[13]

• Methodology: Rotational Viscometer [14][15]

  • Apparatus: A rotational viscometer, such as a coaxial double cylinder or a single cylinder (Brookfield type) viscometer, is used.[15]

  • Sample Preparation: The liquid sample (isobutyl propionate) is placed in the gap between the cylinders or in a container where the spindle will be immersed. The temperature of the sample is controlled and monitored.

  • Measurement: One cylinder or spindle is rotated at a constant, known angular velocity. The torque required to overcome the viscous drag of the fluid and maintain this constant rotation is measured by the instrument.[15]

  • Calculation: The viscosity is determined from the measured torque, the angular velocity, and the known geometry (apparatus constants) of the cylinders or spindle. For non-Newtonian fluids, this process is repeated at various rotational speeds to characterize flow behavior.[15]

Specific heat capacity is the amount of heat energy required to raise the temperature of a unit mass of a substance by one degree.

• Methodology: Differential Scanning Calorimetry (DSC) [16]

  • Apparatus: A differential scanning calorimeter is used. This instrument measures the difference in heat flow between a sample and a reference.

  • Sample Preparation: A small, accurately weighed amount of isobutyl propionate is hermetically sealed in a sample pan. An empty, sealed pan is used as a reference.

  • Thermal Scanning: The sample and reference pans are subjected to a controlled temperature program (e.g., heating at a constant rate).

  • Measurement: The instrument records the differential heat flux required to maintain both the sample and reference at the same temperature throughout the scan.

  • Calibration and Calculation: The heat capacity is calculated from the differential heat flow signal. The instrument is calibrated using a standard material with a known heat capacity, such as sapphire. The procedure involves a baseline scan (with two empty pans), a standard scan, and the sample scan to ensure high accuracy.[16]

Vapor pressure is the pressure exerted by a vapor in equilibrium with its liquid phase in a closed system.[17]

• Methodology: Ebulliometry (Boiling Point Method) [18][19]

  • Principle: A liquid boils at the temperature where its vapor pressure equals the pressure of the surrounding system.[18][20]

  • Apparatus: An ebulliometer is used, which consists of a flask for the liquid, a heating element, a thermometer to measure the boiling temperature, and a connection to a pressure control system (e.g., a vacuum pump and a manometer).

  • Procedure: The pressure inside the apparatus is set to a specific value and controlled. The liquid is then heated slowly and uniformly.

  • Measurement: The temperature of the liquid is monitored closely. The boiling point is identified as the temperature at which the reading remains constant, even with continued heating, as the added energy is consumed as latent heat of vaporization.[18]

  • Data Collection: This measurement is repeated at various system pressures to obtain a set of corresponding vapor pressure and temperature data points. The relationship can be analyzed using the Clausius-Clapeyron equation.[21]

Thermal conductivity is the property of a material to conduct heat.

• Methodology: Transient Hot Wire (THW) Method [22]

  • Apparatus: The setup consists of a thin metallic wire (often platinum) submerged in the liquid sample. This wire serves as both a heating element and a resistance thermometer.[22]

  • Procedure: A step voltage is applied to the wire, causing it to heat up and transfer heat to the surrounding liquid.

  • Measurement: The change in the wire's temperature over time is recorded by measuring its electrical resistance.

  • Calculation: For a short period after initiating the heating, the temperature increase of the wire is logarithmically proportional to time. The thermal conductivity of the liquid can be calculated from the slope of a plot of temperature versus the natural logarithm of time, given the heat input per unit length of the wire.[22][23]

Visualizations: Workflows and Relationships

Diagrams are essential for representing complex workflows and conceptual relationships in a clear and concise manner.

Caption: General experimental workflow for determining thermodynamic properties.

Caption: Conceptual relationship between temperature and key properties.

References

• 1. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isobutyl propionate | 540-42-1 [chemicalbook.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Page loading... [guidechem.com]
• 5. CAS 540-42-1: isobutyl propionate | CymitQuimica [cymitquimica.com]
• 6. Isobutyl propionate | CAS#:540-42-1 | Chemsrc [chemsrc.com]
• 7. scent.vn [scent.vn]
• 8. Isobutyl propionate CAS#: 540-42-1 [amp.chemicalbook.com]
• 9. Isobutyl propionate Density | enthalpy entropy | saturation temperature | pressure | specific heat capacity | viscosity | thermal conductivity and so on - eThermo Thermodynamics & Transport Properties Calculation [ethermo.us]
• 10. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 11. mt.com [mt.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. uobabylon.edu.iq [uobabylon.edu.iq]
• 14. Experimental determination of viscosity (viscometer) | tec-science [tec-science.com]
• 15. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 16. pubs.aip.org [pubs.aip.org]
• 17. Vapor Pressure [chem.purdue.edu]
• 18. EXPERIMENT 11: VAPOUR PRESSURE – PROCTECH 2CE3 Lab Manual [ecampusontario.pressbooks.pub]
• 19. books.rsc.org [books.rsc.org]
• 20. aa6kj.hopto.org [aa6kj.hopto.org]
• 21. bellevuecollege.edu [bellevuecollege.edu]
• 22. Thermal conductivity measurement - Wikipedia [en.wikipedia.org]
• 23. iieta.org [iieta.org]

An In-depth Technical Guide to the Fischer Esterification Synthesis of Isobutyl Propionate

Abstract

The Fischer-Speier esterification, a cornerstone of organic synthesis, represents the acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water.[1][2] This whitepaper provides a comprehensive technical overview of the Fischer esterification mechanism as applied to the synthesis of isobutyl propionate, an ester recognized for its characteristic rum-like fragrance and use in the food and fragrance industries.[3][4][5][6] The document details the reaction mechanism, experimental protocols derived from literature, and quantitative kinetic and yield data. All procedural and logical workflows are illustrated using high-contrast, structured diagrams to facilitate clear understanding for research and development applications.

The Core Mechanism of Fischer Esterification

The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl substitution.[7] The reaction equilibrium can be shifted toward the product side by using an excess of one reactant or by removing water as it is formed, in accordance with Le Châtelier's principle.[2][7][8][9] The mechanism proceeds through a series of protonation and deprotonation steps, which can be summarized by the mnemonic PADPED (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation).[10]

The key steps are:

• Protonation of the Carbonyl: The carboxylic acid's carbonyl oxygen is protonated by the acid catalyst (e.g., H₂SO₄, p-TsOH).[8][11] This enhances the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The alcohol (isobutanol) acts as a nucleophile, attacking the activated carbonyl carbon.[8][11]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).[10][11]

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water.[10]

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final ester product.[8][10]

Caption: The multi-step mechanism of Fischer esterification.

Synthesis of Isobutyl Propionate: Overall Reaction

The specific application of this mechanism for the target compound involves the reaction of propionic acid with isobutanol.[12]

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. athabascau.ca [athabascau.ca]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Esterification Discussion | Writing in Biology [bcrc.bio.umass.edu]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Fischer Esterification [organic-chemistry.org]
• 12. homework.study.com [homework.study.com]

Reactivity Profile of Isobutyl Propionate with Acids and Bases: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the reactivity of isobutyl propionate (B1217596) with acids and bases. Isobutyl propionate, an ester with a characteristic rum-like fruity odor, is utilized in the food and fragrance industries and sees application as a solvent.[1] Understanding its stability and reactivity under acidic and basic conditions is crucial for its application in various formulations and processes, including drug development where ester-containing molecules are common. This document details the mechanisms of acid-catalyzed hydrolysis and base-catalyzed hydrolysis (saponification), presents available quantitative kinetic and thermodynamic data, provides detailed experimental protocols for the study of these reactions, and includes visualizations of reaction pathways and experimental workflows.

General Reactivity

Isobutyl propionate, as an ester, undergoes characteristic reactions with acids and bases.[2] The primary reaction in both cases is the hydrolysis of the ester bond, yielding isobutanol and propionic acid or its corresponding salt.[1]

• Reaction with Acids: Esters react with acids, liberating heat along with the constituent alcohol and carboxylic acid.[2] Strong oxidizing acids can lead to vigorous, exothermic reactions.[3] The acid-catalyzed hydrolysis of isobutyl propionate is a reversible reaction.[4]

• Reaction with Bases: The interaction of esters with caustic solutions (bases) also generates heat.[2] This reaction, known as saponification, involves the hydrolysis of the ester by a hydroxide (B78521) ion.[5] Unlike acid-catalyzed hydrolysis, saponification is generally considered an irreversible process because the carboxylic acid formed is deprotonated by the base to form a carboxylate salt, which is unreactive towards the alcohol.

Acid-Catalyzed Hydrolysis

The acid-catalyzed hydrolysis of isobutyl propionate is the reverse of its formation via Fischer esterification. The reaction is typically carried out by heating the ester in the presence of an aqueous solution of a strong, non-nucleophilic acid, such as sulfuric acid or hydrochloric acid.

Reaction:

CH₃CH₂COOCH₂(CH₃)₂ + H₂O H⁺ ⇌ CH₃CH₂COOH + (CH₃)₂CHCH₂OH (Isobutyl Propionate + Water ⇌ Propionic Acid + Isobutanol)

Mechanism of Acid-Catalyzed Hydrolysis

The mechanism involves the protonation of the carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by water.

Figure 1. Mechanism of Acid-Catalyzed Hydrolysis of Isobutyl Propionate.

Quantitative Data for Acid-Catalyzed Hydrolysis

The esterification of propionic acid with isobutanol is the reverse of the hydrolysis reaction.[4] The equilibrium constant for the hydrolysis (Khydrolysis) is the reciprocal of the equilibrium constant for the esterification (Kesterification).

Table 1: Kinetic and Thermodynamic Parameters for the Esterification of Propionic Acid with Isobutanol (and derived values for Hydrolysis)

Parameter	Catalyst	Temperature (K)	Value (Esterification)	Value (Hydrolysis)	Reference
Equilibrium Constant (K)	Amberlyst-15	318 - 348	5.19	0.193	[3][4][6]
Activation Energy (Ea)	Amberlyst-15	318 - 348	52.03 kJ/mol	-	[4][6]
Reaction Enthalpy (ΔH)	Amberlyst 70	318 - 348	7871.19 J/mol	-7871.19 J/mol	[1]
Reaction Entropy (ΔS)	Amberlyst 70	318 - 348	37.59 J/mol·K	-37.59 J/mol·K	[1]

Table 2: Forward Rate Constants (k) for the Esterification of Propionic Acid with Isobutanol

Catalyst	Temperature (K)	Forward Rate Constant (k) (L·mol⁻¹·min⁻¹)	Reference
Amberlyst-15	318	0.004365	[3]
333	0.009997	[3]
348	0.02385	[3]
Amberlyst 36	318	0.000077	[1]
333	0.000218	[1]
348	0.000550	[1]
Amberlyst 70	318	0.000110	[1]
333	0.000300	[1]
348	0.000780	[1]

Note: The rate constants for the hydrolysis reaction can be calculated from the forward rate constants of esterification and the equilibrium constant (khydrolysis = kesterification / Kesterification).

Base-Catalyzed Hydrolysis (Saponification)

The base-catalyzed hydrolysis, or saponification, of isobutyl propionate is an irreversible reaction that produces isobutanol and the salt of propionic acid (e.g., sodium propionate if sodium hydroxide is used).[5]

Reaction:

CH₃CH₂COOCH₂(CH₃)₂ + NaOH → CH₃CH₂COONa + (CH₃)₂CHCH₂OH (Isobutyl Propionate + Sodium Hydroxide → Sodium Propionate + Isobutanol)

Mechanism of Base-Catalyzed Hydrolysis

The mechanism involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the ester, forming a tetrahedral intermediate. This is followed by the elimination of the isobutoxide ion, which then deprotonates the newly formed propionic acid.

Figure 2. Mechanism of Base-Catalyzed Hydrolysis (Saponification) of Isobutyl Propionate.

Quantitative Data for Base-Catalyzed Hydrolysis

Rate = k[Isobutyl Propionate][OH⁻]

The rate constant can be determined experimentally using techniques such as titration or conductivity measurements, as detailed in the experimental protocols section.

Experimental Protocols

The following are generalized protocols for determining the kinetic parameters of the acid- and base-catalyzed hydrolysis of isobutyl propionate.

Acid-Catalyzed Hydrolysis Kinetics via Gas Chromatography (GC)

This protocol outlines a method to determine the rate constant of acid-catalyzed hydrolysis by monitoring the concentration of reactants and products over time using gas chromatography.

• Materials:

  • Isobutyl propionate (98% or higher purity)[7]

  • Strong acid catalyst (e.g., 1 M H₂SO₄ or HCl)

  • Internal standard (e.g., n-dodecane)

  • Solvent (e.g., 1,4-dioxane, if required for solubility)[4]

  • Quenching solution (e.g., saturated sodium bicarbonate solution)

  • Drying agent (e.g., anhydrous sodium sulfate)

  • Extraction solvent (e.g., diethyl ether)

  • Gas chromatograph with a Flame Ionization Detector (FID) and a suitable capillary column (e.g., DB-WAX)[4]

• Procedure:

  • Prepare a stock solution of isobutyl propionate and the internal standard in the chosen solvent.

  • In a thermostated batch reactor equipped with a stirrer and a reflux condenser, bring the aqueous acid solution to the desired reaction temperature (e.g., 318 K, 333 K, 348 K).[1][4]

  • Add a known amount of the isobutyl propionate stock solution to the reactor to initiate the reaction (this is time t=0).

  • At regular time intervals, withdraw a small aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a vial containing the quenching solution.

  • Extract the organic components (ester, alcohol, and internal standard) with an extraction solvent.

  • Dry the organic layer with the drying agent.

  • Analyze the organic extract by GC-FID to determine the concentrations of isobutyl propionate and isobutanol relative to the internal standard.

  • Continue sampling until no significant change in concentration is observed, indicating that the reaction has reached equilibrium.

• Data Analysis:

  • Plot the concentration of isobutyl propionate versus time.

  • Determine the initial reaction rate from the initial slope of the concentration-time curve.

  • Use the integrated rate law for a reversible second-order reaction to determine the forward rate constant (k₁).

  • Determine the equilibrium concentrations of all reactants and products to calculate the equilibrium constant (K).

  • Repeat the experiment at different temperatures to determine the activation energy (Ea) using the Arrhenius equation.

Base-Catalyzed Hydrolysis (Saponification) Kinetics via Conductivity Measurement

This method monitors the change in electrical conductivity of the solution as the highly mobile hydroxide ions (OH⁻) are replaced by less mobile propionate ions (CH₃CH₂COO⁻).[8]

• Materials:

  • Isobutyl propionate

  • Sodium hydroxide (NaOH) solution of known concentration (e.g., 0.05 M)[8]

  • Conductivity meter with a probe

  • Thermostated water bath or reaction vessel

  • Stirrer

• Procedure:

  • Prepare solutions of NaOH and isobutyl propionate of known concentrations.

  • Place a known volume of the NaOH solution in the thermostated reaction vessel and allow it to reach thermal equilibrium.

  • Immerse the conductivity probe in the NaOH solution and record the initial conductivity (κ₀).

  • Rapidly add a known volume of the isobutyl propionate solution to the reactor, start a timer, and begin recording the conductivity at regular intervals.

  • Continue recording until the conductivity reaches a stable value (κ∞), indicating the completion of the reaction.

• Data Analysis:

  • The concentration of unreacted NaOH at any time 't' is proportional to (κt - κ∞).

  • For a second-order reaction with equal initial concentrations of ester and base, a plot of 1/(κt - κ∞) versus time will yield a straight line.

  • The slope of this line is proportional to the rate constant (k).

  • The experiment should be repeated at different temperatures to determine the activation energy (Ea) from an Arrhenius plot.

Figure 3. Experimental Workflow for Determining Hydrolysis Kinetics.

Conclusion

Isobutyl propionate undergoes hydrolysis in the presence of both acids and bases. The acid-catalyzed reaction is a reversible process, and its kinetic and thermodynamic parameters can be inferred from studies on the forward esterification reaction. The base-catalyzed saponification is an irreversible, second-order reaction. While specific kinetic data for the saponification of isobutyl propionate is not extensively documented, it can be readily determined using established experimental techniques such as conductivity measurements or titration. The information and protocols provided in this guide offer a solid foundation for researchers and professionals working with isobutyl propionate to understand and predict its stability and reactivity in various chemical environments.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Isobutyl propionate | 540-42-1 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 5. ijirset.com [ijirset.com]
• 6. scispace.com [scispace.com]
• 7. Isobutyl propionate 98 540-42-1 [sigmaaldrich.com]
• 8. studylib.net [studylib.net]

Isobutyl propionate toxicology and safety data sheet (SDS) information

An In-depth Technical Guide to the Toxicology and Safety of Isobutyl Propionate (B1217596)

Introduction

Isobutyl propionate (CAS No. 540-42-1) is a colorless liquid with a fruity odor reminiscent of rum and pineapple.[1][2] It is an ester of isobutanol and propionic acid, and it is used as a flavoring agent in foods and as a fragrance ingredient.[1][2] It also finds application as a solvent in paints and coatings.[2] This guide provides a comprehensive overview of the available toxicological and safety data for isobutyl propionate, intended for researchers, scientists, and professionals in drug development.

Physicochemical Properties

A summary of the key physicochemical properties of isobutyl propionate is presented in Table 1. This information is critical for understanding its potential hazards and for developing appropriate handling procedures.

Table 1: Physicochemical Properties of Isobutyl Propionate

Property	Value	Reference(s)
Chemical Formula	C7H14O2	[1][3]
Molecular Weight	130.18 g/mol	[1][3][4]
Appearance	Colorless liquid	[1][2][5]
Odor	Fruity, rum- and pineapple-like	[1][2]
Boiling Point	66.5 °C @ 60 mmHg	[5]
Flash Point	26 °C / 78.8 °F	[5]
Density	0.860 - 0.869 g/cm³	[6]
Solubility in Water	1.7 g/L	[6]
Vapor Density	4.5	[5]

Toxicological Profile

The toxicological profile of isobutyl propionate has been evaluated through various studies, although comprehensive data for all endpoints is not available. The existing data suggests a low order of toxicity.

Acute Toxicity

Acute toxicity data provides information on the adverse effects of a single dose of a substance. For isobutyl propionate, the most robust data is available for the oral route of exposure.

Table 2: Acute Toxicity of Isobutyl Propionate

Endpoint	Species	Route	Value	Reference(s)
LD50	Rabbit	Oral	5,599 mg/kg	[3][4][7][8]
LD50	-	Dermal	No data available	[3][4][6]
LC50	-	Inhalation	No data available	[3][4][6]

Irritation and Sensitization

Studies on the potential of isobutyl propionate to cause skin and eye irritation, as well as skin sensitization, are summarized below.

Table 3: Irritation and Sensitization Data for Isobutyl Propionate

Endpoint	Finding	Reference(s)
Skin Irritation	No irritant effect	[4]
Eye Irritation	No irritating effect	[4]
Skin Sensitization	No sensitizing effects known	[4]

Repeated Dose Toxicity

There are no specific repeated-dose toxicity studies available for isobutyl propionate. However, its safety has been evaluated using the Threshold of Toxicological Concern (TTC) for a Cramer Class I material, with exposure levels found to be below the TTC.[9]

Genotoxicity

Direct genotoxicity studies on isobutyl propionate are lacking. However, based on data from a read-across analog, isobutyl acetate (B1210297) (CAS # 110-19-0), isobutyl propionate is not expected to be genotoxic.[9][10]

Carcinogenicity

Isobutyl propionate has not been classified as a carcinogen by major regulatory bodies.

Table 4: Carcinogenicity Classification

Agency	Classification	Reference(s)
IARC	Not listed	[3][4]
NTP	Not listed	[4]
OSHA	Not listed	[4]

Reproductive and Developmental Toxicity

The reproductive toxicity endpoint for isobutyl propionate was evaluated using the Threshold of Toxicological Concern (TTC) for a Cramer Class I material. The exposure to isobutyl propionate is reported to be below the TTC, suggesting no significant concern for reproductive effects at current usage levels.[9]

Experimental Protocols

Detailed experimental protocols for the toxicological studies on isobutyl propionate are not publicly available. However, standardized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD), are typically followed. Below are descriptions of generic protocols relevant to the key toxicological endpoints.

Acute Oral Toxicity (Based on OECD Guideline 420)

The acute oral toxicity is typically determined using a stepwise procedure with a small number of animals.

• Animal Selection: Healthy, young adult rodents (e.g., rats or rabbits) are used.

• Dosage: A starting dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg body weight). The substance is administered orally by gavage.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Endpoint: The LD50 is calculated based on the observed mortality at different dose levels.

Figure 1: Generalized workflow for an acute oral toxicity study.

Skin Irritation (Based on OECD Guideline 404)

This test evaluates the potential of a substance to cause skin irritation.

• Animal Selection: Albino rabbits are typically used.

• Application: A small amount of the test substance (0.5 mL for liquids) is applied to a shaved patch of skin and covered with a gauze patch.

• Exposure: The exposure duration is typically 4 hours.

• Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

• Scoring: The reactions are scored, and an irritation index is calculated.

Read-Across Approach for Genotoxicity Assessment

In the absence of direct experimental data, a read-across approach can be used to predict the toxicity of a substance based on data from structurally similar chemicals (analogs).

Figure 2: Logical relationship in a read-across assessment for genotoxicity.

Safety and Handling

Based on the available Safety Data Sheets (SDS), isobutyl propionate is classified as a flammable liquid and vapor.[1][4][6]

Hazard Identification and Risk Management

The primary hazard associated with isobutyl propionate is its flammability. While it has low acute toxicity, appropriate safety measures should still be implemented to minimize exposure.

Figure 3: Hazard identification and risk management workflow.

Exposure Controls and Personal Protection

• Engineering Controls: Handle in a well-ventilated area. Use explosion-proof electrical and lighting equipment.[5][6]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear tightly fitting safety goggles.[6]

  • Skin Protection: Wear chemical-resistant gloves.[6]

  • Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[6]

First-Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[6]

• Skin Contact: Remove contaminated clothing and wash the skin with soap and water.[6]

• Eye Contact: Rinse with water for at least 15 minutes and consult a doctor.[6]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.[3][6]

Storage and Disposal

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from heat, sparks, and open flames.[5][6]

• Disposal: Dispose of contents and container in accordance with local, regional, national, and international regulations.[5][11]

Conclusion

The available toxicological data for isobutyl propionate indicate a low level of acute toxicity and a low potential for skin and eye irritation or sensitization. While data gaps exist for chronic toxicity and genotoxicity, assessments based on read-across and the Threshold of Toxicological Concern suggest a low risk at current exposure levels. The primary hazard associated with isobutyl propionate is its flammability, which necessitates appropriate storage and handling procedures. Adherence to the safety precautions outlined in the Safety Data Sheet is crucial for minimizing risks in a research or industrial setting.

References

• 1. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. aurochemicals.com [aurochemicals.com]
• 4. prod.adv-bio.com [prod.adv-bio.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. butte-keenan.newlook.safecollegessds.com [butte-keenan.newlook.safecollegessds.com]
• 8. isobutyl propionate, 540-42-1 [thegoodscentscompany.com]
• 9. RIFM fragrance ingredient safety assessment, isobutyl propionate, CAS Registry Number 540-42-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. research-portal.uu.nl [research-portal.uu.nl]
• 11. vigon.com [vigon.com]

An In-depth Technical Guide to the Vapor Pressure and Boiling Point of Isobutyl Propionate

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of isobutyl propionate (B1217596) (CAS 540-42-1), with a specific focus on its vapor pressure and boiling point. The data and methodologies presented are curated for professionals in research and development who require precise data for applications such as solvent selection, formulation development, and process design.

Physicochemical Properties of Isobutyl Propionate

Isobutyl propionate, also known as 2-methylpropyl propanoate, is a colorless liquid with a characteristic fruity, rum-like odor.[1] It is an ester formed from isobutanol and propionic acid.[2] Due to its pleasant aroma and solvency, it finds application as a flavoring agent and a solvent in various industries, including cosmetics and coatings.[2]

Summary of Quantitative Data

The vapor pressure and boiling point are critical parameters that define the volatility and phase behavior of a substance. The data compiled from various sources are presented below for ease of reference and comparison.

Table 1: Boiling Point of Isobutyl Propionate at Various Pressures

Boiling Point (°C)	Pressure (mmHg)	Reference(s)
137	760 (Normal Boiling Point)	[3]
66.0 - 67.0	60	[1]
66.5	60	[4]
66	80 hPa (approx. 60 mmHg)

Table 2: Vapor Pressure of Isobutyl Propionate

Vapor Pressure (mmHg)	Temperature (°C)	Reference(s)
No data available	No data available	[3][4]

Note: While several safety data sheets and chemical databases list fields for vapor pressure, specific experimental values were not available in the cited literature.[3][4] The relationship between temperature and vapor pressure can be estimated using the Clausius-Clapeyron equation or modeled with the Antoine equation, though specific coefficients for isobutyl propionate are not readily published.

Experimental Protocols for Determination

The accurate determination of vapor pressure and boiling points is fundamental to physical chemistry. The following sections detail the standard methodologies employed for esters like isobutyl propionate.

Ebulliometry: Boiling Point Determination

Ebulliometry is a precise method for measuring the boiling point of a liquid at a controlled pressure. A specialized apparatus, the ebulliometer, is used to measure the vapor-liquid equilibrium temperature.[5]

Methodology:

• Apparatus Setup: A Świętosławski ebulliometer, which includes a boiler, Cottrell pumps, a thermowell, and a condenser, is typically used.[5] The apparatus is connected to a pressure control system and a high-precision resistance thermometer.[6][7]

• Sample Introduction: A pure sample of the liquid (approximately 20 ml) is placed into the boiler.[6]

• Pressure Control: The system is brought to a desired pressure, which is maintained by an electronic controller. For determining the normal boiling point, the pressure is set to 760 mmHg.

• Heating and Equilibrium: The sample is heated, causing it to boil. The Cottrell pumps ensure that the boiling liquid and its vapor are in equilibrium by lifting the boiling liquid and showering it over the thermometer in the thermowell.[5]

• Temperature Measurement: The stable temperature at which the liquid and vapor phases are in equilibrium is recorded as the boiling point at that specific pressure.[6][7]

• Data Collection: The procedure is repeated at various pressures to generate a vapor pressure curve.[8]

Transpiration Method: Vapor Pressure Determination

The transpiration method is highly suitable for determining the low vapor pressures of substances at ambient temperatures.[9][10] It relies on the saturation of an inert carrier gas with the vapor of the substance being studied.

Methodology:

• Sample Preparation: The liquid sample is placed in a thermostatted cell, where the temperature is precisely controlled.

• Carrier Gas Flow: A pre-heated inert gas (e.g., nitrogen or argon) is passed over or through the sample at a slow, controlled flow rate.[6][9] The flow rate must be within a specific range to ensure saturation without causing aerosol formation.

• Vapor Saturation: As the carrier gas passes over the liquid, it becomes saturated with the vapor of the substance.

• Vapor Collection: The gas stream, now containing the vapor, exits the cell and passes through a cold trap or an analytical system where the vapor is collected or quantified.[6] An alternative is to measure the mass loss of the sample in situ using a thermogravimetric analyzer (TGA).[11][12]

• Quantification: The amount of substance transported by the known volume of carrier gas is determined gravimetrically or chromatographically.

• Vapor Pressure Calculation: The partial pressure of the substance, which is equal to its vapor pressure at that temperature, is calculated using the ideal gas law from the amount of substance transported and the volume of the carrier gas.[9]

Logical Relationships and Visualization

The relationship between temperature and vapor pressure is fundamental to understanding a liquid's volatility. As temperature increases, the kinetic energy of molecules increases, leading to a higher rate of vaporization and thus a higher vapor pressure. The boiling point is the specific temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

The following diagram illustrates this critical relationship.

Caption: Logical flow from temperature increase to the boiling point.

References

• 1. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 540-42-1: isobutyl propionate | CymitQuimica [cymitquimica.com]
• 3. vigon.com [vigon.com]
• 4. fishersci.com [fishersci.com]
• 5. Ebulliometer - Wikipedia [en.wikipedia.org]
• 6. Vapor Pressures - LTP - Laboratory for Thermophysical Properties [ltp-oldenburg.de]
• 7. ia801400.us.archive.org [ia801400.us.archive.org]
• 8. researchgate.net [researchgate.net]
• 9. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to Isobutyl Propionate as a Flavoring Agent in the Food Industry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isobutyl propionate (B1217596) (CAS 540-42-1), a volatile ester, is a significant contributor to the characteristic aromas of numerous fruits and fermented products.[1] Its pleasant, fruity-rum-like scent has led to its widespread application as a flavoring agent in the food and beverage industry.[2][3] This technical guide provides a comprehensive overview of isobutyl propionate, including its physicochemical properties, natural occurrence, synthesis methodologies, analytical techniques for its identification and quantification, and its regulatory status. Detailed experimental protocols for its synthesis and analysis are provided, alongside a summary of its sensory characteristics. This document aims to be a valuable resource for researchers, scientists, and professionals in the food and drug development sectors.

Introduction

Isobutyl propionate, also known as 2-methylpropyl propanoate, is an organic ester characterized by its distinct fruity aroma, often described as reminiscent of rum, banana, and pineapple.[1][4][5] It is a naturally occurring compound found in a variety of fruits such as apples, grapes, and melons, as well as in fermented beverages like rum.[3][4] In the food industry, it is utilized to impart or enhance fruity and sweet flavors in a wide range of products, including beverages, baked goods, candies, and dairy products.[2][3] Its safety for consumption is well-established, having been granted Generally Recognized as Safe (GRAS) status by the Flavor and Extract Manufacturers Association (FEMA).[6][7]

Physicochemical Properties

Isobutyl propionate is a colorless to pale yellow liquid with a characteristic fruity odor.[4][5] It is highly soluble in organic solvents like ethanol (B145695) and ether but has limited solubility in water.[4][8] A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.18 g/mol	[5]
CAS Number	540-42-1	[5]
FEMA Number	2212	[6]
JECFA Number	148	[5]
Appearance	Colorless to pale yellow liquid	[4][5]
Odor	Fruity, sweet, rum-like, banana, pineapple	[1][5]
Melting Point	-71 °C	[9]
Boiling Point	137 °C at 760 mmHg	[1]
Density	0.869 g/mL at 25 °C	[9]
Refractive Index	1.395 - 1.400 at 20 °C	[5]
Flash Point	26 °C (closed cup)	[9]
Solubility in Water	1.7 g/L	[4]
LogP	2.26	[4]

Natural Occurrence and Typical Usage Levels

Isobutyl propionate is a natural constituent of many fruits and fermented products. Its presence contributes to the complex flavor profiles of these foods. Table 2 provides examples of its natural occurrence and typical usage levels in various food categories as a flavoring agent.

Food Category	Natural Occurrence	Typical Maximum Use Level (ppm)	Reference
Fruits	Apples, Grapes, Melons, Pears	-	[3][4]
Beverages	Rum, Apple Brandy	5.4	[1][4]
Dairy Products	Gruyère and Parmesan Cheeses	-	[1]
Baked Goods	-	35	[1]
Confectionery & Frostings	-	30	[1]
Gelatins & Puddings	-	10	[1]
Non-alcoholic Beverages	-	5.4	[1]

Synthesis of Isobutyl Propionate

Isobutyl propionate is commercially produced through several methods, primarily direct esterification and enzymatic synthesis.

Fischer Esterification

This classic method involves the acid-catalyzed reaction of propionic acid and isobutanol.[10] The reaction is reversible and is typically driven towards the product side by using an excess of one reactant or by removing the water formed during the reaction.[11]

References

• 1. isobutyl propionate, 540-42-1 [thegoodscentscompany.com]
• 2. ulprospector.com [ulprospector.com]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. foreverest.net [foreverest.net]
• 5. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. femaflavor.org [femaflavor.org]
• 7. femaflavor.org [femaflavor.org]
• 8. femaflavor.org [femaflavor.org]
• 9. Isobutyl propionate 98 540-42-1 [sigmaaldrich.com]
• 10. uwlax.edu [uwlax.edu]
• 11. community.wvu.edu [community.wvu.edu]

Isobutyl Propionate: A Technical Guide for the Fragrance and Perfume Industry

An In-depth Analysis of its Physicochemical Properties, Olfactory Profile, and Application in Fragrance Compositions

Abstract

Isobutyl propionate (B1217596), a carboxylic ester with the chemical formula C₇H₁₄O₂, is a significant aroma chemical in the fragrance and perfume industry.[1][2] Its characteristic fruity, sweet, and rum-like aroma makes it a versatile ingredient in a wide array of fragrance compositions, particularly for imparting fruity and floral notes.[1][3][4] This technical guide provides a comprehensive overview of isobutyl propionate, including its physicochemical properties, detailed olfactory profile, applications in perfumery, and relevant safety and regulatory information. The document also outlines detailed experimental protocols for the sensory and instrumental analysis of this fragrance ingredient, aimed at researchers, scientists, and professionals in the fragrance and flavor industry.

Introduction

Isobutyl propionate, also known as 2-methylpropyl propanoate, is an ester that occurs naturally in a variety of fruits and beverages, including grapes, apples, pears, and rum.[5][6] Its pleasant and refined fruity aroma has led to its widespread use as a fragrance and flavoring agent.[1][2] In perfumery, it is valued for its ability to add a fresh, sweet, and somewhat pungent nuance to fragrance compositions. This guide delves into the technical aspects of isobutyl propionate, offering a detailed resource for its effective and safe utilization in fragrance creation.

Physicochemical Properties

A clear, colorless to pale yellow liquid, isobutyl propionate possesses a distinct set of physical and chemical properties that are crucial for its handling and application in fragrance formulations.[5][6] These properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₇H₁₄O₂	[7]
Molecular Weight	130.19 g/mol	[2]
CAS Number	540-42-1	[6]
Appearance	Colorless to pale yellow liquid	[5][6]
Boiling Point	137 °C @ 760 mm Hg
Melting Point	-71 °C	[3]
Density	0.869 g/cm³ @ 25 °C	[8]
Vapor Pressure	6.47 mm/Hg @ 25 °C	[9]
Flash Point	86 °F (30 °C)	[5]
Solubility	Highly soluble in ethanol (B145695) and ether; insoluble in water	[5]

Olfactory Profile and Applications

The olfactory characteristics of isobutyl propionate are central to its use in the fragrance industry. It is described as having a fruity, sweet, rummy, and pungent odor with a tropical nuance.[6][9]

Odor and Taste Characteristics

Characteristic	Description	Reference
Odor Description	Fruity, sweet, rum-like, pungent, with bubble gum and tropical nuances.	[9]
Taste Description	Sweet, fruity, with notes of banana and tutti-frutti, and rummy undertones at 10 ppm.	[6][9]

Applications in Perfumery

Isobutyl propionate is utilized to impart a variety of fruity and sweet notes in fragrance compositions. Its versatility allows it to be used in:

• Fruity Accords: To enhance or create notes of apple, pear, and other non-citrus fruits.

• Floral Compositions: To add a fresh and fruity nuance to floral bouquets.

• Gourmand Fragrances: To contribute to sweet, edible-smelling accords.

The International Fragrance Association (IFRA) recommends a usage level of up to 6.0% in the final fragrance concentrate.[3]

Safety and Regulatory Information

Isobutyl propionate is generally considered safe for its intended use in fragrance compositions. A safety assessment conducted by the Research Institute for Fragrance Materials (RIFM) concluded that it does not pose a risk of genotoxicity.[10][11] For other toxicological endpoints, such as skin sensitization and reproductive toxicity, data from read-across analogs were used to support its safety.[10] It is important to handle isobutyl propionate with appropriate care, as it is a flammable liquid and vapor.[8]

Experimental Protocols

Gas Chromatography-Olfactometry (GC-O) for Odor Profile Analysis

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector to identify odor-active compounds in a sample.[10][12]

Objective: To identify and characterize the specific odor nuances of isobutyl propionate in a fragrance mixture.

Methodology:

• Sample Preparation: Prepare a 1% solution of the fragrance oil containing isobutyl propionate in a suitable solvent like ethanol.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (MS) and an olfactometry port.

• GC-MS Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 250 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Operated in full scan mode.

• Olfactometry Port: The effluent from the GC column is split between the MS detector and the olfactometry port. The olfactometry port is supplied with humidified air to prevent nasal dehydration of the assessor.

• Sensory Evaluation: A trained sensory panelist sniffs the effluent from the olfactometry port and records the odor descriptors and their intensity at specific retention times.

• Data Analysis: The data from the MS detector is used to identify the chemical compounds, while the olfactometry data provides the corresponding odor descriptions. This allows for the correlation of specific chemical components with their perceived aroma.

Descriptive Sensory Analysis of Isobutyl Propionate

Descriptive sensory analysis is used to provide a detailed profile of the fragrance's sensory characteristics.[13]

Objective: To quantitatively describe the olfactory profile of isobutyl propionate at different concentrations.

Methodology:

• Panelist Selection and Training: Select a panel of 8-12 individuals screened for their olfactory acuity and ability to describe scents. Train the panelists on a lexicon of fragrance descriptors relevant to fruity and sweet aromas.

• Sample Preparation: Prepare solutions of isobutyl propionate in an odorless solvent (e.g., diethyl phthalate) at three different concentrations: 0.1%, 1%, and 5%.

• Evaluation Procedure:

  • Present the samples to the panelists in a randomized and blind manner.

  • Panelists dip a fragrance strip into each sample, wait for the solvent to evaporate, and then evaluate the odor.

  • Panelists rate the intensity of pre-defined sensory attributes (e.g., fruity, sweet, rum-like, pungent, chemical) on a structured scale (e.g., a 15-point intensity scale).

• Data Analysis: Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine if there are significant differences in the perceived intensity of the attributes at different concentrations.

Triangle Test for Difference Evaluation

The triangle test is a discriminative sensory method used to determine if a detectable sensory difference exists between two samples.[4][9]

Objective: To determine if a change in the supplier or synthesis method of isobutyl propionate results in a perceivable difference in its odor profile.

Methodology:

• Sample Preparation: Prepare two samples of isobutyl propionate at the same concentration (e.g., 1% in ethanol): one from the standard supplier (A) and one from the new supplier (B).

• Test Presentation: Present three coded samples to each panelist, where two are identical and one is different (e.g., AAB, ABA, BAA, BBA, BAB, ABB). The order of presentation should be randomized for each panelist.

• Evaluation: Panelists are asked to identify the "odd" sample.

• Data Analysis: The number of correct identifications is compared to the number expected by chance (one-third). Statistical tables for the triangle test are used to determine if the difference between the samples is statistically significant.

Visualization of Workflows and Relationships

Caption: A simplified workflow for the development of a fragrance incorporating isobutyl propionate.

Caption: A generalized workflow for the sensory evaluation of a fragrance ingredient like isobutyl propionate.

Caption: A diagram illustrating the relationship between the chemical structure of isobutyl propionate and its resulting odor profile.

Conclusion

Isobutyl propionate is a valuable and versatile aroma chemical for the fragrance and perfume industry. Its well-defined fruity and sweet olfactory profile, combined with a good understanding of its physicochemical properties and safety, allows for its effective use in a wide range of applications. The implementation of robust analytical and sensory evaluation protocols is essential to ensure the quality and consistency of this important fragrance ingredient. This guide provides a foundational technical resource for professionals engaged in the creation and development of fragrances.

References

• 1. umbrex.com [umbrex.com]
• 2. parfums-de-grasse.com [parfums-de-grasse.com]
• 3. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 4. Triangle Test [sensorysociety.org]
• 5. ISO Standard Promotes Consistency in Sensory Analysis | Quality Digest [qualitydigest.com]
• 6. skybearstandards.com [skybearstandards.com]
• 7. media.timtul.com [media.timtul.com]
• 8. fivesenses.com [fivesenses.com]
• 9. Common Sensory Testing Methodologies | WSS [wssintl.com]
• 10. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ctv-jve-journal.org [ctv-jve-journal.org]
• 12. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 13. medallionlabs.com [medallionlabs.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Isobutyl Propionate

Introduction

Isobutyl propionate (B1217596) is an ester recognized for its characteristic rum-like, fruity aroma, making it a valuable compound in the food and fragrance industries.[1][2][3] It is synthesized via the Fischer esterification of propanoic acid with isobutanol, a reaction catalyzed by a strong acid.[4][5] This process is a classic example of an equilibrium reaction, where the formation of the ester is favored by either using an excess of one of the reactants or by removing the water produced during the reaction.[6][7]

This document provides a comprehensive, step-by-step protocol for the laboratory-scale synthesis, purification, and characterization of isobutyl propionate.

Materials and Equipment

Reagents and Chemicals

Reagent	Formula	Molar Mass ( g/mol )	Purity	Supplier Example
Propanoic Acid	C₃H₆O₂	74.08	≥99%	Merck
Isobutanol	C₄H₁₀O	74.12	≥98.5%	Merck
Sulfuric Acid (conc.)	H₂SO₄	98.08	95-98%	Fisher Scientific
Sodium Bicarbonate	NaHCO₃	84.01	Saturated Solution	-
Sodium Chloride	NaCl	58.44	Saturated Solution (Brine)	-
Anhydrous Sodium Sulfate (B86663)	Na₂SO₄	142.04	Granular	-

Equipment

Equipment	Purpose
Round-bottom flask (100 mL)	Reaction vessel
Reflux condenser	To prevent loss of volatile reactants and products
Heating mantle	For controlled heating of the reaction
Magnetic stirrer and stir bar	For homogenous mixing of the reaction mixture
Separatory funnel (250 mL)	For liquid-liquid extraction (work-up)
Erlenmeyer flasks (various sizes)	For temporary storage of solutions
Beakers (various sizes)	For preparing solutions
Graduated cylinders	For measuring liquid volumes
Simple distillation apparatus	For final purification of the product
pH paper	To check for neutrality during work-up
FT-IR Spectrometer	For functional group analysis
NMR Spectrometer	For structural elucidation
Gas Chromatograph (GC)	For purity analysis

Experimental Protocol

Reaction Setup (Fischer Esterification)

• Preparation : Ensure all glassware is clean and dry. The reaction should be set up in a fume hood.

• Charging the Flask : To a 100 mL round-bottom flask containing a magnetic stir bar, add 14.8 g (0.20 mol) of isobutanol.

• Addition of Acid : In a separate beaker, measure 7.4 g (0.10 mol) of propanoic acid. Add the propanoic acid to the round-bottom flask.

• Catalyst Addition : Slowly and carefully add 1 mL of concentrated sulfuric acid to the mixture while stirring. This addition is exothermic and should be done with caution.

• Apparatus Assembly : Attach the reflux condenser to the round-bottom flask and ensure a steady flow of cooling water through the condenser jacket. Place the entire setup on a heating mantle.

Reaction Execution

• Heating : Gently heat the reaction mixture to a reflux. A steady reflux should be maintained for 60-90 minutes to ensure the reaction proceeds towards completion.

• Cooling : After the reflux period, turn off the heating mantle and allow the mixture to cool to room temperature.

Work-up and Isolation

• Transfer : Transfer the cooled reaction mixture to a 250 mL separatory funnel.

• Water Wash : Add 50 mL of cold water to the separatory funnel. Shake the funnel gently, venting frequently to release any pressure buildup. Allow the layers to separate and discard the lower aqueous layer.

• Neutralization : Slowly add 50 mL of a saturated sodium bicarbonate solution to the organic layer in the separatory funnel to neutralize the excess sulfuric and propanoic acids. Swirl gently at first, as carbon dioxide gas will be evolved. Stopper and shake the funnel, venting frequently. Continue washing until the aqueous layer is no longer acidic (test with pH paper). Discard the aqueous layer.

• Brine Wash : Wash the organic layer with 50 mL of saturated sodium chloride (brine) solution to remove any remaining dissolved water and water-soluble impurities. Discard the aqueous brine layer.

• Drying : Transfer the organic layer to a clean, dry Erlenmeyer flask. Add a small amount of anhydrous sodium sulfate to dry the crude ester. Swirl the flask occasionally for 10-15 minutes. The ester is dry when the drying agent no longer clumps together.

• Decanting : Carefully decant or filter the dried liquid into a clean, dry round-bottom flask suitable for distillation.

Purification

• Distillation : Purify the crude isobutyl propionate by simple distillation.

• Collection : Collect the fraction that boils between 135-137 °C. The boiling point of pure isobutyl propionate is approximately 136 °C.

Characterization

• Appearance : Colorless liquid with a fruity, rum-like odor.[2][3][8]

• FT-IR (Fourier-Transform Infrared Spectroscopy) : The IR spectrum should show a characteristic strong C=O (ester) stretch around 1740 cm⁻¹ and C-O stretches in the 1100-1300 cm⁻¹ region. The absence of a broad O-H stretch from the starting alcohol and carboxylic acid indicates the purity of the product.

• ¹H NMR (Proton Nuclear Magnetic Resonance Spectroscopy) : The ¹H NMR spectrum provides structural confirmation. Expected signals include a triplet for the methyl protons of the propionyl group, a quartet for the methylene (B1212753) protons of the propionyl group, a doublet for the methyl protons of the isobutyl group, a multiplet for the methine proton of the isobutyl group, and a doublet for the methylene protons attached to the ester oxygen.[9]

• GC (Gas Chromatography) : GC analysis can be used to determine the purity of the final product. A single major peak should be observed for pure isobutyl propionate.

Data Presentation

Physical Properties of Isobutyl Propionate

Property	Value
Chemical Formula	C₇H₁₄O₂
Molar Mass	130.18 g/mol [8]
Appearance	Colorless liquid[2][8]
Odor	Fruity, rum-like[1][2]
Boiling Point	~136 °C
Density	~0.869 g/mL at 25 °C
Refractive Index	~1.397 at 20 °C

Reaction Data

Parameter	Value
Moles of Isobutanol	0.20 mol (Excess)
Moles of Propanoic Acid	0.10 mol (Limiting Reagent)
Theoretical Yield	13.02 g
Expected % Yield	60-80%

Safety Precautions

• Flammability : Isobutyl propionate is a flammable liquid and vapor.[10][11] Keep away from heat, sparks, open flames, and other ignition sources.[12][13][14] Use explosion-proof electrical equipment.[10][11][14]

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[10][11][13]

• Handling : Handle all chemicals in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.[11][13]

• Spills : In case of a spill, remove all ignition sources. Absorb the spill with an inert material (e.g., sand or vermiculite) and dispose of it properly.[12]

• First Aid :

  • Skin Contact : Immediately remove contaminated clothing and rinse the affected skin with plenty of water.[10][13]

  • Eye Contact : Rinse immediately with plenty of water for at least 15 minutes.[10][13]

  • Inhalation : Move the person to fresh air.[10][13]

  • Ingestion : Do NOT induce vomiting. Rinse mouth with water.[10][13]

  • In all cases of exposure, seek medical attention if symptoms persist.[10][13]

Visualization

References

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. Page loading... [guidechem.com]
• 3. Isobutyl propionate | 540-42-1 [chemicalbook.com]
• 4. homework.study.com [homework.study.com]
• 5. uwlax.edu [uwlax.edu]
• 6. brainly.com [brainly.com]
• 7. Fischer Esterification [organic-chemistry.org]
• 8. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Isobutyl propionate(540-42-1) 1H NMR [m.chemicalbook.com]
• 10. synerzine.com [synerzine.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. vigon.com [vigon.com]
• 13. aurochemicals.com [aurochemicals.com]
• 14. fishersci.com [fishersci.com]

Application Notes and Protocols for the Microwave-Assisted Organic Synthesis (MAOS) of Isobutyl Propionate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the microwave-assisted organic synthesis (MAOS) of isobutyl propionate (B1217596), a fragrance and flavor agent. Microwave-assisted synthesis offers a significant advantage over conventional heating methods by enabling rapid and efficient heating of the reaction mixture, which can lead to shorter reaction times, higher yields, and cleaner reaction profiles. This protocol is based on the principles of Fischer esterification, utilizing microwave irradiation to accelerate the reaction between isobutanol and propionic acid in the presence of an acid catalyst.

Introduction to MAOS of Isobutyl Propionate

Isobutyl propionate is an ester recognized for its characteristic rum-like fruity aroma, making it a valuable compound in the food, beverage, and fragrance industries.[1][2] The synthesis is typically achieved through Fischer esterification of isobutanol with propionic acid.[1][3]

The application of microwave-assisted organic synthesis (MAOS) to this reaction presents a greener and more efficient alternative to conventional refluxing, which often requires prolonged reaction times.[1] Microwave energy directly interacts with the polar molecules in the reaction mixture, leading to rapid and uniform heating that can significantly accelerate the esterification process.[1] This document outlines a protocol for the solvent-free, microwave-assisted synthesis of isobutyl propionate, adapted from available literature, and addresses the key experimental parameters influencing the reaction outcome.

Reaction Scheme

The overall reaction for the synthesis of isobutyl propionate is as follows:

Experimental Protocols

This section provides a detailed protocol for the microwave-assisted synthesis of isobutyl propionate. The procedure has been optimized based on a combination of literature reports to provide a higher yield and purity.[1][4]

Materials and Equipment

• Propionic acid (≥99%)

• Isobutanol (≥99%)

• Concentrated sulfuric acid (95-98%)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Microwave synthesizer (e.g., Biotage® Initiator+ or similar)[1]

• Microwave reaction vials (2-5 mL) with crimp caps

• Magnetic stir bars

• Standard laboratory glassware (separatory funnel, beakers, Erlenmeyer flasks)

• Rotary evaporator

• Instrumentation for analysis (GC-MS, ¹H NMR, IR spectroscopy)

Optimized Synthesis Protocol

• Reactant Preparation : In a 2-5 mL microwave reaction vial equipped with a magnetic stir bar, add propionic acid (0.01 mol, 0.74 g).

• Alcohol Addition : To the same vial, add an excess of isobutanol (0.02 mol, 1.48 g). Using an excess of the alcohol helps to drive the equilibrium towards the product side.

• Catalyst Addition : Carefully add 5 drops of concentrated sulfuric acid to the reaction mixture.

• Vial Sealing : Securely seal the vial with a crimp cap.

• Microwave Irradiation : Place the vial in the microwave synthesizer and irradiate the mixture at 120°C for 15 minutes. The reaction should be monitored for pressure changes.

• Cooling : After the irradiation is complete, allow the vial to cool to room temperature.

• Work-up and Purification :

  • Open the cooled vial and transfer the contents to a separatory funnel containing 10 mL of deionized water.

  • Wash the organic layer with 10 mL of saturated sodium bicarbonate solution to neutralize the acidic catalyst. Be cautious of gas evolution.

  • Separate the organic layer and wash it with 10 mL of brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Decant or filter the drying agent.

  • Remove the excess isobutanol and any residual solvent under reduced pressure using a rotary evaporator to obtain the crude isobutyl propionate.

• Characterization : Analyze the final product for purity and identity using GC-MS, ¹H NMR, and IR spectroscopy.

Data Presentation

The following tables summarize the expected quantitative data based on the provided protocol and literature.

Table 1: Reactant and Catalyst Quantities

Reactant/Catalyst	Molecular Weight ( g/mol )	Moles (mol)	Amount
Propionic Acid	74.08	0.01	0.74 g
Isobutanol	74.12	0.02	1.48 g
Sulfuric Acid	98.08	-	5 drops

Table 2: Microwave Synthesizer Parameters

Parameter	Value
Temperature	120°C
Reaction Time	15 minutes
Absorption Level	High
Power	Variable (to maintain temperature)

Table 3: Comparative Analysis of Reaction Conditions

Reference	Catalyst	Reactant Ratio (Acid:Alcohol)	Time (min)	Temperature (°C)	Yield (%)
Kallis et al.[1]	H₂SO₄	1:2	2	Not specified	Moderate
Kallis et al.[1]	H₂SO₄	1:2	5	Not specified	Moderate
Kallis et al.[1]	H₂SO₄	1:2	10	Not specified	Moderate
Optimized Protocol	H₂SO₄	1:2	15	120	>85 (Expected)
de Oliveira et al. (for Methyl Salicylate)[4]	SiO₂-SO₃H	-	40	120	94

Visualizations

Logical Workflow for MAOS of Isobutyl Propionate

Caption: Workflow for the microwave-assisted synthesis of isobutyl propionate.

Relationship between Reaction Parameters and Yield

Caption: Factors influencing the yield of isobutyl propionate in MAOS.

Conclusion

The microwave-assisted organic synthesis of isobutyl propionate offers a rapid and efficient method for the production of this valuable ester. By optimizing reaction parameters such as temperature and time, it is possible to achieve high yields in a fraction of the time required for conventional heating methods. The protocol provided herein serves as a comprehensive guide for researchers looking to employ MAOS for the synthesis of isobutyl propionate and similar esters. Further optimization of catalyst systems could potentially lead to even more efficient and environmentally friendly synthetic routes.

References

• 1. uwlax.edu [uwlax.edu]
• 2. researchgate.net [researchgate.net]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for the Lipase-Catalyzed Enzymatic Synthesis of Isobutyl Propionate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl propionate (B1217596) is a valuable ester recognized for its characteristic rum-like, fruity aroma, leading to its widespread application in the food, beverage, and fragrance industries.[1][2] The enzymatic synthesis of isobutyl propionate, primarily through the esterification of isobutyl alcohol and propionic acid catalyzed by lipases, presents a green and highly selective alternative to traditional chemical methods. Lipases, particularly immobilized forms like Novozym® 435, are favored for their ability to catalyze reactions under mild conditions, their potential for reuse, and the production of high-purity products.[1][3] This document provides detailed protocols and compiled data from various studies to guide the laboratory-scale synthesis and analysis of isobutyl propionate.

Reaction and Mechanism

The synthesis of isobutyl propionate via enzymatic catalysis is an esterification reaction. The generally accepted kinetic model for this lipase-catalyzed reaction is the Ping-Pong Bi-Bi mechanism.[1][4] This mechanism involves the formation of an acyl-enzyme intermediate with substrate inhibition often observed from both the alcohol and the acid.[5]

Data Presentation: Optimized Reaction Conditions

The efficiency of isobutyl propionate synthesis is highly dependent on several key parameters. The following tables summarize optimized conditions and resulting conversions from various studies.

Table 1: Optimized Parameters for Conventional Synthesis of Isobutyl Propionate

Parameter	Optimized Value	Reference
Enzyme	Novozym® 435	[1]
Temperature	40°C	[1]
Enzyme Loading	5% (w/w)	[1]
Acid to Alcohol Molar Ratio	1:3	[1]
Agitation Speed	300 rpm	[1]
Reaction Time	10 hours	[1]
Maximum Conversion	92.52%	[1]

Table 2: Optimized Parameters for Ultrasound-Assisted Synthesis of Isobutyl Propionate

Parameter	Optimized Value	Reference
Enzyme	Fermase CALB™ 10000	[5]
Temperature	60°C	[5]
Enzyme Loading	4% (w/w)	[5]
Acid to Alcohol Molar Ratio	1:3	[5]
Agitation Speed	150 rpm	[5]
Ultrasound Power	40 W	[5]
Ultrasound Frequency	25 kHz	[5]
Duty Cycle	50%	[5]
Reaction Time	3 hours	[5]
Maximum Conversion	95.14%	[5]

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis and analysis of isobutyl propionate.

Protocol 1: Conventional Enzymatic Synthesis

This protocol is based on the optimized conditions for a solvent-free system using immobilized lipase (B570770).[1]

Materials:

• Propionic acid

• Isobutyl alcohol

• Immobilized lipase (e.g., Novozym® 435)

• Reaction vessel (e.g., screw-capped flask)

• Shaking incubator or magnetic stirrer with temperature control

• Gas chromatograph (GC) for analysis

Procedure:

• Reactant Preparation: In a screw-capped flask, combine propionic acid and isobutyl alcohol in a 1:3 molar ratio.

• Enzyme Addition: Add the immobilized lipase, Novozym® 435, to the mixture at a concentration of 5% (w/w) of the total reactants.

• Reaction Incubation: Place the sealed flask in a shaking incubator or on a magnetic stirrer set to 40°C and 300 rpm.

• Reaction Monitoring: Allow the reaction to proceed for 10 hours. Samples can be withdrawn periodically to monitor the progress of the reaction by analyzing the concentration of isobutyl propionate or the consumption of propionic acid.

• Enzyme Separation: After the reaction, separate the immobilized enzyme from the product mixture by filtration or centrifugation for potential reuse.

• Product Analysis: Analyze the final product mixture using gas chromatography to determine the conversion of propionic acid to isobutyl propionate.

Protocol 2: Ultrasound-Assisted Enzymatic Synthesis

This protocol utilizes ultrasound to enhance the reaction rate and yield.[5]

Materials:

• Propionic acid

• Isobutyl alcohol

• Immobilized lipase (e.g., Fermase CALB™ 10000)

• Jacketed reaction vessel connected to an ultrasonic bath

• Magnetic stirrer

• Temperature controller

• Gas chromatograph (GC) for analysis

Procedure:

• Reactant Preparation: Add propionic acid and isobutyl alcohol in a 1:3 molar ratio to the jacketed reaction vessel.

• Enzyme Addition: Disperse the immobilized lipase, Fermase CALB™ 10000, in the reaction mixture at a concentration of 4% (w/w) of the total reactants.

• Reaction Setup: Place the reaction vessel in an ultrasonic bath and maintain the temperature at 60°C using a circulating water bath. Set the agitation speed to 150 rpm.

• Ultrasonic Irradiation: Apply ultrasound at a power of 40 W, a frequency of 25 kHz, and a 50% duty cycle.

• Reaction Progression: Continue the reaction under these conditions for 3 hours.

• Enzyme Recovery: Post-reaction, separate the immobilized enzyme by filtration. The enzyme can be washed and stored for subsequent reuse.

• Quantitative Analysis: Determine the final concentration of isobutyl propionate in the mixture using gas chromatography.

Protocol 3: Analytical Method - Gas Chromatography (GC)

This is a general protocol for the quantification of isobutyl propionate.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A suitable capillary column for separating esters (e.g., a wax or polyethylene (B3416737) glycol-based column).

• Carrier Gas: Nitrogen or Helium.

• Temperatures:

  • Injector: 250°C

  • Detector: 250°C

  • Oven: Programmed temperature gradient (e.g., start at 80°C, hold for 2 minutes, then ramp to 200°C at 10°C/min).

• Injection Volume: 1 µL.

Procedure:

• Sample Preparation: Dilute a small aliquot of the reaction mixture in a suitable solvent (e.g., ethanol (B145695) or hexane).

• Calibration: Prepare a series of standard solutions of isobutyl propionate of known concentrations to create a calibration curve.

• Injection: Inject the prepared sample and standards into the GC.

• Data Analysis: Identify and quantify the isobutyl propionate peak in the chromatogram by comparing its retention time and peak area to the calibration standards. The conversion can be calculated based on the initial amount of the limiting reactant (propionic acid).

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. uwlax.edu [uwlax.edu]
• 3. researchgate.net [researchgate.net]
• 4. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acoustic cavitation promoted lipase catalysed synthesis of isobutyl propionate in solvent free system: Optimization and kinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Isobutyl Propionate using Amberlyst-15 Catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl propionate (B1217596) is an ester known for its characteristic rum-like fragrance, finding significant application in the food and fragrance industries.[1][2] Its synthesis is typically achieved through the esterification of propanoic acid with isobutanol. The use of a solid acid catalyst like Amberlyst-15, a macroreticular polystyrene-based ion-exchange resin with strongly acidic sulfonic groups, offers several advantages over traditional homogeneous catalysts.[3] These benefits include ease of separation from the reaction mixture, reusability, high selectivity, and a more environmentally friendly process.[4] This document provides detailed protocols and application notes for the synthesis of isobutyl propionate using Amberlyst-15 as a heterogeneous catalyst.

Reaction and Mechanism

The overall reaction for the synthesis of isobutyl propionate is an equilibrium-limited esterification reaction:

Propanoic Acid + Isobutanol ⇌ Isobutyl Propionate + Water

The reaction is catalyzed by the acidic sites of the Amberlyst-15 resin. The mechanism is understood to follow an Eley-Rideal model, where one reactant (propanoic acid) adsorbs onto the catalyst surface and reacts with the other reactant (isobutanol) from the bulk phase.[5][6] The rate-limiting step is the surface reaction between the adsorbed propanoic acid and isobutanol.[5][6]

Experimental Protocols

This section details the necessary materials, equipment, and procedures for the successful synthesis of isobutyl propionate.

Materials and Equipment

Material/Equipment	Specifications
Reactants
Propanoic Acid	99% purity
Isobutanol	98.5% purity
Catalyst
Amberlyst-15	Acidic ion-exchange resin
Solvent
1,4-Dioxane (B91453)	99.8% purity (optional, used in kinetic studies)
Apparatus
Stirred batch reactor	Two-necked glass reactor (400 mL capacity) with a reflux condenser and a port for sample withdrawal
Heating system	Circulating heating jacket or water bath to maintain constant temperature (±0.1 K)
Stirring mechanism	Magnetic stirrer
Analytical Equipment	Gas Chromatograph with Flame Ionization Detector (GC-FID), Karl Fischer titrator

Catalyst Preparation

Prior to use, the Amberlyst-15 catalyst requires activation to ensure optimal performance.

• Wash the Amberlyst-15 resin with methanol (B129727) and then with distilled water.

• Dry the washed resin in a vacuum oven at 348 K (75 °C) overnight or for 48 hours to remove any moisture.[5][7]

Synthesis Procedure

The following protocol is for a typical batch synthesis of isobutyl propionate.

• Set up the stirred batch reactor with the reflux condenser and ensure all connections are secure.

• Charge the reactor with the pre-weighed amount of dried Amberlyst-15 catalyst, isobutanol, and 1,4-dioxane (if used as a solvent).[2]

• Heat the mixture to the desired reaction temperature (e.g., 318 K, 333 K, or 348 K) while stirring at a constant rate (e.g., 1000 rpm) to ensure a uniform mixture and eliminate mass transfer limitations.[2][5]

• Once the desired temperature is reached and stable, add the propanoic acid to the reactor. This marks the start of the reaction (time = 0).[2]

• Collect samples of the reaction mixture at specific time intervals using a syringe through the sampling port.

• Analyze the collected samples to determine the concentration of reactants and products.

Analytical Methods

The progress of the reaction and the final product composition can be determined using the following analytical techniques:

• Gas Chromatography (GC): An HP 6890 Gas Chromatograph with a Flame Ionization Detector (FID) and a DB-WAX column (30 m x 0.53 mm) can be used to separate and quantify isobutanol, propanoic acid, isobutyl propionate, and the solvent.[2]

• Karl Fischer Titration: A Schott TA05 Plus Karl Fischer titrator can be used to determine the water content in the samples.[2]

Quantitative Data Summary

The following tables summarize key quantitative data obtained from studies on the synthesis of isobutyl propionate using Amberlyst-15.

Table 1: Reaction Parameters and Kinetic Data

Parameter	Value	Reference
Reaction Temperature Range	318 K - 348 K	[1][2][7][8]
Molar Ratio (Propanoic Acid:Isobutanol)	1:1	[2][7]
Stirring Speed	1000 rpm (to eliminate external mass transfer resistance)	[5][7]
Activation Energy (Ea)	52.03 kJ/mol	[1][7][8]
Activation Energy (Ea)	42.5 kJ/mol	[5][6]
Equilibrium Constant (K)	5.19	[1][2][7][8]

Table 2: Influence of Catalyst Loading on Reaction Rate

Catalyst Loading (g-dry resin/L)	Effect on Reaction Rate	Temperature (K)	Molar Ratio	Reference
4 - 12	The initial reaction rate increases with an increase in catalyst loading.	333	1:1	[4][7]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of isobutyl propionate.

Caption: Experimental workflow for isobutyl propionate synthesis.

Proposed Reaction Mechanism (Eley-Rideal)

The diagram below depicts the Eley-Rideal mechanism for the Amberlyst-15 catalyzed esterification.

Caption: Eley-Rideal mechanism for the esterification reaction.

Conclusion

The use of Amberlyst-15 as a solid acid catalyst provides an efficient and environmentally benign method for the synthesis of isobutyl propionate. The reaction proceeds effectively at moderate temperatures, and the catalyst can be easily recovered and potentially reused. The provided protocols and data serve as a comprehensive guide for researchers and professionals in the development and optimization of this esterification process. The kinetics of the reaction are well-described by the Eley-Rideal model, with the surface reaction being the rate-determining step. Further optimization of reaction conditions, such as catalyst loading and reactant molar ratios, can lead to improved yields and process efficiency.

References

• 1. "Kinetics of Synthesis of Isobutyl Propionate over Amberlyst-15" by ALİME İZCİ and HALİT LEVENT HOŞGÜN [journals.tubitak.gov.tr]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. arkat-usa.org [arkat-usa.org]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 6. Abstract 1393 - Synthesis Of Isobutyl Propionate Using Amberlyst 15 As A Catalyst [skoge.folk.ntnu.no]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]

Application Notes and Protocols for Green Synthesis of Isobutyl Propionate

Introduction

Isobutyl propionate (B1217596) is a widely used flavoring agent with a characteristic rum-like, fruity odor, commonly found in food and beverage industries.[1][2][3] Traditional chemical synthesis methods often rely on homogeneous acid catalysts, which can lead to environmental concerns and difficulties in product separation.[4][5] Green chemistry principles encourage the development of more sustainable and environmentally benign synthetic routes. This document outlines several green chemistry approaches for the synthesis of isobutyl propionate, focusing on enzymatic catalysis, heterogeneous solid acid catalysis, and microwave-assisted synthesis. These methods offer advantages such as the use of renewable catalysts, solvent-free reaction conditions, and improved product yields with easier purification.

Enzymatic Synthesis using Immobilized Lipase

This method utilizes an immobilized lipase, Novozym® 435, as a biocatalyst for the esterification of propionic acid with isobutanol in a solvent-free system.[2] This approach is highly specific, operates under mild conditions, and allows for easy recovery and reuse of the catalyst.

Data Presentation

Parameter	Value	Reference
Catalyst	Novozym® 435 (Immobilized Lipase)	[2]
System	Solvent-Free	[2]
Conversion	92.52%	[2]
Temperature	40 °C	[2]
Enzyme Loading	5% w/w (of limiting reactant)	[2]
Acid to Alcohol Molar Ratio	1:3	[2]
Reaction Time	10 hours	[2]
Agitation Speed	300 rpm	[2]
Catalyst Reusability	Reusable for at least 7 cycles with over 80% conversion	[2]

Experimental Protocol

• Reactant Preparation: In a suitable reaction vessel, combine propionic acid and isobutyl alcohol in a 1:3 molar ratio.

• Catalyst Addition: Add Novozym® 435 to the reaction mixture at a loading of 5% (w/w) based on the mass of the limiting reactant (propionic acid).

• Reaction Conditions: Place the reaction vessel in a shaker incubator set to 40 °C and 300 rpm.

• Reaction Monitoring: Monitor the progress of the reaction by taking samples at regular intervals and analyzing them using gas chromatography (GC) to determine the conversion of propionic acid.

• Product Isolation: After 10 hours, or once the desired conversion is reached, separate the immobilized enzyme from the reaction mixture by filtration.

• Purification: The resulting isobutyl propionate can be purified from the unreacted starting materials by distillation.

• Catalyst Reuse: The recovered Novozym® 435 can be washed with an appropriate solvent (e.g., hexane) and dried before being reused in subsequent batches.

Logical Relationship Diagram

Caption: Workflow for the enzymatic synthesis of isobutyl propionate.

Heterogeneous Solid Acid Catalysis

This section details two distinct approaches using solid acid catalysts: a nano-crystalline catalyst derived from fly ash and the commercial ion-exchange resin, Amberlyst-15. These heterogeneous catalysts are easily separable from the reaction mixture, minimizing waste and allowing for reuse.

This innovative approach utilizes a solid acid catalyst synthesized from fly ash, an industrial waste product.[6][7][8] This method promotes a circular economy by valorizing waste materials.

Data Presentation

Parameter	Value	Reference
Catalyst	Nano-crystalline Acidic Fly Ash (NAFA)	[7]
Yield	94%	[7]
Reaction Time	2 hours	[7]
Catalyst Reusability	Recyclable for up to four cycles without significant loss of activity	[7][8]

Experimental Protocols

Catalyst Synthesis (NAFA)

• Acid Activation: Treat F-type fly ash with concentrated nitric acid (HNO₃) at 110 °C.[7][8] This process increases the amorphous silica (B1680970) content and surface hydroxyl groups, which are responsible for the catalyst's acidity.[7]

• Washing and Drying: After activation, thoroughly wash the material with deionized water until neutral pH is achieved and then dry it in an oven.

Esterification Reaction

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine propionic acid and isobutanol.

• Catalyst Addition: Add the synthesized NAFA catalyst to the reaction mixture.

• Reaction Conditions: Heat the mixture to reflux with continuous stirring for 2 hours.

• Product Isolation: After the reaction is complete, cool the mixture and separate the catalyst by filtration.

• Purification: The liquid product can be purified by distillation to obtain pure isobutyl propionate.

Experimental Workflow Diagram

References

• 1. uwlax.edu [uwlax.edu]
• 2. researchgate.net [researchgate.net]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 5. One moment, please... [jchr.org]
• 6. Solid acid catalyst for isobutyl propionate production from solid waste | Semantic Scholar [semanticscholar.org]
• 7. ijpca.org [ijpca.org]
• 8. Solid acid catalyst for isobutyl propionate production from solid waste - Int J Pharm Chem Anal [ijpca.org]

Application Note: A Guide to Laboratory-Scale Fischer Esterification

Introduction

The Fischer-Speier esterification, a cornerstone of organic synthesis, is the acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water.[1][2] First described by Emil Fischer and Arthur Speier in 1895, this reversible reaction is a cost-effective and straightforward method for synthesizing esters, which are valuable compounds in the fragrance, flavor, and pharmaceutical industries.[1][3] This application note provides a detailed protocol for a typical laboratory-scale Fischer esterification, including the experimental setup, reaction conditions, and product purification.

Reaction Principle

The Fischer esterification is an equilibrium process.[4] To favor the formation of the ester product, the equilibrium can be shifted to the right by employing specific strategies. One common approach is to use a large excess of one of the reactants, typically the less expensive one.[4][5] Another effective method is the removal of water as it is formed, which can be achieved through techniques like azeotropic distillation using a Dean-Stark apparatus or by using a dehydrating agent.[1][6][7]

The reaction is catalyzed by a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid, which protonates the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and facilitating nucleophilic attack by the alcohol.[1][8]

Experimental Protocol: Synthesis of a Generic Ester

This protocol outlines the general procedure for the synthesis of an ester via Fischer esterification at a laboratory scale. For this example, we will consider the reaction between a generic carboxylic acid and a primary or secondary alcohol.

Materials and Equipment

Reagents	Equipment
Carboxylic Acid	Round-bottom flask
Alcohol (Primary or Secondary)	Reflux condenser
Concentrated Sulfuric Acid (H₂SO₄)	Heating mantle or water bath
Diethyl ether (or other suitable extraction solvent)	Magnetic stirrer and stir bar
5% Sodium bicarbonate (NaHCO₃) solution	Separatory funnel
Saturated Sodium Chloride (NaCl) solution (Brine)	Beakers and Erlenmeyer flasks
Anhydrous Sodium Sulfate (B86663) (Na₂SO₄) or Magnesium Sulfate (MgSO₄)	Graduated cylinders and pipettes
Boiling chips	pH paper
Rotary evaporator (optional)
Distillation apparatus (optional)
Chromatography column (optional)

Reaction Parameters

The following table summarizes typical quantitative data for a laboratory-scale Fischer esterification.

Parameter	Value/Range	Notes
Reactant Molar Ratio	1:3 to 1:5 (Carboxylic Acid:Alcohol)	Using an excess of the alcohol helps to drive the reaction equilibrium towards the products.[4]
Catalyst Loading	1-5 mol% of the limiting reagent	Concentrated sulfuric acid is a common and effective catalyst.[7]
Reaction Temperature	60-150 °C	Typically conducted at the reflux temperature of the alcohol or solvent.[1]
Reaction Time	1-10 hours	Reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC).[1]

Step-by-Step Procedure

1. Reaction Setup

• Place a magnetic stir bar into a dry round-bottom flask.

• Add the carboxylic acid and the alcohol to the flask. Use a significant excess of the alcohol.

• Slowly and carefully add the concentrated sulfuric acid to the reaction mixture while stirring. This process is exothermic.

• Add a few boiling chips to ensure smooth boiling.

• Attach a reflux condenser to the round-bottom flask and ensure a gentle flow of cold water through the condenser jacket.

2. Reaction

• Heat the reaction mixture to a gentle reflux using a heating mantle or water bath.

• Allow the reaction to reflux for the predetermined time, typically 1-2 hours for simple esters.[9]

3. Work-up and Extraction

• Allow the reaction mixture to cool to room temperature.

• Transfer the cooled mixture to a separatory funnel.

• Add deionized water and an immiscible organic solvent, such as diethyl ether, to the separatory funnel.

• Gently shake the funnel, periodically venting to release any pressure buildup.

• Allow the layers to separate and discard the lower aqueous layer.

• Wash the organic layer sequentially with:

  • 5% sodium bicarbonate solution to neutralize any remaining acid. Be cautious as this will produce carbon dioxide gas.[2]

  • Saturated sodium chloride solution (brine) to help remove dissolved water from the organic layer.[2]

• After each wash, allow the layers to separate and discard the aqueous layer.

4. Drying and Solvent Removal

• Transfer the organic layer to a clean, dry Erlenmeyer flask.

• Add a small amount of a drying agent, such as anhydrous sodium sulfate or magnesium sulfate, and swirl the flask.[5][10] The liquid should become clear.

• Decant or filter the dried organic solution into a pre-weighed round-bottom flask.

• Remove the organic solvent using a rotary evaporator or by simple distillation.

5. Purification

• The crude ester can be further purified by distillation or column chromatography if necessary.[6][11] Distillation is effective for separating the ester from any remaining starting alcohol or other volatile impurities.[7][12]

Experimental Workflow Diagram

Caption: Experimental workflow for Fischer esterification.

Signaling Pathway of Acid Catalysis

The following diagram illustrates the key steps in the acid-catalyzed mechanism of Fischer esterification.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. community.wvu.edu [community.wvu.edu]
• 3. community.wvu.edu [community.wvu.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 7. Fisher Esterification: Synthesis and Purification of Esters - HSC Chemistry [hscprep.com.au]
• 8. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 11. cerritos.edu [cerritos.edu]
• 12. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Purification of Crude Isobutyl Propionate by Distillation

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the purification of crude isobutyl propionate (B1217596) via fractional distillation. Isobutyl propionate, a common fragrance and flavoring agent, is typically synthesized through the Fischer esterification of isobutanol and propionic acid. The primary impurities in the crude product are, therefore, the unreacted starting materials. Fractional distillation is an efficacious method for separating these components due to their distinct boiling points. This application note details the necessary physical properties, a step-by-step experimental protocol for purification, and methods for assessing the purity of the final product.

Introduction

Isobutyl propionate is an ester widely used in the food, fragrance, and solvent industries, valued for its characteristic rum-like, fruity aroma.[1] Synthesis via Fischer esterification is a common production method, which involves the acid-catalyzed reaction of isobutanol with propionic acid.[2][3] A crucial step in its synthesis is the purification of the crude product to remove unreacted starting materials and any side products.

Fractional distillation is a laboratory technique used to separate liquid mixtures of compounds with close boiling points.[4][5] The process involves heating the mixture to create vapor, which then rises through a fractionating column. This column provides a large surface area (e.g., glass beads or rings) for repeated cycles of vaporization and condensation. With each cycle, the vapor becomes progressively enriched in the more volatile component (the one with the lower boiling point). By carefully controlling the temperature, the different components can be selectively distilled and collected.

Physical Properties for Separation

The successful separation of isobutyl propionate from its common impurities by distillation is dependent on the differences in their boiling points. The relevant physical data are summarized in the table below.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C at 760 mmHg)
Isobutanol	74.12	108[6][7][8]
Propionic Acid	74.08	141[9][10][11]
Isobutyl Propionate	130.18	137[12]

Experimental Protocol: Fractional Distillation

This protocol outlines the procedure for the fractional distillation of crude isobutyl propionate.

Materials and Equipment

• Crude isobutyl propionate

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed with Raschig rings/glass beads)

• Distillation head with condenser

• Thermometer and adapter

• Receiving flasks

• Heating mantle with magnetic stirrer

• Boiling chips or magnetic stir bar

• Clamps and stands for apparatus assembly

• Insulating material (e.g., glass wool or aluminum foil)

Pre-Distillation Setup

• Apparatus Assembly: In a fume hood, assemble the fractional distillation apparatus as depicted in the workflow diagram below. Ensure all glassware is clean and dry to prevent contamination.

• Charge the Flask: The round-bottom flask should be charged with the crude isobutyl propionate, filling it to no more than two-thirds of its capacity.

• Ensure Smooth Boiling: Add a few boiling chips or a magnetic stir bar to the flask to facilitate smooth boiling and prevent bumping.

• Secure the Apparatus: Securely clamp the flask, fractionating column, distillation head, and condenser. The thermometer bulb should be positioned so that the top of the bulb is level with the bottom of the side-arm of the distillation head to accurately measure the vapor temperature.

• Insulate the Column: To minimize heat loss and improve separation efficiency, wrap the fractionating column with glass wool or aluminum foil.[4][13]

Distillation Procedure

• Heating: Gently heat the round-bottom flask using the heating mantle.

• First Fraction (Isobutanol): As the mixture heats, the most volatile component, isobutanol, will begin to vaporize. The temperature at the distillation head will rise and stabilize at approximately 108°C. Collect this first fraction in a receiving flask.

• Intermediate Fraction: Once the temperature begins to rise above the boiling point of isobutanol, change the receiving flask to collect an intermediate fraction. This fraction will likely contain a mixture of isobutanol and isobutyl propionate.

• Second Fraction (Pure Isobutyl Propionate): The temperature will then rise and stabilize again at the boiling point of isobutyl propionate, approximately 137°C. Collect this fraction in a new, clean receiving flask. This is the purified product.

• Final Fraction (Propionic Acid): After the isobutyl propionate has been distilled, the temperature may rise again towards the boiling point of propionic acid (141°C). It is advisable to stop the distillation at this point to prevent the higher boiling impurity from contaminating the purified product.

• Stopping the Distillation: Do not distill the flask to dryness. Always leave a small amount of residue in the distillation flask.

• Post-Distillation: Allow the apparatus to cool completely before disassembly. Weigh the collected purified isobutyl propionate to determine the yield.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the purification process.

Caption: Experimental workflow for isobutyl propionate purification.

Post-Distillation Purity Assessment

The purity of the collected isobutyl propionate fraction should be confirmed using appropriate analytical techniques.

Gas Chromatography (GC)

Gas chromatography is an excellent method for determining the purity of volatile compounds. The purified isobutyl propionate can be analyzed to determine its percentage purity and to detect any residual impurities.

Table 2: Typical GC Parameters

Parameter	Value
Column	Non-polar (e.g., DB-1) or polar (e.g., Carbowax) capillary column
Injector Temperature	250°C
Detector	Flame Ionization Detector (FID)
Detector Temperature	250°C
Oven Program	Initial temperature 50°C, hold for 2 minutes, ramp to 150°C at 10°C/min
Carrier Gas	Helium or Nitrogen

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy can be used to confirm the structure of the purified isobutyl propionate and to check for the absence of signals corresponding to isobutanol and propionic acid.[14][15]

Table 3: Expected ¹H NMR Chemical Shifts for Isobutyl Propionate

Protons	Chemical Shift (ppm)	Multiplicity
CH₃ (of propionate)	~1.1	Triplet
CH₂ (of propionate)	~2.3	Quartet
CH (of isobutyl)	~1.9	Multiplet
CH₂ (of isobutyl)	~3.8	Doublet
(CH₃)₂ (of isobutyl)	~0.9	Doublet

Infrared (IR) Spectroscopy

IR spectroscopy is useful for confirming the presence of the ester functional group and the absence of hydroxyl (-OH) and carboxylic acid (-COOH) groups from the starting materials.[16][17]

Table 4: Key IR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Description
C=O (Ester)	~1740	Strong, sharp absorption
C-O (Ester)	~1180	Strong absorption
O-H (Alcohol)	~3200-3600	Broad absorption (should be absent in pure product)
O-H (Carboxylic Acid)	~2500-3300	Very broad absorption (should be absent in pure product)

Conclusion

Fractional distillation is a robust and effective method for the purification of crude isobutyl propionate. By carefully controlling the distillation process based on the boiling points of the components, a high degree of purity can be achieved. The subsequent analytical verification by GC, NMR, and IR spectroscopy is essential to confirm the identity and purity of the final product, ensuring its suitability for research, drug development, and other high-purity applications.

References

• 1. Isobutyl propionate | 540-42-1 [chemicalbook.com]
• 2. athabascau.ca [athabascau.ca]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. Fractional distillation - Wikipedia [en.wikipedia.org]
• 5. Purification [chem.rochester.edu]
• 6. Isobutanol - Wikipedia [en.wikipedia.org]
• 7. adityadyechem.com [adityadyechem.com]
• 8. isobutanol [stenutz.eu]
• 9. Propionic acid - Wikipedia [en.wikipedia.org]
• 10. Propionic acid | 79-09-4 [chemicalbook.com]
• 11. thomassci.com [thomassci.com]
• 12. isobutyl propanoate [stenutz.eu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Isobutyl propionate(540-42-1) 1H NMR [m.chemicalbook.com]
• 15. uwlax.edu [uwlax.edu]
• 16. Isobutyl propionate(540-42-1) IR Spectrum [chemicalbook.com]
• 17. scribd.com [scribd.com]

Gas chromatography (GC) method for analyzing isobutyl propionate purity

An Application Note and Protocol for the Analysis of Isobutyl Propionate (B1217596) Purity by Gas Chromatography

For researchers, scientists, and drug development professionals, ensuring the purity of chemical compounds is paramount for the integrity and reproducibility of experimental work. This document provides a detailed method for the analysis of isobutyl propionate purity using gas chromatography with flame ionization detection (GC-FID).

Introduction

Isobutyl propionate (CAS 540-42-1) is an ester commonly used as a flavoring agent and a solvent in various industries.[1][2] Its purity is a critical quality attribute that can impact its performance and safety. Gas chromatography is a powerful analytical technique for assessing the purity of volatile compounds like isobutyl propionate.[3] This method separates components of a mixture based on their differential partitioning between a stationary phase and a mobile gas phase. This application note outlines a specific GC-FID method for the quantitative determination of isobutyl propionate purity and the identification of potential process-related impurities.

Materials and Methods

This section details the necessary reagents, instrumentation, and chromatographic conditions for the analysis.

Reagents and Materials

• Isobutyl propionate (sample for analysis)

• Isobutyl propionate, reference standard (≥99.5% purity)

• Isobutanol (potential impurity)

• Propionic acid (potential impurity)

• Ethanol (B145695), analytical grade (solvent)

Instrumentation

A gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless injector is required. An autosampler is recommended for improved injection precision.

Chromatographic Conditions

The following table summarizes the optimized GC-FID parameters for the analysis of isobutyl propionate purity.

Parameter	Value
GC Column	DB-WAX (or equivalent polyethylene (B3416737) glycol stationary phase), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Injector	Split/Splitless
Injector Temp.	250 °C
Split Ratio	50:1
Injection Volume	1.0 µL
Oven Program	Initial: 80 °C, hold for 2 minRamp: 10 °C/min to 200 °CHold: 5 min at 200 °C
Detector	Flame Ionization Detector (FID)
Detector Temp.	280 °C
Hydrogen Flow	40 mL/min
Air Flow	400 mL/min
Makeup Gas (He)	30 mL/min

Experimental Protocol

Standard Preparation

• Accurately weigh approximately 100 mg of isobutyl propionate reference standard into a 10 mL volumetric flask.

• Dissolve and dilute to volume with ethanol. This yields a standard solution of approximately 10 mg/mL.

Sample Preparation

• Accurately weigh approximately 100 mg of the isobutyl propionate sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with ethanol.

Impurity Identification (Optional)

To confirm the retention times of potential impurities, prepare individual solutions of isobutanol and propionic acid in ethanol at a concentration of approximately 1 mg/mL.

Analysis

• Inject 1.0 µL of the prepared standard solution into the GC system to determine the retention time and response of isobutyl propionate.

• Inject 1.0 µL of the prepared sample solution.

• If necessary, inject the impurity solutions to identify their respective peaks in the sample chromatogram.

Data Presentation and Analysis

The purity of the isobutyl propionate sample is determined by calculating the area percentage of the isobutyl propionate peak relative to the total area of all peaks in the chromatogram.

Purity Calculation

Purity (%) = (Area of Isobutyl Propionate Peak / Total Area of All Peaks) x 100

Hypothetical Data

The following table presents hypothetical data for the analysis of a batch of isobutyl propionate.

Compound	Retention Time (min)	Peak Area	Area %
Isobutanol	4.5	15000	0.5
Propionic Acid	6.2	24000	0.8
Isobutyl Propionate	8.9	2943000	98.1
Unknown Impurity	10.1	18000	0.6

Workflow and Diagrams

The logical flow of the analytical procedure is depicted in the following diagram.

Caption: Workflow for GC Purity Analysis of Isobutyl Propionate.

Discussion

The described GC-FID method is robust and suitable for the routine quality control of isobutyl propionate. The primary impurities expected from the synthesis are unreacted starting materials, namely isobutanol and propionic acid.[4][5] Due to its lower boiling point and polarity, isobutanol is expected to elute before propionic acid and isobutyl propionate. Propionic acid, with its ability to form hydrogen bonds, will be more retained on the polar WAX column than isobutanol but will likely elute before the higher boiling isobutyl propionate. The use of a polar stationary phase like polyethylene glycol (WAX) is crucial for achieving good peak shape and resolution, especially for the acidic and alcoholic impurities.[6][7]

Conclusion

This application note provides a comprehensive and detailed protocol for the determination of isobutyl propionate purity by gas chromatography. The method is specific, straightforward, and can be readily implemented in a quality control laboratory. The provided workflow and data presentation guidelines ensure clarity and consistency in reporting.

References

• 1. Isobutyl propionate CAS#: 540-42-1 [amp.chemicalbook.com]
• 2. CAS 540-42-1: isobutyl propionate | CymitQuimica [cymitquimica.com]
• 3. sciepub.com [sciepub.com]
• 4. uwlax.edu [uwlax.edu]
• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 6. agilent.com [agilent.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Application Note: Quantifying Isobutyl Propionate Conversion Using ¹H NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for quantifying the conversion of reactants to isobutyl propionate (B1217596) using ¹H Nuclear Magnetic Resonance (qNMR) spectroscopy. ¹H NMR is a powerful analytical technique that offers structural information and precise quantification without the need for compound-specific response factors.[1][2] The method relies on the principle that the integrated area of a ¹H NMR signal is directly proportional to the number of protons giving rise to that signal.[3][4][5] This protocol is suitable for monitoring reaction kinetics, determining reaction endpoints, and assessing product purity in situ.

Principle of Quantification

Quantitative ¹H NMR (qNMR) analysis is based on the direct proportionality between the integral of a resonance signal and the molar quantity of the corresponding nuclei in the sample.[1] By comparing the integral of a characteristic signal from the product (isobutyl propionate) with that of a signal from a limiting reactant (e.g., isobutanol), the extent of the reaction can be determined. To ensure accuracy, specific acquisition parameters, such as a sufficient relaxation delay, must be employed to allow for complete magnetization recovery between scans.[6][7] An internal standard can also be used for determining absolute concentration, but for calculating percentage conversion, a relative comparison of reactant and product signals is sufficient.[7][8]

Experimental Protocol

This protocol describes the monitoring of the Fischer esterification of propionic acid and isobutanol to produce isobutyl propionate.

Materials and Equipment

• Reactants: Propionic Acid, Isobutanol

• Product: Isobutyl Propionate

• Catalyst (optional): Concentrated Sulfuric Acid

• Deuterated Solvent: Chloroform-d (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

• NMR Equipment: NMR Spectrometer (e.g., 400 MHz or higher), 5 mm NMR tubes, micropipettes, and vials.

Reaction Setup (Illustrative)

• Combine equimolar amounts of propionic acid and isobutanol in a suitable reaction vessel.

• Add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture under reflux, with stirring.

• At designated time points (e.g., t = 0, 1, 2, 4, 8 hours), withdraw a small aliquot (~10-20 µL) of the reaction mixture for NMR analysis.

Sample Preparation for ¹H NMR

• Transfer approximately 5-10 µL of the reaction aliquot into a clean vial.

• Add ~0.6 mL of CDCl₃ to the vial.

• Mix thoroughly to ensure a homogeneous solution.

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Data Acquisition

• Insert the NMR tube into the spectrometer and allow the sample to equilibrate to the probe temperature.

• Acquire the ¹H NMR spectrum using appropriate quantitative parameters. It is crucial to ensure full relaxation of all relevant protons.[7]

  • Pulse Angle: 90°

  • Relaxation Delay (d1): ≥ 5 times the longest T₁ relaxation time of the protons of interest (A delay of 30 seconds is generally sufficient for small molecules to ensure full relaxation).[6]

  • Number of Scans (ns): 8 to 16, depending on the concentration, to achieve a good signal-to-noise ratio (S/N > 250:1 recommended for <1% integration error).[7]

  • Spectral Width: A standard range covering 0-12 ppm is appropriate.

Data Processing and Analysis

• Apply Fourier transform to the Free Induction Decay (FID) data.

• Perform phase correction and baseline correction on the resulting spectrum.

• Integrate the characteristic, non-overlapping signals for both the reactant (isobutanol) and the product (isobutyl propionate).

  • Isobutanol: The doublet corresponding to the -CH ₂-OH protons at approximately 3.4 ppm .[9]

  • Isobutyl Propionate: The doublet corresponding to the ester's -O-CH ₂- protons at approximately 3.86 ppm .[10]

• Use the following formula to calculate the percent conversion:

  % Conversion = [Integral_Product / (Integral_Product + Integral_Reactant)] * 100

  Note: This formula is valid because the chosen signals for both the reactant (isobutanol, -CH₂-) and the product (isobutyl propionate, -OCH₂-) represent the same number of protons (2H).

Data Presentation

For accurate quantification, specific, well-resolved signals of the reactants and products must be identified. The chemical shifts listed below are typical for a spectrum acquired in CDCl₃.

Table 1: Characteristic ¹H NMR Signals for Reactants and Product.

Compound	Functional Group	Chemical Shift (δ, ppm)	Multiplicity	Number of Protons (H)
Isobutanol	-CH ₂-OH	~ 3.40	Doublet (d)	2
	-CH (CH₃)₂	~ 1.88	Multiplet (m)	1
	-CH(C H₃ )₂	~ 0.92	Doublet (d)	6
Propionic Acid	-CH ₂-COOH	~ 2.38	Quartet (q)	2
	-CH ₃	~ 1.16	Triplet (t)	3
	-COOH	~ 11-12	Singlet (s, broad)	1
Isobutyl Propionate	-O-CH ₂-	~ 3.86	Doublet (d)	2
	-CH ₂-COO-	~ 2.33	Quartet (q)	2
	-CH (CH₃)₂	~ 1.93	Multiplet (m)	1
	-COO-CH₂-CH ₃	~ 1.15	Triplet (t)	3

| | -CH(C H₃ )₂ | ~ 0.94 | Doublet (d) | 6 |

Chemical shift data sourced from multiple references.[9][10][11][12][13][14]

Table 2: Example Time-Course Conversion Data.

Reaction Time (hours)	Integral of Isobutanol (-CH₂OH) @ 3.4 ppm	Integral of Isobutyl Propionate (-OCH₂-) @ 3.86 ppm	% Conversion
0	1.00	0.00	0%
1	0.65	0.35	35%
2	0.42	0.58	58%
4	0.19	0.81	81%

| 8 | 0.05 | 0.95 | 95% |

Visual Workflow

The following diagram illustrates the complete workflow for quantifying isobutyl propionate conversion using ¹H NMR.

Caption: Workflow for qNMR analysis of isobutyl propionate conversion.

References

• 1. emerypharma.com [emerypharma.com]
• 2. researchgate.net [researchgate.net]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. fiveable.me [fiveable.me]
• 6. benchchem.com [benchchem.com]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. uwlax.edu [uwlax.edu]
• 10. Isobutyl propionate(540-42-1) 1H NMR [m.chemicalbook.com]
• 11. low/high resolution 1H proton nmr spectrum of propanoic acid C3H6O2 CH3CH2COOH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propionic acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. nagwa.com [nagwa.com]
• 13. Propionic acid(79-09-4) 1H NMR spectrum [chemicalbook.com]
• 14. Solved The 1H NMR spectrum of isobutyl propionate (structure | Chegg.com [chegg.com]

Application of Isobutyl Propionate as a Solvent in Coatings: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of isobutyl propionate (B1217596) as a solvent in coating formulations. This document details its physical and chemical properties in comparison to other common solvents and provides standardized experimental protocols for its evaluation. The information is intended to assist researchers and formulation scientists in making informed decisions regarding the use of isobutyl propionate in their coating systems.

Introduction to Isobutyl Propionate in Coatings

Isobutyl propionate is a colorless liquid with a characteristic fruity odor, classified as an ester solvent.[1] In the coatings industry, solvents are crucial components that dissolve or disperse resins, pigments, and additives to create a uniform liquid that can be easily applied to a substrate.[2] Upon application, the solvent evaporates, allowing the formation of a solid, durable film. The choice of solvent significantly impacts the physical properties of the liquid coating and the final film, including viscosity, drying time, leveling, and gloss.

Isobutyl propionate's moderate evaporation rate and good solvency for a variety of resins make it a viable candidate for use in various coating formulations, including those based on acrylic, alkyd, and nitrocellulose resins. Its properties suggest its potential as a substitute for other solvents where specific performance characteristics are desired.

Comparative Performance Data

The selection of a solvent is a critical step in coating formulation. The following tables provide a comparative summary of the key physical and chemical properties of isobutyl propionate against other commonly used solvents in the coatings industry: n-butyl acetate (B1210297), methyl isobutyl ketone (MIBK), and xylene.

Table 1: Physical and Chemical Properties of Solvents

Property	Isobutyl Propionate	n-Butyl Acetate	Methyl Isobutyl Ketone (MIBK)	Xylene
CAS Number	540-42-1	123-86-4	108-10-1	1330-20-7
Molecular Weight ( g/mol )	130.18	116.16	100.16	106.16
Boiling Point (°C)	137	126	116	137-144
Flash Point (°C)	30	27	14	26
Density @ 20°C (g/mL)	0.869	0.88	0.80	0.86-0.88
Water Solubility	Insoluble	Slightly Soluble	Slightly Soluble	Insoluble

Data sourced from multiple chemical supplier and database references.

Table 2: Performance-Related Properties of Solvents

Property	Isobutyl Propionate	n-Butyl Acetate	Methyl Isobutyl Ketone (MIBK)	Xylene
Relative Evaporation Rate (n-Butyl Acetate = 1.0)	~0.7 (estimated)	1.0[3]	1.6[3]	0.7[4]
Kauri-Butanol (Kb) Value	Not available in searched literature	Not available in searched literature	~100	98[5]
Hansen Solubility Parameters (δ)	Not available in searched literature	δd: 15.8, δp: 3.7, δh: 6.3	δd: 15.3, δp: 6.1, δh: 4.1	δd: 17.6, δp: 1.0, δh: 3.1

Note: The evaporation rate of isobutyl propionate is estimated based on its boiling point being similar to that of xylene. The Kauri-Butanol value is a measure of solvency power; higher values indicate stronger solvency.[6][7][8]

Experimental Protocols

To evaluate the performance of isobutyl propionate in a specific coating formulation, the following standardized experimental protocols are recommended.

Determination of Relative Evaporation Rate (ASTM D3539)

Objective: To determine the rate of evaporation of isobutyl propionate relative to a standard solvent (n-butyl acetate).

Apparatus:

• Shell Thin-Film Evaporometer

• Filter paper disks

• Syringe (1.0 mL)

• Analytical balance

• Constant temperature and humidity chamber (25°C, <5% relative humidity)

• Air or nitrogen supply with a flowmeter

Procedure:

• Set up the Shell Thin-Film Evaporometer in a controlled environment.

• Calibrate the instrument using the standard solvent, n-butyl acetate. The 90% evaporation time for n-butyl acetate should be approximately 470 seconds.[9] Adjust the air/nitrogen flow rate if necessary to achieve this.

• Accurately dispense 0.70 mL of isobutyl propionate onto a fresh filter paper disk using the syringe.

• Immediately start the timer and the air/nitrogen flow.

• Record the weight loss of the solvent over time.

• Determine the time required for 90% of the solvent to evaporate.

• Calculate the relative evaporation rate using the following formula: Relative Evaporation Rate = (90% Evaporation Time of n-Butyl Acetate) / (90% Evaporation Time of Isobutyl Propionate)

Expected Outcome: This protocol will provide a quantitative measure of the volatility of isobutyl propionate, allowing for direct comparison with other solvents and aiding in the prediction of coating drying times.

Determination of Solvency Power (Kauri-Butanol Value - ASTM D1133)

Objective: To measure the solvency power of isobutyl propionate using the Kauri-Butanol test.

Apparatus:

• Buret (50 mL)

• Erlenmeyer flask (250 mL)

• Standard Kauri-Butanol solution

• Toluene (B28343) (for standardization)

• Water bath (25°C)

Procedure:

• Standardize the Kauri-Butanol solution by titrating it with toluene to a defined turbidity endpoint. The volume of toluene required should be between 100 and 110 mL.[10]

• Weigh 20 g of the standardized Kauri-Butanol solution into an Erlenmeyer flask.

• Place the flask in the 25°C water bath.

• Fill the buret with isobutyl propionate.

• Titrate the Kauri-Butanol solution with isobutyl propionate, swirling the flask continuously, until the solution becomes turbid and obscures a standard 10-point print held behind the flask.

• Record the volume of isobutyl propionate used.

• Calculate the Kauri-Butanol (Kb) value. The calculation involves correcting the titrated volume based on the standardization with toluene.[10]

Expected Outcome: The Kb value provides a numerical representation of the solvency power of isobutyl propionate, which is crucial for predicting its ability to dissolve various coating resins.

Evaluation of Viscosity Reduction in an Acrylic Resin Solution (ASTM D2196)

Objective: To assess the efficiency of isobutyl propionate in reducing the viscosity of a model acrylic resin solution compared to other solvents.

Materials:

• Model Acrylic Resin (e.g., a solid thermoplastic acrylic resin commonly used in solvent-borne coatings)

• Isobutyl propionate

• n-Butyl acetate

• Methyl isobutyl ketone (MIBK)

• Xylene

• Analytical balance

• Beakers

• Stirrer

Procedure:

• Preparation of Resin Solutions:

  • Prepare a stock solution of the acrylic resin in a suitable solvent (e.g., toluene) at a known concentration (e.g., 50% solids by weight).

  • For each test solvent (isobutyl propionate, n-butyl acetate, MIBK, xylene), prepare a series of solutions with varying solvent-to-resin ratios (e.g., 40%, 50%, 60% solids by weight). Ensure the resin is fully dissolved.

• Viscosity Measurement (ASTM D2196):

  • Use a rotational viscometer to measure the viscosity of each prepared solution at a constant temperature (25°C).

  • Select an appropriate spindle and rotational speed to obtain torque readings within the recommended range (typically 10-95%).

  • Allow the reading to stabilize before recording the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

• Data Analysis:

  • Plot the viscosity of the resin solutions as a function of the solids content for each solvent.

  • Compare the viscosity reduction curves for each solvent.

Expected Outcome: This protocol will generate comparative data on the ability of isobutyl propionate to reduce the viscosity of an acrylic resin solution. A more efficient solvent will result in a lower viscosity at a given solids content.

Visualizations

The following diagrams illustrate key conceptual frameworks related to the application of isobutyl propionate in coatings.

Caption: Solvent selection workflow for coating formulations.

Caption: Impact of solvent properties on coating performance.

Conclusion

Isobutyl propionate presents itself as a versatile solvent for the coatings industry. Its properties suggest it can be a valuable tool for formulators seeking to optimize their coating systems. The provided comparative data and detailed experimental protocols offer a robust framework for researchers and scientists to evaluate the suitability of isobutyl propionate for their specific applications. Further investigation into its performance in a wider range of resin systems is encouraged to fully elucidate its potential benefits.

References

• 1. webstore.ansi.org [webstore.ansi.org]
• 2. Methyl Isobutyl Ketone (MIBK) for Acrylic Applications for Industrial | Ookto - The AI powered chemical marketplace [ookto.com]
• 3. dispersetech.com [dispersetech.com]
• 4. stenbacka.fi [stenbacka.fi]
• 5. solventsandpetroleum.com [solventsandpetroleum.com]
• 6. standards.iteh.ai [standards.iteh.ai]
• 7. besttechnologyinc.com [besttechnologyinc.com]
• 8. petrolube.com [petrolube.com]
• 9. kelid1.ir [kelid1.ir]
• 10. file.yizimg.com [file.yizimg.com]

Handling and storage precautions for isobutyl propionate in the lab

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl propionate (B1217596) (CAS No. 540-42-1) is a colorless liquid with a fruity odor, commonly used as a flavoring agent and a solvent in various laboratory and industrial applications.[1] While it is generally considered to have low toxicity, its flammable nature necessitates careful handling and storage to ensure laboratory safety.[1][2] These application notes provide detailed protocols and precautions for the safe use of isobutyl propionate in a research environment.

Physicochemical and Safety Data

A summary of the key quantitative data for isobutyl propionate is presented in the table below for easy reference.

Property	Value	Source(s)
Molecular Formula	C₇H₁₄O₂	[1][3]
Molecular Weight	130.18 g/mol	[1][3]
Appearance	Colorless liquid	[3][4]
Odor	Fruity, rum-like	[1][4]
Boiling Point	137 °C (278.6 °F) at 760 mmHg	[5]
66-67 °C (150.8-152.6 °F) at 60 mmHg	[5]
Melting Point	-71 °C (-95.8 °F)	[5][6]
Flash Point	26 °C (78.8 °F) - closed cup	[7]
Density	0.869 g/mL at 25 °C (77 °F)	[6]
Vapor Density	4.5 (Air = 1)	[7]
Solubility	Insoluble in water; soluble in ethanol (B145695) and ether	[4]
Hazard Classifications	Flammable Liquid, Category 3	[6][8]

Health and Safety Information

2.1. Hazard Identification

• Flammability: Isobutyl propionate is a flammable liquid and vapor.[6][8] Vapors are heavier than air and may travel to a source of ignition and flash back.[4][8] Vapors can form explosive mixtures with air.[4][9]

• Health Hazards: May be mildly toxic by ingestion, inhalation, and skin absorption.[3] Direct eye contact may cause temporary irritation.[10] Inhalation of high concentrations of vapor may cause dizziness, headache, and nausea.[7]

2.2. Incompatible Materials

• Strong oxidizing agents[7][9]

• Strong acids and bases[2]

• Alkali metals and hydrides[4]

Experimental Protocols

3.1. General Handling Protocol in a Laboratory Setting

This protocol outlines the safe handling of isobutyl propionate during a typical laboratory experiment (e.g., as a solvent for a reaction or extraction).

Materials:

• Isobutyl propionate

• Appropriate laboratory glassware

• Chemical fume hood

• Personal Protective Equipment (PPE):

  • Safety glasses with side shields or goggles[8]

  • Flame-retardant lab coat[6]

  • Chemical-resistant gloves (e.g., nitrile)[8]

  • Closed-toe shoes

Procedure:

• Preparation:

  • Ensure the work area is clean and free of ignition sources (e.g., open flames, hot plates, spark-producing equipment).[6][10]

  • Work within a certified chemical fume hood with adequate ventilation.[7][8]

  • Ground and bond all containers and receiving equipment to prevent static discharge.[6][10]

  • Have a spill kit and a Class B fire extinguisher readily accessible.

• Dispensing:

  • Use only non-sparking tools when opening and handling containers.[2][8]

  • Slowly open the container to release any potential pressure buildup.[10]

  • Measure and dispense the required amount of isobutyl propionate. Avoid generating mists or vapors.

• Experimental Use:

  • Keep the container of isobutyl propionate tightly closed when not in use.[6]

  • If heating is required, use a water bath, heating mantle, or another controlled heating source. Do not use an open flame.

  • Perform all operations within the fume hood.

• Post-Experiment:

  • Properly label and store any unused isobutyl propionate according to the storage protocol (see Section 4).

  • Dispose of waste isobutyl propionate and contaminated materials as hazardous waste in a designated, labeled container.[10][11]

  • Clean the work area thoroughly.

  • Wash hands with soap and water after handling.[11]

3.2. Spill Response Protocol

Small Spills (less than 100 mL) in a Fume Hood:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, absorb the spill with an inert absorbent material such as dry clay, sand, or commercial sorbents.[10]

• Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[8][12]

• Wipe the area with a cloth and then clean the surface to remove any residual contamination.[10]

Large Spills (greater than 100 mL) or Spills Outside a Fume Hood:

• Evacuate all non-essential personnel from the area.[8]

• Eliminate all ignition sources.[3][10]

• If safe to do so, stop the leak.[10]

• Ventilate the area.

• Contact the institution's environmental health and safety (EHS) department immediately.

• For large spills, dike the material to prevent it from entering drains or waterways.[3][10]

3.3. First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[8][11]

• Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty of water.[6][8]

• Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a doctor or poison control center.[8][11]

Storage Precautions

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]

• Keep away from heat, sparks, open flames, and other ignition sources.[6][10] No smoking in the storage area.[10]

• Store apart from incompatible materials such as strong oxidizing agents.[7][8]

• Use explosion-proof electrical, ventilating, and lighting equipment in the storage area.[7][10]

Waste Disposal

• Dispose of waste isobutyl propionate and contaminated materials as hazardous waste.[10]

• The material can be disposed of by a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[8]

• Do not allow the chemical to enter drains or waterways.[8][11]

Visual Workflow for Safe Handling and Storage

The following diagram illustrates the key decision points and procedures for the safe handling and storage of isobutyl propionate in a laboratory setting.

Caption: Workflow for safe handling and storage of isobutyl propionate.

References

• 1. CAS 540-42-1: isobutyl propionate | CymitQuimica [cymitquimica.com]
• 2. synerzine.com [synerzine.com]
• 3. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Isobutyl propionate | 540-42-1 [chemicalbook.com]
• 5. isobutyl propionate, 540-42-1 [thegoodscentscompany.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. aurochemicals.com [aurochemicals.com]
• 10. vigon.com [vigon.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. ISOBUTYL PROPIONATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Application Notes and Protocols: Isobutyl Propionate as a Chemical Intermediate

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl propionate (B1217596) (CAS No. 540-42-1) is an ester recognized for its characteristic rum-like, fruity aroma, which has led to its widespread use as a flavoring agent in the food and beverage industry and as a fragrance ingredient in cosmetics.[1][2][3][4] Formed from isobutanol and propionic acid, this colorless liquid is soluble in organic solvents like ethanol (B145695) and ether but has limited solubility in water.[5][6][7] Beyond its sensory applications, the chemical structure of isobutyl propionate—specifically its ester functional group—makes it a versatile chemical intermediate for a variety of organic syntheses.

This document provides detailed application notes and experimental protocols for the synthesis of isobutyl propionate and its subsequent use as a precursor in key chemical transformations. These reactions include transesterification, reduction to alcohols, and carbon-carbon bond formation via Grignard reactions, highlighting its utility in constructing more complex molecules.

Physicochemical Properties

A summary of key physicochemical properties for isobutyl propionate is provided below.

Property	Value	Reference
Molecular Formula	C₇H₁₄O₂	[5]
Molecular Weight	130.18 g/mol	[8]
Appearance	Colorless to pale yellow liquid	[4][7]
Odor	Fruity, rum-like	[2][4]
Melting Point	-71 °C	[7]
Boiling Point	66 °C at 60 mmHg
Density	0.869 g/mL at 25 °C	[7]
Flash Point	26 °C (78.8 °F) - closed cup
Solubility in Water	1.7 g/L	[4]

Synthesis of Isobutyl Propionate

The most common method for synthesizing isobutyl propionate is the Fischer esterification of propionic acid and isobutanol.[9] This reaction is typically catalyzed by a strong acid. Greener methodologies, such as microwave-assisted synthesis and the use of solid acid catalysts, have been developed to improve efficiency and reduce hazardous waste.[1][10]

References

• 1. uwlax.edu [uwlax.edu]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. cosmileeurope.eu [cosmileeurope.eu]
• 4. Page loading... [wap.guidechem.com]
• 5. CAS 540-42-1: isobutyl propionate | CymitQuimica [cymitquimica.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. Isobutyl propionate CAS#: 540-42-1 [amp.chemicalbook.com]
• 8. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. homework.study.com [homework.study.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Solvent-Free Synthesis of Isobutyl Propionate

Introduction

Isobutyl propionate (B1217596) is a widely used ester known for its characteristic rum-like, fruity aroma, finding significant application in the food, beverage, and fragrance industries.[1][2][3] The traditional synthesis often involves homogeneous acid catalysts and organic solvents, which can lead to environmental concerns and complex purification processes.[4] This document outlines methodologies for the solvent-free synthesis of isobutyl propionate, a greener alternative that minimizes waste and simplifies product isolation.[1][4] The protocols provided are intended for researchers, scientists, and professionals in drug development and chemical synthesis.

The synthesis of isobutyl propionate is achieved through the esterification of propionic acid with isobutanol. The reaction is reversible and typically requires a catalyst to achieve high yields in a reasonable timeframe. The primary methods for solvent-free synthesis explored in these notes are enzymatic catalysis and heterogeneous acid catalysis.

Reaction Scheme

Methodology 1: Enzymatic Synthesis using Immobilized Lipase (B570770)

Enzymatic synthesis offers high selectivity and mild reaction conditions. Immobilized lipases, such as Novozym® 435, are effective biocatalysts for this esterification, allowing for easy separation and reuse.[4] Ultrasound can be employed to enhance the reaction rate.[5]

Experimental Protocol

• Reactant Preparation: In a round-bottom flask, combine propionic acid and isobutanol. An optimized molar ratio of 1:3 (propionic acid to isobutanol) has been shown to yield high conversion.[4]

• Catalyst Addition: Add the immobilized lipase (e.g., Novozym® 435) to the reactant mixture. An enzyme loading of 5% (w/w) relative to the total weight of the reactants is recommended.[4]

• Reaction Conditions:

  • Heat the mixture to 40°C.[4]

  • Stir the reaction mixture at 300 rpm to ensure proper mixing.[4]

  • For ultrasound-assisted synthesis, place the reaction vessel in an ultrasonic bath.[5]

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them using gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.[1]

• Product Isolation and Purification:

  • Once the desired conversion is achieved (typically after 10 hours for high conversion), separate the immobilized enzyme from the reaction mixture by filtration.[4]

  • The catalyst can be washed with a suitable solvent and dried for reuse.[4]

  • The liquid product mixture can be purified by distillation to remove unreacted starting materials and obtain pure isobutyl propionate.

Quantitative Data Summary: Enzymatic Synthesis

Catalyst	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Enzyme Loading (% w/w)	Stirring Speed (rpm)	Reaction Time (h)	Max. Conversion (%)	Catalyst Reusability
Novozym® 435	1:3	40	5	300	10	92.52[4]	Reusable for at least 7 cycles with over 80% activity.[4]
Fermase CALB™ 10000 (with ultrasound)	-	-	-	-	-	-	Reusable for up to 7 cycles.[5]

Methodology 2: Heterogeneous Acid Catalysis

Solid acid catalysts provide an environmentally friendly alternative to traditional mineral acids, as they are non-corrosive, reusable, and easily separated from the reaction mixture. Amberlyst-15 and novel catalysts derived from industrial waste like fly ash have proven effective.[2][6]

Experimental Protocol

• Reactant and Catalyst Preparation:

  • In a batch reactor equipped with a reflux condenser and a magnetic stirrer, add propionic acid and isobutanol.[3]

  • Add the solid acid catalyst (e.g., Amberlyst-15 or activated fly ash catalyst).

• Reaction Conditions:

  • Heat the reaction mixture to the desired temperature (e.g., 45-75°C for Amberlyst-15).[7][8]

  • Stir the mixture vigorously (e.g., 1000 rpm) to overcome mass transfer limitations.[8]

• Reaction Monitoring: Monitor the reaction progress using GC or NMR analysis of withdrawn samples.[1]

• Product Isolation and Purification:

  • After the reaction, allow the catalyst to settle and separate it by filtration.

  • The catalyst can be washed, dried, and reused. The fly ash-based catalyst has been shown to be recyclable for up to four cycles without significant loss of activity.[6]

  • The crude product can be washed with a sodium bicarbonate solution to neutralize any remaining acid, followed by washing with brine.

  • Dry the organic layer with a drying agent like anhydrous sodium sulfate.[1]

  • Purify the final product by distillation.

Quantitative Data Summary: Heterogeneous Acid Catalysis

Catalyst	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Catalyst Loading	Reaction Time (h)	Yield (%)
Nano activated fly ash (NAFA)	-	-	-	2	94[6]
Amberlyst-15	1:1	75	8 g/L	-	-

Methodology 3: Microwave-Assisted Synthesis

Microwave irradiation can significantly accelerate the esterification reaction, leading to shorter reaction times and potentially higher yields due to efficient heat transfer.[1]

Experimental Protocol

• Reactant and Catalyst Preparation:

  • In a microwave-safe reaction vial, combine propionic acid, isobutanol, and a catalytic amount of a strong acid like concentrated sulfuric acid or a solid acid catalyst.[1]

• Reaction Conditions:

  • Seal the vial and place it in a single-mode microwave synthesizer.[1]

  • Set the desired temperature and reaction time. These parameters can be varied to optimize the yield.[1]

• Product Isolation and Purification:

  • After the reaction is complete and the vial has cooled, open the vial.

  • If a solid catalyst was used, filter it off.

  • The reaction mixture can be worked up by washing with a basic solution (e.g., sodium bicarbonate) to neutralize the acid catalyst, followed by washing with water and brine.

  • Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).[1]

  • The final product can be purified by distillation.

Quantitative Data Summary: Microwave-Assisted Synthesis

Note: Specific quantitative data for microwave-assisted solvent-free synthesis of isobutyl propionate is limited in the provided search results. The general trend observed is that longer reaction times lead to higher yields.[1]

Experimental Workflow Diagram

Caption: General workflow for the solvent-free synthesis of isobutyl propionate.

Signaling Pathway/Logical Relationship Diagram

Caption: Logical relationship of reactants to products in esterification.

References

• 1. uwlax.edu [uwlax.edu]
• 2. (PDF) Kinetics of Synthesis of Isobutyl Propionate over Amberlyst-15 (2007) | Alime Izci | 15 Citations [scispace.com]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. researchgate.net [researchgate.net]
• 5. Acoustic cavitation promoted lipase catalysed synthesis of isobutyl propionate in solvent free system: Optimization and kinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijpca.org [ijpca.org]
• 7. "Kinetics of Synthesis of Isobutyl Propionate over Amberlyst-15" by ALİME İZCİ and HALİT LEVENT HOŞGÜN [journals.tubitak.gov.tr]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Scrutiny of Isobutyl Propionate Impurities

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols detail advanced analytical techniques for the identification and quantification of impurities in isobutyl propionate (B1217596). The methodologies provided are essential for ensuring the purity and quality of isobutyl propionate used in research, development, and manufacturing processes, particularly within the pharmaceutical and allied industries.

Introduction to Impurity Profiling of Isobutyl Propionate

Isobutyl propionate, a widely used solvent and flavoring agent, can contain various impurities arising from its synthesis or degradation. The primary impurities are typically unreacted starting materials, namely isobutyl alcohol and propionic acid.[1][2][3][4] Other potential by-products may also be present depending on the specific synthetic route employed. Rigorous analytical testing is crucial to identify and quantify these impurities to ensure the material's suitability for its intended application, especially in contexts where purity is paramount, such as in pharmaceutical formulations.

This document outlines detailed protocols for the application of Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy for comprehensive impurity profiling of isobutyl propionate.

Common Impurities in Isobutyl Propionate

The most prevalent impurities in isobutyl propionate originate from the Fischer-Speier esterification reaction used for its synthesis.[1][4]

• Isobutyl Alcohol: Unreacted starting material.[1]

• Propionic Acid: Unreacted starting material.[1]

• Water: A by-product of the esterification reaction.

• Diisobutyl ether: A potential by-product from the dehydration of isobutyl alcohol.

• Other Esters: Transesterification products if other alcohols or carboxylic acids are present as contaminants.

Analytical Techniques and Protocols

A multi-faceted analytical approach is recommended for the robust identification and quantification of impurities in isobutyl propionate.

Gas Chromatography (GC) for Volatile Impurities

Gas chromatography, particularly with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS), is a powerful technique for separating and quantifying volatile impurities in isobutyl propionate.

Logical Workflow for GC Analysis

Caption: Workflow for GC-based impurity analysis of isobutyl propionate.

Objective: To quantify the levels of isobutyl alcohol, propionic acid, and other volatile impurities.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary Column: DB-WAX (30 m x 0.53 mm ID, 1.0 µm film thickness) or equivalent polar column.

• Autosampler.

Reagents:

• Isobutyl propionate sample.

• High-purity solvents (e.g., hexane (B92381) or dichloromethane) for dilution.

• Reference standards for isobutyl propionate, isobutyl alcohol, and propionic acid.

Procedure:

• Standard Preparation: Prepare a series of calibration standards of isobutyl alcohol and propionic acid in the chosen solvent at concentrations bracketing the expected impurity levels.

• Sample Preparation: Accurately weigh and dissolve a known amount of the isobutyl propionate sample in the chosen solvent to a final concentration of approximately 10 mg/mL.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 270 °C

  • Carrier Gas: Helium at a constant flow rate of 2.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 220 °C.

    • Hold: 5 minutes at 220 °C.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Analysis: Inject the prepared standards and the sample solution into the GC system.

• Data Processing: Identify the peaks corresponding to isobutyl alcohol and propionic acid based on their retention times compared to the standards. Integrate the peak areas and calculate the concentration of each impurity using the calibration curve.

Objective: To identify unknown impurities and confirm the identity of known impurities.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (MS).

• Capillary Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.

Procedure:

• Follow the sample preparation steps outlined in the GC-FID protocol.

• GC-MS Conditions:

  • Use similar GC conditions as for GC-FID, adjusting the temperature program as needed for optimal separation on the DB-5ms column.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 35-350.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

• Data Analysis: Identify impurities by comparing their mass spectra with reference libraries (e.g., NIST) and the mass spectra of known standards.

Quantitative Data from GC Analysis

Impurity	Typical Concentration Range (%)	Method of Quantification
Isobutyl Alcohol	0.1 - 2.0	GC-FID with external standards
Propionic Acid	0.1 - 5.0	GC-FID with external standards
Diisobutyl ether	< 0.5	GC-MS with semi-quantification

Note: These values are illustrative and can vary significantly based on the manufacturing process and purification steps. A study on the microwave-assisted synthesis of isobutyl propionate reported a molar ratio of isobutyl propionate to isobutyl alcohol to propionic acid of 1:0.07:4 in the crude product, which corresponds to approximately 19.7% isobutyl propionate, 1.4% isobutyl alcohol, and 78.9% propionic acid by mole.[1]

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

HPLC is suitable for the analysis of less volatile or thermally labile impurities that may not be amenable to GC analysis.

Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC-based impurity analysis of isobutyl propionate.

Objective: To detect and quantify non-volatile impurities and degradation products.

Instrumentation:

• HPLC system with a UV/Vis or Diode Array Detector (DAD).

• Reversed-Phase Column: C18 (4.6 x 150 mm, 5 µm particle size).

Reagents:

• Isobutyl propionate sample.

• HPLC-grade acetonitrile (B52724) and water.

• Phosphoric acid or other suitable buffer components.

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: Water with 0.1% phosphoric acid.

  • Mobile Phase B: Acetonitrile with 0.1% phosphoric acid.

• Standard Preparation: Prepare solutions of known impurities or potential degradation products in the mobile phase.

• Sample Preparation: Dissolve a known amount of the isobutyl propionate sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 10 µL.

  • Gradient Program:

    • 0-10 min: 30% B to 90% B.

    • 10-15 min: Hold at 90% B.

    • 15-16 min: 90% B to 30% B.

    • 16-20 min: Re-equilibrate at 30% B.

• Data Analysis: Identify and quantify impurities by comparing their retention times and peak areas with those of the prepared standards.

Quantitative Data from HPLC Analysis

Impurity Type	Typical Reporting Threshold (%)	Method of Quantification
Unknown Non-Volatile Impurities	> 0.1	Area normalization or relative response factors
Known Non-Volatile Impurities	> 0.05	External standard calibration

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation and Quantification

NMR spectroscopy is an invaluable tool for the structural elucidation of unknown impurities and can also be used for quantitative analysis (qNMR).

Logical Relationship in NMR Analysis

Caption: Logical flow for NMR-based impurity analysis.

Objective: To accurately quantify the purity of isobutyl propionate and the concentration of major impurities.

Instrumentation:

• NMR Spectrometer (400 MHz or higher).

Reagents:

• Isobutyl propionate sample.

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% (v/v) tetramethylsilane (B1202638) (TMS).

• A certified quantitative internal standard (e.g., maleic acid).

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the isobutyl propionate sample into an NMR tube.

  • Accurately weigh and add approximately 10 mg of the internal standard to the same NMR tube.

  • Add approximately 0.75 mL of CDCl₃.

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest (typically 30-60 seconds).

  • Ensure a sufficient number of scans for a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Integrate a well-resolved signal of isobutyl propionate (e.g., the triplet of the -CH₂- group at ~2.2 ppm) and a known signal of the internal standard.

  • Calculate the purity of isobutyl propionate using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the internal standard

Quantitative Data from qNMR Analysis

Parameter	Result
Purity of Isobutyl Propionate	Typically > 98%
Mole % of Isobutyl Alcohol	Can be determined from characteristic signals
Mole % of Propionic Acid	Can be determined from characteristic signals

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis

FTIR spectroscopy is a rapid and straightforward technique for identifying the presence of key functional groups and can be used to detect certain impurities, such as residual isobutyl alcohol.

Objective: To detect the presence of hydroxyl (-OH) groups from residual isobutyl alcohol.

Instrumentation:

• FTIR Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Procedure:

• Background Spectrum: Record a background spectrum of the clean ATR crystal.

• Sample Analysis: Place a drop of the isobutyl propionate sample directly onto the ATR crystal and record the spectrum.

• Data Analysis:

  • Examine the spectrum for the characteristic broad absorption band of the hydroxyl (-OH) group, which typically appears in the region of 3200-3600 cm⁻¹. The presence of a significant peak in this region indicates the presence of isobutyl alcohol.

  • The strong carbonyl (C=O) stretch of the ester in isobutyl propionate will be observed around 1735 cm⁻¹. The C-O stretching bands will appear in the 1300-1000 cm⁻¹ region.[5]

Qualitative Data from FTIR Analysis

Functional Group	Wavenumber (cm⁻¹)	Indication
O-H (alcohol)	3200-3600 (broad)	Presence of Isobutyl Alcohol
C=O (ester)	~1735	Isobutyl Propionate
C-O (ester)	1300-1000	Isobutyl Propionate

Conclusion

The analytical techniques and protocols detailed in this document provide a robust framework for the comprehensive identification and quantification of impurities in isobutyl propionate. A combination of chromatographic and spectroscopic methods is recommended to ensure the highest level of quality control. The choice of specific methods will depend on the expected impurities and the required level of sensitivity and accuracy. Proper validation of these analytical methods is essential to guarantee reliable and reproducible results.

References

• 1. uwlax.edu [uwlax.edu]
• 2. CAS 540-42-1: isobutyl propionate | CymitQuimica [cymitquimica.com]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. homework.study.com [homework.study.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]

Application Notes and Protocols for Isobutyl Propionate in Materials Science Research

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of isobutyl propionate (B1217596) in materials science research. Isobutyl propionate (CAS 540-42-1), an ester with a characteristic fruity odor, is recognized for its utility as a solvent and finds specific applications in the formulation of coatings and photoresists for semiconductor manufacturing.[1][2][3][4]

Application Note 1: Isobutyl Propionate as a Solvent in Photoresist Formulations

Introduction

Isobutyl propionate serves as a crucial solvent component in photoresist formulations, which are essential for photolithography in the fabrication of microelectronic devices.[5][6] Its primary role is to dissolve the solid components of the photoresist, including the polymer resin and photoactive compounds, to create a solution with the appropriate viscosity for spin-coating thin and uniform films onto substrates.[7][8][9]

Key Advantages in Photoresist Formulations:

• Good Solubility: Isobutyl propionate is an effective solvent for various polymers used in photoresists, such as novolac resins (in positive photoresists) and other alkali-soluble resins.[5][10]

• Appropriate Volatility: Its moderate boiling point and vapor pressure allow for controlled evaporation during the soft-bake process, leading to a smooth and uniform photoresist film.[4]

• Compatibility: It can be blended with other solvents like anisole, ethyl lactate (B86563), and amyl acetate (B1210297) to fine-tune the physical properties of the photoresist formulation, such as viscosity and drying time.[5]

• Stability: It provides a stable chemical environment for the dissolved photoresist components, preventing their degradation over time.[5]

Quantitative Data: Physical and Chemical Properties of Isobutyl Propionate

Property	Value	Reference(s)
Molecular Formula	C₇H₁₄O₂	[1]
Molecular Weight	130.18 g/mol	[1]
Appearance	Colorless liquid	[1][2]
Odor	Fruity, reminiscent of rum and pineapple	[1][11]
Boiling Point	137 °C	[4]
Flash Point	86°F (30°C)	[2][12]
Density	0.86 to 0.87 g/cm³ at 20°C	[1]
Solubility in Water	Slightly soluble	[2][3]
Solubility in Organic Solvents	Soluble in ethanol (B145695) and ether	[12]

Experimental Protocol: Formulation of a Positive Photoresist with an Isobutyl Propionate-Containing Solvent System

This protocol is a representative example based on the components described in related patents and literature.[5][7][13]

Objective: To prepare a positive photoresist solution for spin-coating onto a silicon wafer.

Materials:

• Alkali-soluble novolac resin

• Oxodiazonaphthalene sulfonyl ester (photoactive compound, PAC)

• Isobutyl propionate (solvent)

• Anisole (co-solvent)

• Ethyl lactate (co-solvent)

• Amyl acetate (co-solvent)

• Silicon wafers

• Developer solution (aqueous alkali)

Equipment:

• Magnetic stirrer and stir bar

• Beakers and graduated cylinders

• Spin coater

• Hot plate

• UV exposure tool

• Profilometer

Procedure:

• Solvent Mixture Preparation:

  • Prepare a solvent blend consisting of ethyl lactate, anisole, amyl acetate, and isobutyl propionate. A potential starting ratio could be 60:20:10:10 by weight.[5] The exact ratio should be optimized to achieve the desired viscosity and coating characteristics.

• Photoresist Formulation:

  • In a clean, dry beaker, dissolve the novolac resin in the prepared solvent mixture under gentle magnetic stirring. The concentration of the resin will depend on the desired film thickness, typically in the range of 20-30% by weight of the total solution.

  • Once the resin is fully dissolved, add the photoactive compound (PAC). The PAC concentration is typically 15-25% by weight of the novolac resin.

  • Continue stirring until a homogeneous solution is obtained. The solution should be filtered through a 0.2 µm filter to remove any particulate matter.

• Thin Film Deposition:

  • Clean a silicon wafer using a standard cleaning procedure (e.g., piranha etch or RCA clean).

  • Place the wafer on the spin coater chuck.

  • Dispense the photoresist solution onto the center of the wafer.

  • Spin coat the wafer at a speed of 1000-4000 rpm for 30-60 seconds to achieve the desired film thickness.

• Soft Bake:

  • Transfer the coated wafer to a hot plate and bake at 90-110°C for 60-90 seconds to evaporate the solvents.

• Exposure and Development:

  • Expose the photoresist-coated wafer to UV radiation through a photomask.

  • Develop the latent image by immersing the wafer in an aqueous alkali developer solution.

• Characterization:

  • Measure the thickness of the photoresist film using a profilometer.

Logical Workflow for Photoresist Formulation and Application

Fig. 1: Workflow for photoresist formulation and processing.

Application Note 2: Isobutyl Propionate as a Solvent in Coatings and Thin Film Deposition

Introduction

Isobutyl propionate's properties as a solvent make it suitable for various coating and thin film applications in materials science.[4][9] It can be used to dissolve a range of polymers and other organic materials for deposition onto substrates.[2][3] The formation of uniform, defect-free thin films is critical for many applications, and the choice of solvent plays a significant role in achieving this.[14]

Key Advantages in Coatings and Thin Films:

• Controlled Evaporation Rate: The evaporation rate of isobutyl propionate allows for sufficient time for the coating to level and form a smooth surface before drying completely.

• Good Solvency for Binders: It can dissolve various polymeric binders used in coatings, such as cellulose (B213188) derivatives and acrylics.[15][16]

• Low Surface Tension: This property helps in the wetting of the substrate, leading to better adhesion and uniformity of the coating.

• Use in Blends: Isobutyl propionate can be blended with other solvents to create customized solvent systems with optimized properties for specific coating applications.

Quantitative Data: Comparison of Solvents for Coating Applications

Solvent	Boiling Point (°C)	Vapor Pressure (mmHg @ 20°C)	Surface Tension (dyn/cm @ 25°C)
Isobutyl Propionate	137	~4.5	~24
n-Butyl Acetate	126	10	25.1
Ethyl Lactate	154	2.5	28.5
PGMEA	146	3.8	26.6

Note: Values are approximate and can vary with specific conditions.

Experimental Protocol: Deposition of a Cellulose Acetate Propionate (CAP) Thin Film

This protocol provides a general method for depositing a polymer thin film using isobutyl propionate as a solvent.

Objective: To prepare a thin film of Cellulose Acetate Propionate (CAP) on a glass slide.

Materials:

• Cellulose Acetate Propionate (CAP) powder[16][17]

• Isobutyl propionate

• Glass microscope slides

• Acetone (B3395972) (for cleaning)

• Isopropanol (B130326) (for cleaning)

Equipment:

• Magnetic stirrer and stir bar

• Beakers and graduated cylinders

• Spin coater or dip coater

• Oven

Procedure:

• Substrate Cleaning:

  • Clean the glass slides by sonicating them in acetone for 15 minutes, followed by isopropanol for 15 minutes.

  • Dry the slides with a stream of nitrogen gas.

• Solution Preparation:

  • Prepare a 5% (w/v) solution of CAP in isobutyl propionate by dissolving the CAP powder in the solvent with magnetic stirring. The concentration can be adjusted to achieve the desired film thickness.

  • Stir the solution until the CAP is completely dissolved.

• Film Deposition (Spin Coating Example):

  • Place a cleaned glass slide on the spin coater chuck.

  • Dispense the CAP solution onto the center of the slide.

  • Spin coat at 2000 rpm for 45 seconds.

• Drying:

  • Transfer the coated slide to an oven and bake at 80°C for 30 minutes to remove the residual solvent.

• Characterization:

  • The resulting thin film can be characterized by techniques such as atomic force microscopy (AFM) for surface morphology and ellipsometry for film thickness.

Signaling Pathway for Solvent Action in Thin Film Formation

Fig. 2: Mechanism of solvent action in thin film deposition.

References

• 1. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isobutyl propionate CAS#: 540-42-1 [amp.chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. CAS 540-42-1: isobutyl propionate | CymitQuimica [cymitquimica.com]
• 5. EP0273026B1 - Solvents for Photoresist compositions - Google Patents [patents.google.com]
• 6. US9904171B2 - Resist pattern hardening material and method of fabricating the same - Google Patents [patents.google.com]
• 7. riyngroup.com [riyngroup.com]
• 8. microchemicals.com [microchemicals.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Phenolic Novolac And Resol Resins - Phenolic thermosetting resin [plenco.com]
• 11. isobutyl propionate, 540-42-1 [thegoodscentscompany.com]
• 12. Isobutyl propionate | 540-42-1 [chemicalbook.com]
• 13. US5252427A - Positive photoresist compositions - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]
• 15. US5977347A - Cellulose acetate propionate - Google Patents [patents.google.com]
• 16. Eastman cellulose acetate propionate (CAP-504-0.2) | Eastman [eastman.com]
• 17. labsolu.ca [labsolu.ca]

Technical Notes & Optimization

How to increase the yield of isobutyl propionate esterification?

Welcome to the Technical Support Center for Isobutyl Propionate (B1217596) Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help you optimize the yield of your esterification reactions.

Troubleshooting Guide: Enhancing Isobutyl Propionate Yield

This section provides solutions to specific problems you might encounter during the synthesis of isobutyl propionate, focusing on improving reaction yield.

Problem: Low overall yield of isobutyl propionate.

Question: My overall yield for the synthesis of isobutyl propionate is consistently low. What are the potential causes and how can I improve it?

Answer: Low yield in the Fischer esterification of isobutyl propionate is a common issue primarily due to the reversible nature of the reaction.[1] The reaction between propionic acid and isobutanol establishes an equilibrium with the products, isobutyl propionate and water.[2] To enhance the yield, it's crucial to shift the equilibrium towards the product side.

Potential Causes and Solutions:

• Equilibrium Limitation: The presence of water, a byproduct, can drive the reaction backward, hydrolyzing the ester back into the starting materials.[3]

  • Solution: Implement continuous water removal during the reaction. This can be achieved through:

    • Azeotropic Distillation: Use a Dean-Stark apparatus with a solvent like toluene (B28343) to remove water as it forms.[3][4]

    • Drying Agents: Add a desiccant such as anhydrous magnesium sulfate, calcium sulfate, or molecular sieves directly to the reaction mixture.[2][5][6]

    • Dehydrating Catalyst: Using concentrated sulfuric acid not only catalyzes the reaction but also acts as a dehydrating agent.[2][5]

• Suboptimal Reactant Ratio: An equimolar ratio of reactants may result in an incomplete reaction.

  • Solution: Utilize an excess of one of the reactants, typically the less expensive one, to drive the reaction forward according to Le Chatelier's principle.[4][7] Using an excess of isobutanol is a common strategy.[7]

• Insufficient Catalyst Activity: The catalyst may be weak, impure, or used in an insufficient amount.

  • Solution: Ensure you are using an effective catalyst. While strong mineral acids like sulfuric acid are common, solid acid catalysts such as Amberlyst-15, Dowex 50Wx8, or environmentally friendly options like rare earth solid super acids can also be highly effective and simplify purification.[8][9] Ensure the catalyst is used at the recommended loading.

• Inadequate Reaction Conditions: The reaction temperature and time may not be optimal for achieving high conversion.

  • Solution: Increase the reaction temperature to accelerate the reaction rate.[2] Most Fischer esterifications are performed under reflux.[2] Ensure the reaction is allowed to proceed for a sufficient amount of time to reach equilibrium or completion.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle for maximizing the yield of isobutyl propionate?

A1: The synthesis of isobutyl propionate from propionic acid and isobutanol is a reversible reaction.[2] To maximize the yield, you must shift the reaction equilibrium to the right, favoring the formation of the ester and water. This is primarily achieved by applying Le Chatelier's Principle, which involves either using an excess of one of the reactants or removing one of the products as it is formed.[4]

Q2: What are the most effective methods for water removal during the esterification process?

A2: The most common and effective laboratory methods for water removal are:

• Azeotropic Distillation: This technique involves using a solvent (an entrainer) that forms a low-boiling azeotrope with water. The azeotrope is distilled off, and upon condensation, the water separates from the immiscible solvent and is collected in a Dean-Stark apparatus.[3]

• Use of Drying Agents: A chemical drying agent, such as molecular sieves or anhydrous salts, can be added directly to the reaction mixture to absorb the water as it forms.[6] Concentrated sulfuric acid, often used as the catalyst, also serves as a powerful dehydrating agent.[2]

Q3: What is the optimal molar ratio of isobutanol to propionic acid?

A3: While a 1:1 stoichiometric ratio is the theoretical minimum, using an excess of one reactant is a standard practice to increase the yield.[7] Studies have shown that varying the molar ratio can significantly impact the conversion. For instance, in a study on the catalytic synthesis of isobutyl propionate, an optimal molar ratio of isobutyl alcohol to propionic acid was found to be 2:1, resulting in a yield of approximately 98.68%.[9]

Q4: What type of catalyst should I use for the esterification of isobutyl propionate?

A4: Several types of acid catalysts can be used:

• Homogeneous Catalysts: Concentrated sulfuric acid (H₂SO₄) and p-toluenesulfonic acid are common and effective.[2]

• Heterogeneous (Solid Acid) Catalysts: These have the advantage of being easily separable from the reaction mixture, simplifying purification and being more environmentally friendly. Examples include:

  • Ion-exchange resins like Amberlyst-15.[8][10]

  • Rare earth solid super acids like SO₄²⁻/TiO₂/La³⁺.[9]

  • Catalysts derived from solid waste, such as fly ash-based catalysts.[11][12]

Q5: How does reaction temperature affect the yield of isobutyl propionate?

A5: Increasing the reaction temperature generally increases the reaction rate, allowing the equilibrium to be reached faster.[10] Studies on the esterification of propionic acid and isobutanol have been conducted at temperatures ranging from 318 K to 363 K (45 °C to 90 °C).[8][13] It is important to note that excessively high temperatures could favor side reactions.[14] The reaction is typically carried out under reflux conditions.[2]

Data Presentation

Table 1: Effect of Reactant Molar Ratio on Isobutyl Propionate Yield

Molar Ratio (Isobutanol:Propionic Acid)	Catalyst	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
2:1	SO₄²⁻/TiO₂/La³⁺	Reflux	2.5	98.68	[9]
1:2	Amberlyst-15	70-90	8	~76.54 (with pervaporation)	[13]

Table 2: Comparison of Catalysts for Isobutyl Propionate Synthesis

Catalyst	Catalyst Loading	Temperature (°C)	Reaction Time (h)	Max. Yield/Conversion (%)	Reference
SO₄²⁻/TiO₂/La³⁺	0.7g per 0.1 mol acid	Reflux	2.5	98.68	[9]
Amberlyst-15	Varied	45-75	Varied	-	[8][10]
Fly Ash-Based (NAFA)	-	-	2	94	[11]

Experimental Protocols

General Protocol for Isobutyl Propionate Synthesis using a Solid Acid Catalyst (e.g., Amberlyst-15)

This protocol is a general guideline and may require optimization for your specific experimental setup.

• Catalyst Preparation: If required, wash the Amberlyst-15 resin with methanol (B129727) and then distilled water. Dry the catalyst in a vacuum oven at a specified temperature (e.g., 348 K) overnight to remove moisture.[8]

• Reaction Setup:

  • Equip a round-bottom flask with a magnetic stirrer, a reflux condenser, and a heating mantle.

  • Charge the flask with isobutanol, the solid acid catalyst (e.g., Amberlyst-15), and an optional solvent like dioxane.[8]

  • Begin stirring and heat the mixture to the desired reaction temperature (e.g., 318-348 K).[8]

• Reaction Initiation:

  • Once the desired temperature is reached, add the propionic acid to the flask to start the reaction.[8]

• Reaction Monitoring:

  • Allow the reaction to proceed under reflux for the desired amount of time.

  • Monitor the progress of the reaction by periodically taking samples and analyzing them using techniques like Gas Chromatography (GC) to determine the concentration of reactants and products.[15]

• Workup and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Separate the solid catalyst by filtration.

  • Wash the reaction mixture with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a brine wash.[1]

  • Separate the organic layer and dry it over an anhydrous drying agent (e.g., anhydrous sodium sulfate).

  • Purify the crude isobutyl propionate by distillation.[16]

Visualizations

Caption: Reaction pathway for the Fischer esterification of isobutyl propionate.

Caption: Troubleshooting workflow for optimizing isobutyl propionate yield.

Caption: Application of Le Chatelier's Principle to increase ester yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Esterification - Sciencemadness Wiki [sciencemadness.org]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Esters and Esterification Chemistry Tutorial [ausetute.com.au]
• 6. researchgate.net [researchgate.net]
• 7. brainly.com [brainly.com]
• 8. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 9. Study on Catalytic Synthesis of Isobutyl Propionate Using Environmentally Friendly Catalys | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 10. (PDF) Kinetics of Synthesis of Isobutyl Propionate over Amberlyst-15 (2007) | Alime Izci | 15 Citations [scispace.com]
• 11. ijpca.org [ijpca.org]
• 12. Solid acid catalyst for isobutyl propionate production from solid waste | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. The Effect of Reaction Temperature, Catalyst Concentration and Alcohol Ratio in the Production of Biodiesel from Raw and Purified Castor Oil [scirp.org]
• 15. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 16. scribd.com [scribd.com]

Identifying and minimizing side products in isobutyl propionate synthesis

Welcome to the Technical Support Center for isobutyl propionate (B1217596) synthesis. This resource is designed for researchers, scientists, and drug development professionals to help identify and minimize the formation of side products during the synthesis of isobutyl propionate via Fischer esterification.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing isobutyl propionate?

A1: Isobutyl propionate is typically synthesized through the Fischer esterification of isobutanol and propionic acid, using an acid catalyst such as sulfuric acid or a solid acid catalyst like Amberlyst-15.[1][2][3][4] The reaction is reversible and produces water as a byproduct.

Q2: What are the most common impurities found in crude isobutyl propionate?

A2: The most common impurities are unreacted starting materials: isobutanol and propionic acid.[1] Due to the reversible nature of the Fischer esterification, the reaction often does not go to completion, leaving residual reactants in the product mixture.

Q3: What are the potential side products in isobutyl propionate synthesis?

A3: Besides unreacted starting materials, several side products can form under typical Fischer esterification conditions. These include:

• Diisobutyl ether: Formed from the acid-catalyzed dehydration of two molecules of isobutanol.

• Isobutylene (B52900): Formed from the acid-catalyzed dehydration of a single molecule of isobutanol.[5]

• Propionic anhydride (B1165640): Formed from the acid-catalyzed dehydration of two molecules of propionic acid.

Q4: How can I detect the presence of these side products?

A4: Gas chromatography-mass spectrometry (GC-MS) is an effective analytical technique for separating and identifying the components of the reaction mixture, including the desired ester, unreacted starting materials, and any side products.[4] The mass spectra of the eluted components can be compared to reference spectra for positive identification.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis of isobutyl propionate, with a focus on minimizing side product formation.

Problem	Potential Cause	Recommended Solution
Low yield of isobutyl propionate and high levels of unreacted starting materials.	The Fischer esterification is a reversible reaction. The presence of water, a byproduct, can shift the equilibrium back towards the reactants.	1. Use an excess of one reactant: Using a molar excess of either isobutanol or propionic acid can drive the equilibrium towards the product side.[6] 2. Remove water: Employ a Dean-Stark apparatus during the reaction to continuously remove water as it is formed. Alternatively, add a drying agent to the reaction mixture.
Significant formation of diisobutyl ether.	High reaction temperatures and/or high concentrations of the acid catalyst can promote the dehydration of isobutanol to form diisobutyl ether.	1. Optimize reaction temperature: Lowering the reaction temperature can reduce the rate of ether formation. Monitor the reaction progress to find the optimal balance between the rate of esterification and the formation of the ether byproduct. 2. Reduce catalyst concentration: Use the minimum amount of acid catalyst required to achieve a reasonable reaction rate. 3. Choose a milder catalyst: Consider using a solid acid catalyst like Amberlyst-15, which may be less prone to causing dehydration reactions compared to strong mineral acids like sulfuric acid.[4]
Presence of isobutylene gas and potential for pressure buildup.	High reaction temperatures and strong acid catalysts can lead to the dehydration of isobutanol to form isobutylene, a flammable gas.[5]	1. Control the temperature: Maintain a consistent and moderate reaction temperature. Avoid localized overheating. 2. Ensure proper venting: If scaling up the reaction, ensure the reaction vessel is equipped with a proper pressure relief system. 3. Use a less harsh catalyst: As with ether formation, using a milder catalyst can help minimize this side reaction.
Detection of propionic anhydride in the product mixture.	This side product can form from the dehydration of propionic acid, particularly at elevated temperatures.	1. Moderate reaction temperature: Avoid excessively high reaction temperatures. 2. Use an appropriate reactant ratio: An excess of isobutanol can help to favor the esterification reaction over the self-condensation of propionic acid.

Experimental Protocols

Below are detailed methodologies for key experiments related to the synthesis and analysis of isobutyl propionate.

Protocol 1: Synthesis of Isobutyl Propionate with a Solid Acid Catalyst

This protocol describes a lab-scale synthesis using Amberlyst-15 as a recyclable solid acid catalyst to minimize corrosive waste.

Materials:

• Propionic acid (99% purity)

• Isobutanol (99% purity)

• Amberlyst-15 ion-exchange resin

• Dioxane (solvent)

• Stirred batch reactor with a reflux condenser and temperature control

Procedure:

• Catalyst Preparation: Wash the Amberlyst-15 resin with methanol (B129727) and then water to remove any impurities. Dry the resin in a vacuum oven at 348 K until all moisture is removed.[4]

• Reaction Setup: In a stirred batch reactor, combine isobutanol, dioxane, and the dried Amberlyst-15 catalyst. Heat the mixture to the desired reaction temperature (e.g., 318-348 K).

• Initiation: Once the desired temperature is reached, add propionic acid to the reactor to start the reaction.

• Reaction Monitoring: Take samples from the reaction mixture at regular intervals to monitor the progress of the reaction by GC analysis.

• Workup: After the reaction reaches equilibrium (or the desired conversion), cool the reactor and separate the solid catalyst by filtration. The catalyst can be washed and reused. The liquid product mixture can then be purified by distillation.

Protocol 2: Analysis of Product Mixture by Gas Chromatography (GC)

This protocol outlines the analysis of the crude reaction mixture to identify and quantify the components.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID)

• DB-WAX capillary column (e.g., 30 m x 0.53 mm)

Procedure:

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., dioxane).

• Injection: Inject the diluted sample into the GC.

• Separation: Use a suitable temperature program to separate the components on the column. A typical program might start at a lower temperature and ramp up to a higher temperature to elute all components.

• Detection and Quantification: The FID will detect the organic components as they elute from the column. The peak areas can be used to determine the relative amounts of isobutyl propionate, unreacted isobutanol and propionic acid, and any side products. Calibration with known standards is recommended for accurate quantification.[4]

Data Presentation

The following tables summarize the impact of different reaction conditions on the yield of isobutyl propionate and the formation of impurities, based on available literature.

Table 1: Molar Composition of Crude Product in Microwave-Assisted Synthesis

Component	Molar Ratio	Approximate Percentage
Isobutyl Propionate	1	19.7%
Isobutyl Alcohol	0.07	1.4%
Propionic Acid	4	78.9%
Data from a microwave-assisted synthesis using a half molar equivalent of propionic acid to isobutanol. The high percentage of unreacted propionic acid indicates the reaction did not reach completion under these specific conditions.[1]

Table 2: Effect of Catalyst on Isobutyl Propionate Yield

Catalyst	Reaction Time (h)	Yield (%)
Fly ash supported nano crystalline solid acid (NAFA)	2	94
This study highlights the efficiency of a specific solid acid catalyst in achieving a high yield of the desired ester.[2]

Visualizations

The following diagrams illustrate key workflows and relationships in the synthesis and analysis of isobutyl propionate.

Caption: Experimental workflow for isobutyl propionate synthesis.

Caption: Logical relationships for troubleshooting side products.

References

• 1. uwlax.edu [uwlax.edu]
• 2. ijpca.org [ijpca.org]
• 3. scispace.com [scispace.com]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 5. US20170050896A1 - Method for producing isobutylene from isobutanol - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Optimizing Isobutyl Propionate Synthesis: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of isobutyl propionate (B1217596). This guide focuses on optimizing reaction temperature and addressing common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting materials for synthesizing isobutyl propionate?

A1: Isobutyl propionate is synthesized through the Fischer esterification of propionic acid and isobutanol.[1][2] A strong acid catalyst is typically required to facilitate the reaction.[1]

Q2: What types of catalysts are effective for this synthesis?

A2: A variety of catalysts can be used, including homogeneous catalysts like sulfuric acid and p-toluenesulfonic acid, and heterogeneous catalysts such as ion-exchange resins (e.g., Amberlyst-15, Amberlyst 36, Amberlyst 70) and immobilized enzymes (e.g., Novozym® 435).[3][4][5][6]

Q3: What is the optimal reaction temperature for isobutyl propionate synthesis?

A3: The optimal reaction temperature depends on the catalyst and reaction setup. For instance, with Amberlyst-15 as a catalyst, studies have been conducted in the range of 318 K to 348 K (45°C to 75°C).[3][7][8] For enzyme-catalyzed synthesis using Novozym® 435, a lower temperature of 40°C has been reported as optimal.[5] Generally, increasing the temperature increases the reaction rate, but excessively high temperatures can lead to side reactions or catalyst degradation.[9][10]

Q4: How can I shift the reaction equilibrium to favor the formation of isobutyl propionate?

A4: The esterification reaction is reversible. To drive the equilibrium towards the product, one of the reactants, typically the less expensive one (often isobutanol), can be used in excess.[11] Another effective method is to remove water, a byproduct of the reaction, as it forms.[4] This can be achieved through methods like pervaporation or the use of molecular sieves.[5][12]

Q5: What are common methods for purifying the final product?

A5: After the reaction, the mixture typically contains the ester, unreacted starting materials, catalyst, and water. Purification can be achieved through a series of steps including neutralization of the acid catalyst, extraction to remove water-soluble impurities, drying of the organic layer, and finally, distillation to isolate the pure isobutyl propionate.[4][13]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	- Suboptimal Reaction Temperature: The temperature may be too low for an efficient reaction rate or too high, causing degradation.	- Optimize the temperature based on the catalyst used. Refer to the experimental protocols and data tables below. For example, with Amberlyst-15, a temperature range of 318-348 K has been explored.[3][7] For Novozym® 435, 40°C is reported as optimal.[5]
- Incomplete Reaction: The reaction may not have reached equilibrium.	- Increase the reaction time. Monitor the reaction progress using techniques like GC or titration until the conversion of the limiting reactant remains constant.[3][14]
- Equilibrium Limitation: The reversible nature of the esterification limits the final conversion.	- Use one of the reactants in excess (e.g., a 1:3 molar ratio of acid to alcohol).[5] - Remove water as it is formed using a Dean-Stark apparatus, molecular sieves, or pervaporation.[5][12]
- Catalyst Inactivity: The catalyst may be poisoned, deactivated, or used in insufficient quantity.	- Ensure the catalyst is properly pre-treated and handled. For instance, ion-exchange resins may need to be dried before use.[3] - Increase the catalyst loading. Studies have shown increased conversion with higher catalyst amounts.[6][10]
Slow Reaction Rate	- Low Reaction Temperature: The kinetic energy may be insufficient for the reaction to proceed at a reasonable rate.	- Gradually increase the reaction temperature in increments and monitor the effect on the reaction rate.[9]
- Insufficient Catalyst: The amount of catalyst may be too low to effectively catalyze the reaction.	- Increase the catalyst concentration. For example, studies with sulfuric acid have explored concentrations from 1.0 to 3.0 wt%.[10][14]
- Poor Mixing: In heterogeneous catalysis, poor agitation can lead to mass transfer limitations.	- Increase the stirring speed. Studies have investigated stirring speeds from 500 to 1000 rpm to ensure the absence of external mass transfer resistance.[3][6][7]
Product Contamination	- Presence of Starting Materials: Incomplete reaction or inefficient purification.	- Optimize reaction conditions for higher conversion. - Improve the purification process, for instance, by performing a more thorough extraction or a more efficient distillation.[13]
- Side Reactions: High temperatures can sometimes lead to the formation of byproducts.	- Lower the reaction temperature and monitor for the formation of impurities.

Experimental Protocols

General Protocol for Isobutyl Propionate Synthesis using a Heterogeneous Catalyst (e.g., Amberlyst-15)

• Catalyst Preparation: The ion-exchange resin (e.g., Amberlyst-15) should be pre-treated by washing with methanol (B129727) and water to remove impurities, followed by drying in a vacuum oven at 348 K.[3]

• Reaction Setup: The reaction is typically carried out in a stirred batch reactor equipped with a reflux condenser and a temperature controller.[3]

• Charging the Reactor: The catalyst, isobutanol, and a solvent (if used, e.g., 1,4-dioxane) are loaded into the reactor and heated to the desired reaction temperature.[3]

• Initiating the Reaction: Propionic acid, preheated to the same temperature, is added to the reactor to start the reaction.[3]

• Reaction Monitoring: Samples of the reaction mixture are withdrawn at specific time intervals to monitor the progress of the reaction. The concentration of reactants and products can be analyzed using Gas Chromatography (GC).[3]

• Product Isolation: After the reaction reaches the desired conversion, the catalyst is filtered off. The liquid product is then purified, typically by distillation.

Data on Reaction Temperature Optimization

Catalyst	Temperature Range (°C)	Molar Ratio (Propionic Acid:Isobutanol)	Catalyst Loading	Observations	Reference
Amberlyst-15	45 - 75	1:1	Not specified	Reaction rate increases with temperature.	[3][7]
Amberlyst 36 & 70	45 - 75	1:1	4-12 g/L	Conversion increases with temperature.	[6]
Novozym® 435	40	1:3	5% w/w	Optimal temperature for maximum conversion (92.52%).	[5]
Sulfuric Acid	70 - 90	1:2	1% (wt/wt)	Conversion increases with temperature.	[12]
Microwave Synthesis	up to 219	1:2	20 drops H₂SO₄	Longer reaction times generally resulted in higher yields.	[4]

Visualizing the Workflow

Caption: Troubleshooting workflow for isobutyl propionate synthesis.

Caption: General experimental workflow for synthesis.

References

• 1. homework.study.com [homework.study.com]
• 2. CAS 540-42-1: isobutyl propionate | CymitQuimica [cymitquimica.com]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. uwlax.edu [uwlax.edu]
• 5. researchgate.net [researchgate.net]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 10. jchr.org [jchr.org]
• 11. brainly.com [brainly.com]
• 12. researchgate.net [researchgate.net]
• 13. scribd.com [scribd.com]
• 14. jetir.org [jetir.org]

Effect of catalyst concentration on isobutyl propionate reaction rate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of isobutyl propionate (B1217596), with a specific focus on the effect of catalyst concentration on the reaction rate.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of increasing catalyst concentration on the rate of isobutyl propionate synthesis?

Increasing the catalyst concentration generally leads to an increase in the reaction rate.[1] A higher concentration of the catalyst, such as Amberlyst-15 or sulfuric acid, provides more active sites for the esterification reaction between propionic acid and isobutanol, thereby accelerating the formation of isobutyl propionate.[1][2]

Q2: What is a commonly used catalyst for isobutyl propionate synthesis and why?

A commonly used heterogeneous catalyst is the ion-exchange resin Amberlyst-15.[3][4][5][6][7][8] It is favored because it is a solid catalyst that can be easily separated from the reaction mixture, simplifying the purification process. Homogeneous catalysts like sulfuric acid are also effective but may require more complex post-reaction work-ups.[2][9]

Q3: Besides catalyst concentration, what other experimental parameters influence the reaction rate?

Several factors can affect the reaction rate, including:

• Temperature: The reaction rate is dependent on temperature.[3][4][7]

• Reactant Molar Ratio: The ratio of propionic acid to isobutanol can influence the equilibrium and yield.[2][10]

• Stirring Speed: Adequate agitation is necessary to overcome mass transfer limitations, especially with solid catalysts like Amberlyst-15.[1][3][4]

Troubleshooting Guide

Issue 1: The reaction rate is slower than expected.

• Possible Cause 1: Insufficient Catalyst Concentration.

  • Solution: Gradually increase the catalyst loading. Studies have shown a direct correlation between the amount of catalyst and the conversion rate of the reactants.[1]

• Possible Cause 2: Low Reaction Temperature.

  • Solution: Increase the reaction temperature within the recommended range (e.g., 318 K to 348 K for Amberlyst-15) to enhance the reaction kinetics.[3][4][8]

• Possible Cause 3: Poor Mixing.

  • Solution: Increase the stirring speed to ensure the reactants are in constant contact with the catalyst, which is crucial for overcoming external mass transfer resistance.[1]

Issue 2: The reaction does not reach the expected conversion or yield.

• Possible Cause 1: Reaction Equilibrium.

  • Solution: The esterification reaction is reversible. To shift the equilibrium towards the product side, consider using an excess of one of the reactants, typically the less expensive one.[10][11][12] Another strategy is the removal of water, a byproduct of the reaction.

• Possible Cause 2: Catalyst Deactivation.

  • Solution: Ensure the catalyst is properly prepared and handled. For instance, Amberlyst-15 should be thoroughly washed and dried before use.[5][8] If reusing the catalyst, consider regeneration procedures as its activity may decrease over time.

Data on Catalyst Concentration Effect

The following table summarizes the effect of Amberlyst-36 and Amberlyst-70 catalyst loading on the conversion of isobutyl alcohol after 2880 minutes at 348 K with a 1:1 reactant molar ratio and a stirring speed of 1000 rpm.[1]

Catalyst	Catalyst Loading (g-dry resin/L)	Isobutyl Alcohol Conversion (%)
Amberlyst-36	4	50
Amberlyst-36	8	58
Amberlyst-36	12	61
Amberlyst-70	4	55
Amberlyst-70	8	65
Amberlyst-70	12	68

Experimental Protocol: Investigating the Effect of Catalyst Concentration

This protocol outlines a general procedure for studying the effect of catalyst concentration on the synthesis of isobutyl propionate using a solid acid catalyst like Amberlyst-15.

1. Catalyst Preparation:

• Wash the Amberlyst-15 resin with methanol (B129727) and then with distilled water.[5]
• Dry the catalyst in a vacuum oven at 348 K overnight to remove all moisture.[5][8]

2. Reaction Setup:

• Set up a stirred batch reactor with a heating jacket to maintain a constant temperature and a reflux condenser to prevent the loss of volatile components.[5][8]
• The reactor should be equipped with a magnetic stirrer for agitation.[8]

3. Reaction Procedure:

• Charge the reactor with the desired amounts of isobutanol and a solvent (e.g., 1,4-dioxane).[3][4][5][8]
• Add the pre-weighed, dried catalyst to the reactor. The amount of catalyst will be the variable in this study (e.g., 4, 8, and 12 g/L).[1]
• Heat the mixture to the desired reaction temperature (e.g., 333 K).[8]
• Add the propionic acid to the reactor to start the reaction (this is considered time zero).[8]
• Maintain a constant stirring speed (e.g., 1000 rpm) throughout the experiment.[8]

4. Sampling and Analysis:

• Collect samples of the reaction mixture at specific time intervals.[8]
• Analyze the samples using Gas Chromatography (GC) with a Flame Ionization Detector (FID) to determine the concentration of reactants and products. A suitable column for separation is DB-WAX.[8]

5. Data Interpretation:

• Plot the conversion of the limiting reactant (e.g., isobutyl alcohol) as a function of time for each catalyst concentration.
• Calculate the initial reaction rate for each experiment to quantify the effect of catalyst concentration.

Experimental Workflow Diagram

Caption: Workflow for Isobutyl Propionate Synthesis Experiment.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. researchgate.net [researchgate.net]
• 3. "Kinetics of Synthesis of Isobutyl Propionate over Amberlyst-15" by ALİME İZCİ and HALİT LEVENT HOŞGÜN [journals.tubitak.gov.tr]
• 4. scispace.com [scispace.com]
• 5. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 9. jchr.org [jchr.org]
• 10. researchgate.net [researchgate.net]
• 11. brainly.com [brainly.com]
• 12. Solved In the synthesis of isobutyl propionate (Experiment 2 | Chegg.com [chegg.com]

Technical Support Center: Overcoming Challenges in the Purification of Isobutyl Propionate

Welcome to the technical support center for the purification of isobutyl propionate (B1217596). This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for overcoming common challenges encountered during the purification of this versatile ester.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude isobutyl propionate reaction mixture?

A1: The most common impurities after the synthesis of isobutyl propionate via Fischer esterification are unreacted starting materials, namely isobutanol and propionic acid.[1] Water is also a significant impurity as it is a byproduct of the esterification reaction.

Q2: What is the general strategy for purifying isobutyl propionate?

A2: A typical purification workflow involves three main steps:

• Liquid-Liquid Extraction: To remove the bulk of water-soluble impurities like propionic acid and the acid catalyst.

• Drying: To remove residual water from the organic layer.

• Distillation or Chromatography: To separate the isobutyl propionate from impurities with similar boiling points or polarities, such as isobutanol.

Q3: My final product has a sharp, acidic odor. What is the likely cause?

A3: A persistent acidic odor indicates the presence of residual propionic acid. This is often due to incomplete neutralization during the washing step of the liquid-liquid extraction.

Q4: The yield of my purified isobutyl propionate is consistently low. What are the potential reasons?

A4: Low yields can result from several factors, including an incomplete initial reaction, losses during transfers between glassware, or inefficient separation during extraction or distillation. It is also possible that some of the ester is being hydrolyzed back to isobutanol and propionic acid during the workup, especially in the presence of a strong acid catalyst at elevated temperatures.

Q5: Is it possible for isobutyl propionate to form an azeotrope with water or the starting materials?

Troubleshooting Guides

Troubleshooting Liquid-Liquid Extraction

Problem	Potential Cause	Recommended Solution
Persistent Emulsion	- Vigorous shaking of the separatory funnel.- High concentration of impurities acting as surfactants.	- Use gentle inversions instead of vigorous shaking.- Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer.- Allow the mixture to stand for an extended period.
Incomplete Separation of Layers	- Similar densities of the organic and aqueous layers.	- Add more of the organic solvent or water to alter the density of the respective phases.- Adding brine to the aqueous layer will increase its density.
Cloudy Organic Layer After Separation	- Presence of dissolved water.	- Ensure the organic layer is thoroughly dried with a suitable drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate) before proceeding.
Product Contaminated with Propionic Acid	- Insufficient washing with a basic solution.	- Wash the organic layer with a 5% aqueous sodium bicarbonate solution until CO2 evolution ceases. Monitor the pH of the aqueous washes to confirm neutrality.

Troubleshooting Distillation

Problem	Potential Cause	Recommended Solution
Broad Boiling Point Range	- Presence of multiple impurities.- Inefficient fractionating column.	- Ensure all previous washing and drying steps were thorough.- Use a more efficient fractionating column (e.g., Vigreux or packed column).- Perform the distillation at a slower rate to allow for better separation.
"Bumping" or Violent Boiling	- Uneven heating.- Absence of boiling chips or a stir bar.	- Ensure the heating mantle is properly sized for the flask and provides even heating.- Always add fresh boiling chips or a magnetic stir bar before heating.
Low Recovery of Pure Product	- Distillation rate is too fast, leading to poor separation.- Loss of product as vapor.	- Reduce the heating rate to ensure a slow and steady distillation.- Ensure all joints in the distillation apparatus are properly sealed to prevent vapor loss.
Constant Boiling Point of an Impure Mixture	- Possible formation of an azeotrope.	- Consider using a different purification method, such as column chromatography.- For water azeotropes, consider azeotropic distillation with a suitable entrainer like toluene.[2]

Data Presentation

Table 1: Physical Properties of Isobutyl Propionate and Common Impurities

Compound	Molecular Weight ( g/mol )	Boiling Point (°C at 1 atm)	Density (g/mL at 25°C)	Solubility in Water
Isobutyl Propionate	130.18	137-138	0.869	Slightly soluble[3]
Isobutanol	74.12	108	0.802	Moderately soluble
Propionic Acid	74.08	141	0.990	Miscible
Water	18.02	100	0.997	-

Table 2: Illustrative Comparison of Purification Methods for Isobutyl Propionate

Purification Method	Typical Purity Achieved	Typical Yield	Key Advantages	Key Disadvantages
Fractional Distillation	>99%	70-85%	- Scalable- Good for thermally stable compounds	- Can be slow- Not suitable for compounds with very close boiling points or azeotropes
Flash Column Chromatography	>99.5%	60-80%	- High resolution for compounds with different polarities- Suitable for thermally sensitive compounds	- Requires solvents- Can be less scalable than distillation

Note: The data in Table 2 are representative values for ester purifications and may vary depending on the specific experimental conditions.

Experimental Protocols

Detailed Methodology for Liquid-Liquid Extraction

• Transfer to Separatory Funnel: Transfer the crude reaction mixture to a separatory funnel of appropriate size.

• Initial Wash: Add an equal volume of deionized water to the separatory funnel. Stopper the funnel, invert it, and vent to release any pressure. Gently rock the funnel for 1-2 minutes. Allow the layers to separate and discard the lower aqueous layer.

• Neutralization: Add a 5% aqueous solution of sodium bicarbonate to the separatory funnel in portions. Swirl gently after each addition and vent frequently to release the evolved carbon dioxide. Continue adding the bicarbonate solution until no more gas evolution is observed.

• Brine Wash: Wash the organic layer with an equal volume of saturated sodium chloride (brine) solution to help remove dissolved water and break any emulsions.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add a suitable amount of anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate) and swirl. Add more drying agent until it no longer clumps together.

• Filtration: Filter the dried organic layer into a clean, dry round-bottom flask to remove the drying agent.

Detailed Methodology for Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, a distillation adapter, and receiving flasks. Ensure all glassware is dry.

• Sample Preparation: Add the dried crude isobutyl propionate to the round-bottom flask along with a few boiling chips or a magnetic stir bar.

• Heating: Begin to gently heat the flask using a heating mantle.

• Collecting Fractions:

  • Forerun: Collect the initial distillate, which will primarily consist of any low-boiling impurities. The temperature should be monitored, and this fraction is collected until the temperature stabilizes near the boiling point of isobutyl propionate.

  • Main Fraction: Change the receiving flask and collect the fraction that distills at a constant temperature corresponding to the boiling point of isobutyl propionate (approximately 137-138 °C).

  • Final Fraction: As the distillation nears completion, the temperature may rise again. Stop the distillation before the flask goes to dryness.

• Analysis: Analyze the purity of the main fraction using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).

Detailed Methodology for GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the purified isobutyl propionate in a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Instrument Setup:

  • Column: Use a non-polar or medium-polarity capillary column suitable for the analysis of esters (e.g., a DB-5 or HP-5 column).

  • Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

  • Temperature Program: Use a temperature program that allows for the separation of isobutyl propionate from any potential impurities. A typical program might start at 50°C, ramp up to 250°C at a rate of 10°C/min, and then hold for a few minutes.

  • Mass Spectrometer: Set the mass spectrometer to scan a suitable mass range (e.g., m/z 35-300) in electron ionization (EI) mode.

• Data Analysis: Identify the peaks in the chromatogram based on their retention times and mass spectra. The purity of the isobutyl propionate can be determined by calculating the relative area of its peak compared to the total area of all peaks.

Visualizations

Caption: Experimental workflow for the purification of isobutyl propionate.

References

• 1. uwlax.edu [uwlax.edu]
• 2. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 3. Isobutyl propionate | 540-42-1 [chemicalbook.com]

Technical Support Center: Thermal Decomposition of Isobutyl Propionate

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the thermal decomposition of isobutyl propionate (B1217596).

Frequently Asked Questions (FAQs)

Q1: What are the expected primary products from the thermal decomposition of isobutyl propionate at lower temperatures (e.g., 400-600 °C)?

At lower to moderate temperatures, isobutyl propionate is expected to primarily decompose through a unimolecular elimination reaction known as a retro-ene reaction. This process involves a six-membered cyclic transition state. The major products from this pathway are propanoic acid and isobutylene (B52900) (2-methylpropene).[1][2][3][4]

Q2: How does the decomposition mechanism change at higher temperatures (e.g., > 600 °C)?

As the temperature increases, radical-based decomposition mechanisms become more significant and compete with the retro-ene reaction.[1][2] These homolytic fission pathways involve the breaking of C-C and C-O bonds, leading to a more complex mixture of smaller hydrocarbon and oxygenated products.

Q3: My Gas Chromatography-Mass Spectrometry (GC-MS) analysis shows unexpected peaks. What could be the cause?

Unexpected peaks in your GC-MS analysis can arise from several sources:

• Secondary Reactions: The primary decomposition products, such as isobutylene, can undergo further reactions like polymerization or isomerization at high temperatures, leading to a variety of other hydrocarbons.

• Radical Recombination: At higher temperatures, the radical fragments generated can recombine to form a diverse range of larger molecules.

• Contaminants: Impurities in the starting isobutyl propionate or leaks in the experimental setup that allow air to enter can lead to oxidation products.

• System Contamination: Previous experiments may have left residues in the pyrolysis reactor or the GC injection port, leading to ghost peaks.[5][6]

Q4: The yield of isobutylene is lower than expected. What are the potential reasons?

A lower than expected yield of isobutylene could be due to:

• Incomplete Decomposition: The temperature of the pyrolysis reactor may be too low, or the residence time too short for complete conversion of the isobutyl propionate.

• Secondary Reactions: As mentioned, isobutylene can participate in secondary reactions, especially at higher temperatures and longer residence times, which would consume the product.

• Analytical Errors: Issues with the calibration of your analytical equipment (e.g., GC-MS) can lead to inaccurate quantification of the products.

Q5: I am observing significant charring or tar formation in my reactor. How can I minimize this?

Char and tar formation is typically a result of complex secondary polymerization and condensation reactions of the primary decomposition products. To minimize this:

• Lower the Temperature: Operate at the lowest temperature that still provides a reasonable conversion rate.

• Reduce Residence Time: A shorter time in the high-temperature zone can limit the extent of secondary reactions.

• Use an Inert Carrier Gas: Ensure a steady flow of an inert gas like nitrogen or argon to quickly remove the primary products from the hot zone.

• Lower the Concentration: If possible, dilute the isobutyl propionate in an inert solvent to reduce the likelihood of intermolecular reactions.

Troubleshooting Guide

Issue	Possible Causes	Suggested Solutions
Incomplete conversion of isobutyl propionate	1. Pyrolysis temperature is too low.2. Residence time in the reactor is too short.3. Inefficient heat transfer to the sample.	1. Gradually increase the reactor temperature in increments of 25-50 °C.2. Decrease the flow rate of the carrier gas to increase residence time.3. Ensure the reactor is properly insulated and the sample is introduced into the hottest zone.
Poor separation of products in the gas chromatogram	1. Inappropriate GC column for the analytes.2. Suboptimal GC oven temperature program.3. Carrier gas flow rate is not optimized.[5]	1. Use a column with a suitable stationary phase for separating volatile hydrocarbons and organic acids.2. Optimize the temperature ramp rate and hold times to improve peak resolution.3. Adjust the carrier gas flow rate to achieve better separation efficiency.
Inconsistent results between experimental runs	1. Fluctuations in pyrolysis temperature.2. Variations in sample injection volume.3. Leaks in the system.[6]	1. Ensure the temperature controller for the reactor is functioning correctly and calibrated.2. Use a calibrated autosampler or a consistent manual injection technique.3. Perform a leak check of all fittings and connections in the pyrolysis and GC system.

Quantitative Data

The following table presents a hypothetical distribution of the major thermal decomposition products of isobutyl propionate at different temperatures, based on the known behavior of analogous esters. This data is for illustrative purposes and actual results may vary based on experimental conditions.

Temperature (°C)	Isobutyl Propionate Conversion (%)	Propanoic Acid (mol%)	Isobutylene (mol%)	Other Products (mol%)
450	30	95	94	1
550	85	88	85	7
650	98	75	70	25

Other products can include methane, ethane, ethene, propene, and carbon oxides, which become more prevalent at higher temperatures due to radical-initiated side reactions.

Experimental Protocols

Protocol: Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) Analysis of Isobutyl Propionate

• System Preparation:

  • Ensure the pyrolysis unit, GC, and MS are properly calibrated and in good working order.

  • Install a suitable capillary column (e.g., a mid-polar phase like DB-5ms) in the GC.

  • Set the helium carrier gas flow rate to the column manufacturer's recommendation (typically 1-2 mL/min).

  • Perform a leak check on the entire system.

• Pyrolysis Parameters:

  • Set the pyrolysis reactor temperature to the desired value (e.g., 500 °C).

  • Set the interface and transfer line temperatures to a value that prevents condensation of the products (e.g., 250 °C).

• GC-MS Parameters:

  • Set the GC injector temperature to 250 °C.

  • Program the GC oven temperature. A typical program might be:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

  • Set the MS ion source temperature to 230 °C and the quadrupole temperature to 150 °C.

  • Set the mass scan range from m/z 15 to 300.

• Sample Analysis:

  • Inject a known, small amount of isobutyl propionate (e.g., 1 µL) into the pyrolysis chamber.

  • Immediately start the GC-MS data acquisition.

  • Allow the run to complete.

• Data Analysis:

  • Identify the peaks in the total ion chromatogram by comparing their mass spectra to a standard library (e.g., NIST).

  • Quantify the products by integrating the peak areas and using appropriate calibration standards.

Visualizations

Caption: Primary thermal decomposition pathway of isobutyl propionate.

Caption: Typical workflow for analyzing thermal decomposition products.

References

• 1. Ab Initio Kinetics of Initial Thermal Pyrolysis of Isopropyl Propionate: A Revisited Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ab Initio Kinetics of Initial Thermal Pyrolysis of Isopropyl Propionate: A Revisited Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ester pyrolysis - Wikipedia [en.wikipedia.org]
• 4. Ester Pyrolysis [organic-chemistry.org]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]

Le Chatelier's principle in isobutyl propionate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of isobutyl propionate (B1217596). The content focuses on the practical application of Le Chatelier's principle to optimize reaction yield.

Troubleshooting Guide

This guide addresses common issues encountered during the Fischer esterification of isobutanol and propanoic acid to synthesize isobutyl propionate.

Q1: My reaction yield is significantly lower than expected, even after extended reflux time. What are the primary causes?

A1: Low yields in Fischer esterification are typically due to the reversible nature of the reaction. The equilibrium may not be sufficiently shifted towards the product. Key factors include:

• Equilibrium Limitations: The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the reactants (propanoic acid and isobutanol), thereby reducing the yield of isobutyl propionate.[1]

• Insufficient Catalyst: An inadequate amount of the acid catalyst (e.g., sulfuric acid) will result in a slow or incomplete reaction.[1]

• Presence of Water: Any water present in the reactants or glassware at the beginning of the reaction will inhibit the forward reaction.[1] It is crucial to use anhydrous reagents and properly dried glassware.[1]

• Suboptimal Temperature or Reaction Time: The reaction may not have been heated to the appropriate reflux temperature or for a sufficient duration to reach equilibrium.

Q2: How can I apply Le Chatelier's principle to improve my product yield?

A2: To drive the equilibrium towards the formation of isobutyl propionate, you can implement the following strategies based on Le Chatelier's principle:[2][3]

• Increase Reactant Concentration: Use a significant excess of one of the reactants.[4] Typically, the less expensive reactant is used in excess. For the synthesis of isobutyl propionate, using an excess of either isobutanol or propanoic acid will shift the equilibrium to the right, favoring product formation.[4]

• Remove a Product: The most effective method is to remove water as it is formed during the reaction.[1] This can be achieved by using a Dean-Stark apparatus during reflux or by adding a dehydrating agent to the reaction mixture.

Q3: My final product is contaminated with unreacted starting materials. How can I improve its purity?

A3: The presence of starting materials in the final product is a common issue. Here are some purification strategies:

• Neutralization and Washing: After the reaction, the mixture should be washed with a weak base, such as a saturated sodium bicarbonate solution, to neutralize the acid catalyst and remove any unreacted propanoic acid.[1]

• Extraction: Perform a liquid-liquid extraction to separate the ester from the aqueous layer and any water-soluble impurities.

• Drying: The organic layer containing the ester should be dried using an anhydrous drying agent like sodium sulfate (B86663) to remove any residual water.[5]

• Distillation: Fractional distillation can be used to separate the isobutyl propionate from any remaining isobutanol and other impurities with different boiling points.

Q4: I am observing the formation of side products. What are the likely side reactions and how can I minimize them?

A4: A potential side reaction in acid-catalyzed reactions of alcohols is dehydration to form an alkene. In the case of isobutanol, this would lead to the formation of isobutylene. To minimize this:

• Control the Temperature: Avoid excessively high reaction temperatures, as this can promote the dehydration of the alcohol.

• Catalyst Concentration: Use the appropriate amount of acid catalyst. Too much catalyst can increase the rate of side reactions.

Frequently Asked Questions (FAQs)

Q: What is the balanced chemical equation for the synthesis of isobutyl propionate?

A: The reaction is the Fischer esterification of propanoic acid and isobutanol:

CH₃CH₂COOH + (CH₃)₂CHCH₂OH ⇌ CH₃CH₂COOCH₂CH(CH₃)₂ + H₂O (Propanoic Acid + Isobutanol ⇌ Isobutyl Propionate + Water)[6]

Q: What is a suitable catalyst for this reaction?

A: Strong acids are typically used as catalysts. Concentrated sulfuric acid (H₂SO₄) is a common choice.[7] Solid acid catalysts like Amberlyst-15 can also be used and may simplify the workup process.[6]

Q: How does temperature affect the yield of isobutyl propionate?

A: Increasing the reaction temperature generally increases the reaction rate, allowing the equilibrium to be reached faster. However, excessively high temperatures can lead to side reactions. Studies have shown that for the esterification of propionic acid and isobutyl alcohol, increasing the temperature from 343 K to 363 K can increase the conversion of propionic acid.

Data on Reaction Conditions and Yield

The following table summarizes the effect of temperature on the conversion of propanoic acid in the synthesis of isobutyl propionate, using a 1:2 molar ratio of propanoic acid to isobutyl alcohol.

Temperature (K)	Propanoic Acid Conversion (%)
343	53.61
363	62.58

Data is illustrative of the general trend and may vary based on specific experimental conditions.

Experimental Protocols

Synthesis of Isobutyl Propionate via Fischer Esterification

This protocol describes a standard laboratory procedure for the synthesis of isobutyl propionate using an excess of isobutanol to favor product formation.

Materials:

• Propanoic acid

• Isobutanol (in excess)

• Concentrated sulfuric acid (catalyst)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Boiling chips

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask, add propanoic acid and an excess of isobutanol (e.g., a 1:2 or 1:3 molar ratio).

  • Add a few boiling chips to the flask.

  • Carefully add a catalytic amount of concentrated sulfuric acid to the mixture while swirling.

  • Attach a reflux condenser to the flask and ensure that cooling water is flowing through the condenser.

• Reflux:

  • Heat the mixture to a gentle reflux using a heating mantle.

  • Continue to reflux for a specified period (e.g., 1-2 hours) to allow the reaction to reach equilibrium.

• Workup and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the cooled mixture to a separatory funnel.

  • Wash the mixture with water to remove the majority of the unreacted isobutanol and sulfuric acid.

  • Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid. Be sure to vent the separatory funnel frequently to release any pressure buildup from CO₂ evolution.

  • Wash the organic layer with brine (saturated NaCl solution) to aid in the separation of the layers.

  • Separate the organic layer and dry it over anhydrous sodium sulfate.

  • Decant or filter the dried liquid to remove the drying agent.

• Isolation:

  • The crude isobutyl propionate can be purified by fractional distillation to separate it from any remaining starting materials and byproducts.

Visualizations

Caption: Le Chatelier's principle in isobutyl propionate synthesis.

Caption: Experimental workflow for isobutyl propionate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. brainly.com [brainly.com]
• 5. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 6. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 7. uwlax.edu [uwlax.edu]

Technical Support Center: Kinetic Modeling of Lipase-Catalyzed Isobutyl Propionate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the kinetic modeling of lipase-catalyzed isobutyl propionate (B1217596) synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the generally accepted kinetic mechanism for lipase-catalyzed isobutyl propionate synthesis?

A1: The synthesis of isobutyl propionate catalyzed by lipases, such as Novozym® 435 and Fermase CALB™ 10000, predominantly follows a Ping-Pong Bi-Bi mechanism.[1][2] This model often incorporates substrate inhibition by both the propionic acid and the isobutanol.[1][2] In this mechanism, the enzyme first reacts with the acyl donor (propionic acid) to form an acyl-enzyme intermediate, releasing the first product (water). Subsequently, the alcohol (isobutanol) binds to the intermediate, leading to the formation of the ester (isobutyl propionate) and regeneration of the free enzyme.[2]

Q2: Why is my reaction rate decreasing at high substrate concentrations?

A2: A decrease in reaction rate at high substrate concentrations is a common observation in this synthesis and is typically attributed to substrate inhibition. Both propionic acid and isobutanol can act as inhibitors.[1][2] High concentrations of the acid can alter the pH of the enzyme's microenvironment, potentially leading to inactivation. High alcohol concentrations can strip the essential water layer from the enzyme, which is crucial for its catalytic activity, and can also compete for the active site.[2]

Q3: What is the optimal temperature for this reaction?

A3: The optimal temperature can vary depending on the specific lipase (B570770) used. For Novozym® 435, a higher conversion of 92.52% was achieved at 40°C.[2] In another study utilizing Fermase CALB™ 10000 under ultrasound conditions, a maximum conversion of 95.14% was observed at 60°C.[1] It is crucial to determine the optimal temperature for your specific enzyme and reaction conditions, as excessively high temperatures can lead to enzyme denaturation and loss of activity.

Q4: How does water content affect the reaction?

A4: Water activity is a critical parameter in lipase-catalyzed esterification in non-aqueous media. A minimal amount of water is essential for maintaining the conformational flexibility and catalytic activity of the lipase. However, excess water can promote the reverse reaction, hydrolysis of the ester, which will reduce the net yield of isobutyl propionate. Therefore, maintaining an optimal, low water content is crucial for maximizing ester synthesis.

Q5: Can the immobilized lipase be reused?

A5: Yes, one of the significant advantages of using immobilized lipases like Novozym® 435 and Fermase CALB™ 10000 is their reusability. Studies have shown that these enzymes can be effectively reused for multiple cycles (e.g., up to seven cycles) while retaining a high percentage of their initial activity.[1][2] This reusability is a key factor in the cost-effectiveness of the process.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Low or No Enzyme Activity	1. Enzyme Denaturation: Exposure to excessively high temperatures or non-optimal pH. 2. Inappropriate Water Activity: The enzyme may be too dry or have too much water. 3. Presence of Inhibitors: Contaminants in substrates or solvents.	1. Verify the optimal temperature and pH for the specific lipase used and ensure the reaction conditions are within this range. 2. Control the water content of the reaction system. Consider adding a specific amount of water or using molecular sieves to control water activity. 3. Use high-purity substrates and solvents.
Low Ester Yield	1. Sub-optimal Reaction Conditions: Temperature, enzyme loading, or substrate molar ratio may not be optimal. 2. Reaction Equilibrium: The reversible nature of the reaction may limit the final conversion. 3. Substrate Inhibition: High concentrations of propionic acid or isobutanol are inhibiting the enzyme.	1. Systematically optimize reaction parameters such as temperature, enzyme concentration, and the molar ratio of acid to alcohol. An excess of one substrate (often the alcohol) can shift the equilibrium towards product formation.[1][2] 2. Consider removing one of the products (e.g., water) from the reaction mixture to shift the equilibrium towards ester synthesis. 3. Perform kinetic studies to determine the inhibition constants and operate at substrate concentrations that minimize this effect.
Inconsistent Kinetic Data	1. Inaccurate Measurement of Initial Rates: The reaction may have proceeded beyond the initial linear phase. 2. Mass Transfer Limitations: Poor mixing may cause the substrates to have limited access to the immobilized enzyme. 3. Inconsistent Enzyme Activity: The activity of the lipase may vary between batches or due to storage conditions.	1. Ensure that you are measuring the reaction rate within the initial, linear portion of the progress curve. This may require taking samples at shorter time intervals. 2. Increase the agitation speed to ensure the reaction mixture is homogeneous.[2] 3. Standardize the storage and handling of the enzyme. Determine the activity of each new batch of enzyme before use.
Model Fit is Poor for Kinetic Data	1. Incorrect Kinetic Model: The chosen kinetic model (e.g., simple Michaelis-Menten) may not adequately describe the reaction. 2. Experimental Error: Significant scatter in the experimental data.	1. For this system, a Ping-Pong Bi-Bi model with terms for substrate inhibition by both the acid and alcohol is often the most appropriate.[1][2] 2. Repeat experiments to ensure the reproducibility of the data. Pay close attention to pipetting accuracy and temperature control.

Data Presentation

Kinetic Parameters for Lipase-Catalyzed Isobutyl Propionate Synthesis

Enzyme	Kinetic Model	Vmax	KA (Propionic Acid) (M)	KB (Isobutanol) (M)	KiA (Propionic Acid) (M)	KiB (Isobutanol) (M)	Reference
Fermase CALB™ 10000 (under ultrasound)	Ping-Pong Bi-Bi with substrate inhibition	50.0 M/min/g catalyst	4.87 x 10-2	9.06 x 10-4	9.8 x 10-1	1.05 x 10-3	[1]
Novozym® 435 (in solvent-free system)	Ping-Pong Bi-Bi with substrate inhibition	0.5 Mol/min/g catalyst	0.631	0.003	0.0042	0.1539	[2]

Experimental Protocols

Detailed Methodology for Kinetic Analysis

This protocol outlines the steps for determining the kinetic parameters of lipase-catalyzed isobutyl propionate synthesis.

1. Materials:

• Immobilized lipase (e.g., Novozym® 435 or Fermase CALB™ 10000)

• Propionic acid (high purity)

• Isobutanol (high purity)

• Solvent (if not a solvent-free system, e.g., n-hexane)

• Internal standard for gas chromatography (e.g., n-heptane)

• Sodium hydroxide (B78521) solution (for titration)

• Phenolphthalein (B1677637) indicator

2. Equipment:

• Jacketed glass reactor with a magnetic stirrer and temperature controller

• Gas chromatograph (GC) with a suitable column (e.g., a polar capillary column)

• Thermostatic water bath

• Micropipettes and standard laboratory glassware

3. Optimization of Reaction Conditions (Prior to Kinetic Studies):

• Temperature: Perform the reaction at various temperatures (e.g., 30-70°C) with fixed substrate concentrations and enzyme loading to determine the optimal temperature.

• Enzyme Loading: Vary the amount of immobilized lipase (e.g., 1-5% w/w of total substrates) at the optimal temperature to find the ideal enzyme concentration.

• Molar Ratio of Substrates: Evaluate different molar ratios of propionic acid to isobutanol (e.g., 1:1, 1:2, 1:3) to maximize conversion.

4. Kinetic Experiments (Initial Rate Measurements):

• Series 1: Varying Propionic Acid Concentration:

  • Set up a series of reactions with a fixed, high concentration of isobutanol (to ensure saturation) and varying concentrations of propionic acid.

  • Pre-incubate the reaction mixture (substrates and solvent, if any) at the optimal temperature.

  • Initiate the reaction by adding the pre-weighed immobilized lipase.

  • Withdraw samples at regular, short time intervals (e.g., every 5-10 minutes for the first hour).

  • Immediately quench the reaction in the samples (e.g., by cooling and adding a solvent to dilute, or by removing the enzyme).

• Series 2: Varying Isobutanol Concentration:

  • Set up a series of reactions with a fixed, high concentration of propionic acid and varying concentrations of isobutanol.

  • Follow the same procedure as in Series 1.

5. Sample Analysis:

• Gas Chromatography (GC):

  • Prepare samples for GC analysis by diluting them in a suitable solvent containing an internal standard.

  • Inject the samples into the GC to determine the concentration of the product, isobutyl propionate.

  • Generate a calibration curve for isobutyl propionate to quantify its concentration in the reaction samples.

• Titration Method (Alternative):

  • The consumption of propionic acid can be monitored by titrating the reaction mixture with a standardized sodium hydroxide solution using phenolphthalein as an indicator.

6. Data Analysis:

• For each reaction, plot the concentration of isobutyl propionate versus time.

• Determine the initial reaction rate (v) from the initial linear slope of this plot.

• Use non-linear regression analysis to fit the initial rate data to the Ping-Pong Bi-Bi kinetic model with substrate inhibition:

  • v = (Vmax * [A] * [B]) / ([A][B] + KA[B] + KB[A] + (KB/KiA)[A]2 + (KA/KiB)*[B]2)

  • Where [A] is the concentration of propionic acid and [B] is the concentration of isobutanol.

• This analysis will yield the kinetic parameters: Vmax, KA, KB, KiA, and KiB.

Mandatory Visualizations

References

• 1. Acoustic cavitation promoted lipase catalysed synthesis of isobutyl propionate in solvent free system: Optimization and kinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Microwave Parameters for Isobutyl Propionate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the microwave-assisted synthesis of isobutyl propionate (B1217596).

Troubleshooting Guide

This guide addresses common issues encountered during the microwave-assisted synthesis of isobutyl propionate in a question-and-answer format.

Issue: Low or No Product Yield

Q1: My reaction has run for the recommended time, but analysis shows a significant amount of unreacted starting materials. What are the likely causes?

A1: Several factors can contribute to low conversion in microwave-assisted Fischer esterification. The most common culprits include:

• Equilibrium Limitations : Fischer esterification is a reversible reaction. The water produced as a byproduct can shift the equilibrium back towards the reactants, limiting the yield.[1][2]

• Presence of Water : Any moisture in the starting materials (isobutyl alcohol, propionic acid) or the reaction vial will inhibit the forward reaction. It is crucial to use anhydrous reagents and properly dried glassware.[1]

• Insufficient Catalyst : An inadequate amount of the acid catalyst (e.g., sulfuric acid) will result in a slow or stalled reaction.[1]

• Suboptimal Temperature or Time : The reaction may not have reached a high enough temperature or been irradiated for a sufficient duration to achieve a high conversion. Longer reaction times in microwave synthesis generally lead to higher yields.[2]

• Microwave Power Settings : If the microwave power is too low, the target temperature may not be reached efficiently. Conversely, excessively high power can lead to localized overheating and potential decomposition.

Q2: I've confirmed my reagents are dry and used the correct amount of catalyst, but my yield is still below expectations. How can I improve it?

A2: To drive the reaction towards the formation of isobutyl propionate, consider the following strategies:

• Use an Excess of One Reagent : Employing a molar excess of either isobutyl alcohol or propionic acid can shift the equilibrium towards the product.[3] Using the alcohol in excess is common as it can also act as the solvent.

• Increase Reaction Time : As shown in the data below, increasing the microwave irradiation time can significantly improve the yield.[2]

• Optimize Microwave Power and Temperature : A higher temperature will generally increase the reaction rate. However, be cautious of exceeding the decomposition temperature of your reactants or products. Experiment with incrementally increasing the microwave power to ensure efficient heating to the target temperature.

• Water Removal : While challenging in a sealed microwave vial, the principle of removing water to drive the reaction is key. Ensuring all components are anhydrous from the start is the most practical approach in this setup.

Issue: Product Purity and Side Reactions

Q3: My product is impure, showing unexpected peaks in the NMR or GC-MS analysis. What are the possible side reactions?

A3: While microwave synthesis can reduce byproducts due to rapid heating, impurities can still arise.[4] Potential side reactions in the acid-catalyzed esterification of isobutyl alcohol include:

• Dehydration of Isobutyl Alcohol : At elevated temperatures in the presence of a strong acid catalyst like sulfuric acid, isobutyl alcohol can dehydrate to form isobutene or diisobutyl ether.

• Charring/Decomposition : Excessive microwave power or prolonged reaction times at very high temperatures can lead to the decomposition of the organic materials, resulting in a darkened reaction mixture and a range of impurities.[5]

Q4: How can I minimize the formation of byproducts?

A4: To enhance the purity of your isobutyl propionate:

• Optimize Reaction Conditions : Avoid excessively high temperatures and long reaction times. A systematic optimization of temperature and time, as detailed in the experimental protocols, is recommended.

• Control Microwave Power : Use a microwave reactor with precise temperature control to avoid overheating. If using a domestic microwave, power cycling may be necessary to prevent runaway temperatures.

• Proper Work-up Procedure : A thorough aqueous work-up is essential to remove the acid catalyst, unreacted propionic acid, and water-soluble byproducts. Washing the organic layer with a sodium bicarbonate solution will neutralize the acidic components.[3]

Frequently Asked Questions (FAQs)

Q1: What is a typical starting molar ratio of isobutyl alcohol to propionic acid?

A1: A common starting point is a 2:1 molar ratio of isobutyl alcohol to propionic acid.[2] Using an excess of the alcohol helps to drive the equilibrium towards the ester product.

Q2: What type of catalyst is most effective for this synthesis?

A2: Concentrated sulfuric acid is a widely used and effective catalyst for Fischer esterification.[2][3] Other catalysts that have been used for microwave-assisted esterifications include solid acid catalysts like Amberlyst-15 and enzymatic catalysts such as lipases.[6][7]

Q3: Can this reaction be performed without a solvent?

A3: Yes, a significant advantage of microwave-assisted synthesis is the ability to perform this reaction under solvent-free conditions, which is environmentally friendly.[2][8] In this case, an excess of one of the liquid reactants (typically isobutyl alcohol) serves as the reaction medium.

Q4: What is the purpose of washing the reaction mixture with sodium bicarbonate solution during the work-up?

A4: The sodium bicarbonate wash serves two main purposes: to neutralize the sulfuric acid catalyst and to remove any unreacted propionic acid by converting it to its water-soluble sodium salt. This is a critical step for obtaining a pure product.[3]

Q5: How does microwave heating compare to conventional heating for this synthesis?

A5: Microwave heating offers several advantages over conventional methods like refluxing. These include a dramatic reduction in reaction time, often from hours to minutes, and potentially higher yields due to efficient and rapid heating which can minimize the formation of byproducts.[3][9]

Data Presentation

The following tables summarize quantitative data on the synthesis of isobutyl propionate and related esters under various microwave conditions.

Table 1: Optimization of Reaction Time for Isobutyl Propionate Synthesis

Entry	Reaction Time (minutes)	Molar Ratio (Propionic Acid:Isobutanol)	Temperature (°C)	Yield (%)*
1	2	1:2	219	69.7
2	2	1:2	219	72.8
3	5	1:2	219	62.3
4	5	1:2	219	74.5
5	10	1:2	219	80.1
6	10	1:2	219	82.3

*Note: Yields are non-isolated, calculated based on 1H NMR integral ratios of the crude product.[2]

Table 2: General Optimization of Microwave Parameters for Ester Synthesis

Parameter	Conditions	Effect on Yield	Reference
Microwave Power	10-50% of full power	Yield increases with power up to an optimum, then may decrease due to enzyme denaturation (in enzymatic synthesis). For acid-catalyzed reactions, higher power leads to faster heating.	[9]
Temperature	313 K to 333 K	Increased temperature generally increases conversion rate.	[6]
Catalyst Concentration (H₂SO₄)	2-12 mol%	Yield increases with catalyst concentration up to an optimum (e.g., 10 mol%), then may decrease due to side reactions or hydrolysis.	[10]
Molar Ratio (Alcohol:Acid)	1:1 to 5:1	Increasing the excess of alcohol generally improves the yield, though a very large excess may dilute the catalyst.	[9]

Experimental Protocols

Detailed Methodology for Microwave-Assisted Synthesis of Isobutyl Propionate

This protocol is adapted from studies on the microwave-assisted synthesis of isobutyl propionate.[2]

Materials and Equipment:

• Propionic acid (anhydrous)

• Isobutyl alcohol (anhydrous)

• Concentrated sulfuric acid

• 2-5 mL Biotage microwave reaction vial with a stir bar

• Biotage® Initiator+ or a similar single-mode microwave synthesizer

• Separatory funnel

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup : In a 2-5 mL microwave reaction vial containing a magnetic stir bar, add propionic acid (e.g., 0.01 mol, ~0.74 g) and isobutyl alcohol (e.g., 0.02 mol, ~1.48 g). This corresponds to a 1:2 molar ratio of acid to alcohol.

• Catalyst Addition : Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 20 drops or a specific molar percentage) to the reaction mixture.

• Microwave Irradiation : Seal the vial and place it in the microwave reactor. Set the reaction parameters:

  • Temperature : 219 °C

  • Reaction Time : 2, 5, or 10 minutes for optimization studies.

  • Absorption Level : High (or as appropriate for the instrument).

• Work-up :

  • After the reaction is complete, allow the vial to cool to room temperature.

  • Transfer the contents of the vial to a separatory funnel.

  • Dilute the mixture with an organic solvent like diethyl ether.

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst and remove unreacted propionic acid.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude isobutyl propionate.

• Analysis : Analyze the product by techniques such as ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its identity and assess its purity.

Visualizations

Caption: Experimental workflow for microwave-assisted synthesis of isobutyl propionate.

Caption: Troubleshooting logic for low yield in isobutyl propionate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. uwlax.edu [uwlax.edu]
• 3. sciepub.com [sciepub.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Synthetic efforts towards the development of a microwave synthesis of isobutyl propionate ester | Semantic Scholar [semanticscholar.org]
• 9. Microwave-Assisted Enzymatic Esterification Production of Emollient Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Highly Efficient Esterification of Ferulic Acid Under Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]

Impact of substrate inhibition in isobutyl propionate synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the lipase-catalyzed synthesis of isobutyl propionate (B1217596). The focus is on identifying and mitigating the effects of substrate inhibition to improve reaction yield and efficiency.

Frequently Asked Questions (FAQs)

Q1: What is substrate inhibition in the context of isobutyl propionate synthesis?

A1: Substrate inhibition is a common phenomenon in enzyme kinetics where the reaction rate decreases at high substrate concentrations. In the lipase-catalyzed synthesis of isobutyl propionate, high concentrations of either substrate—propionic acid or isobutanol—can bind to the enzyme in a non-productive manner, which reduces its catalytic efficiency.[1][2] This is a particularly common issue in the synthesis of short-chain esters.[2] Both propionic acid and isobutanol have been shown to cause inhibition in this reaction.[1][3]

Q2: My reaction has started, but the conversion to isobutyl propionate is low and has plateaued. What are the likely causes?

A2: A low or plateaued conversion can be attributed to several factors:

• Reaction Equilibrium: The esterification reaction is reversible. The accumulation of water, a byproduct, can shift the equilibrium back towards the reactants (propionic acid and isobutanol) through hydrolysis.[2][4]

• Substrate Inhibition: As mentioned in Q1, you may be operating at substrate concentrations that are high enough to inhibit the lipase (B570770) enzyme.[1][2]

• Mass Transfer Limitations: Inadequate mixing can prevent the substrates from efficiently accessing the active sites of the immobilized enzyme, especially in a solvent-free system.[2][5]

• Suboptimal Conditions: The temperature, enzyme loading, or molar ratio of the substrates may not be optimal for the specific enzyme being used.[1][6]

Q3: How can I actively mitigate substrate inhibition and improve my overall yield?

A3: To overcome inhibition and enhance yield, consider the following strategies:

• Optimize Substrate Molar Ratio: While a stoichiometric ratio is 1:1, using an excess of one substrate can shift the reaction equilibrium. For this synthesis, an acid-to-alcohol molar ratio of 1:3 has been found to be effective.[1][3] However, avoid a very large excess of either substrate, as this can exacerbate inhibition.[1]

• Implement Water Removal: This is a critical step. The continuous in-situ removal of water drives the reaction toward product formation.[2] This can be achieved by adding molecular sieves to the reaction mixture or by performing the reaction under a vacuum.[2][7]

• Consider a Fed-Batch Approach: Instead of adding all substrates at the beginning, gradually feed one of the substrates (often the inhibiting one) into the reactor. This maintains a low, non-inhibitory concentration throughout the reaction.[2]

• Ensure Proper Agitation: Use a sufficient stirring speed (e.g., 150-300 rpm) to minimize external mass transfer limitations and ensure the immobilized enzyme is well-suspended.[1][2][3]

Troubleshooting Guide

This guide provides a logical workflow for diagnosing and resolving common issues encountered during isobutyl propionate synthesis.

Caption: Troubleshooting workflow for low yield in isobutyl propionate synthesis.

Data Presentation

The following tables summarize optimal conditions and kinetic parameters derived from studies on lipase-catalyzed isobutyl propionate synthesis.

Table 1: Summary of Optimized Reaction Conditions

Parameter	Conventional Method	Ultrasound-Assisted Method
Enzyme	Novozym® 435	Fermase CALB™ 10000
Temperature	40°C	60°C
Enzyme Loading (% w/w)	5%	4%
Acid:Alcohol Molar Ratio	1:3	1:3
Agitation Speed (rpm)	300	150
Reaction Time (h)	10	3
Max Conversion (%)	92.52%	95.14%
Reference	[1]	[3]

Table 2: Kinetic Parameters for the Ping-Pong Bi-Bi Model with Substrate Inhibition

Kinetic Parameter	Symbol	Conventional Method[1]	Ultrasound-Assisted Method[3]	Unit
Maximum Reaction Velocity	Vmax	0.5	50.0	Mol/min/g catalyst
Michaelis Constant (Propionic Acid)	KA	0.631	4.87 x 10-2	M
Michaelis Constant (Isobutanol)	KB	0.003	9.06 x 10-4	M
Inhibition Constant (Propionic Acid)	KiA	0.0042	9.8 x 10-1	M
Inhibition Constant (Isobutanol)	KiB	0.1539	1.05 x 10-3	M

Note: The reaction follows a Ping-Pong Bi-Bi kinetic model where both the propionic acid and the isobutanol can act as inhibitors.[1][3]

Experimental Protocols & Mechanisms

General Experimental Protocol for Enzymatic Synthesis

This protocol outlines a typical procedure for the synthesis of isobutyl propionate in a solvent-free system using an immobilized lipase.

Materials and Apparatus:

• Propionic acid

• Isobutanol

• Immobilized lipase (e.g., Novozym® 435)

• Jacketed glass batch reactor with a reflux condenser[8][9]

• Thermostatic water bath[8]

• Magnetic stirrer with hot plate[9]

• Gas chromatograph (GC) for analysis[8]

Procedure:

• Catalyst Preparation: Dry the immobilized lipase in a vacuum oven to remove moisture before use.[8]

• Reactor Setup: Add the specified amount of isobutanol and the pre-weighed immobilized lipase (e.g., 5% w/w of total substrates) to the reactor.[1][8]

• Temperature Control: Heat the reactor to the desired temperature (e.g., 40°C) using the circulating water bath and allow it to stabilize.[1]

• Reaction Initiation: Add the corresponding molar equivalent of propionic acid (e.g., for a 1:3 molar ratio) to the reactor to start the reaction.[1][8]

• Agitation: Begin stirring immediately at a constant, sufficient speed (e.g., 300 rpm) to ensure a homogenous suspension.[1]

• Sampling & Analysis: At regular time intervals, withdraw small samples from the reaction mixture. Analyze the samples using GC to determine the concentration of isobutyl propionate and the remaining substrates.[8]

• Reaction Completion: Continue the reaction until the conversion reaches a plateau or the desired level is achieved (e.g., 10 hours).[1]

Reaction Mechanism: Ping-Pong Bi-Bi with Substrate Inhibition

The lipase-catalyzed esterification of isobutyl propionate typically follows a Ping-Pong Bi-Bi mechanism. This involves the sequential binding of substrates and release of products. The diagram below illustrates this pathway, including the dead-end inhibition steps where excess substrate binds to the wrong enzyme form, halting the catalytic cycle.

Caption: Ping-Pong Bi-Bi mechanism with dead-end inhibition by both substrates.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Acoustic cavitation promoted lipase catalysed synthesis of isobutyl propionate in solvent free system: Optimization and kinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 8. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 9. jchr.org [jchr.org]

Technical Support Center: Enhancing Immobilized Lipase Reusability in Ester Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges in improving the reusability of immobilized lipase (B570770) for ester synthesis.

Troubleshooting Guide

This guide is designed to help you identify and resolve specific issues you may encounter during your experiments.

Issue 1: Rapid Loss of Enzyme Activity After a Few Cycles

Q: My immobilized lipase shows a significant drop in activity after only one or two reuse cycles. What are the potential causes and how can I fix this?

A: A rapid decline in activity often points to several potential issues, primarily enzyme leaching, denaturation, or inhibition by reaction components.

Potential Causes and Solutions:

• Enzyme Leaching: The lipase may be weakly bound to the support and detaching during the reaction or washing steps. This is common with simple physical adsorption methods.[1][2]

  • Solution 1: Strengthen Immobilization: Switch to a stronger immobilization method like covalent bonding or cross-linking to create a more stable attachment between the lipase and the support.[3][4]

  • Solution 2: Optimize Adsorption Conditions: If using physical adsorption, ensure optimal pH and ionic strength during immobilization to maximize hydrophobic interactions.[5][6]

  • Solution 3: Post-Immobilization Cross-linking: After physical adsorption, use a cross-linking agent like glutaraldehyde (B144438) to further stabilize the enzyme on the support.[7][8]

• Enzyme Denaturation: Harsh reaction conditions can cause the enzyme to unfold and lose its catalytic activity.

  • Solution 1: Optimize Temperature: Operate at the lower end of the enzyme's optimal temperature range. While higher temperatures can increase initial reaction rates, they can also accelerate thermal deactivation.[9][10] Immobilization generally enhances thermal stability compared to free lipase.[7][10]

  • Solution 2: Control pH: The pH of the microenvironment around the enzyme can shift during the reaction, especially with acidic substrates. This can lead to inactivation.[11] Using a buffered system or a support material with buffering capacity can help maintain a stable pH.[12]

  • Solution 3: Choose a Milder Solvent: Polar organic solvents can strip essential water from the enzyme's surface, leading to inactivation.[13] Whenever possible, use non-polar, hydrophobic solvents like hexane (B92381), which are generally less destabilizing.[7][9]

• Product or Substrate Inhibition/Inactivation: Accumulation of products (e.g., glycerol (B35011) in transesterification) or high concentrations of substrates (especially short-chain alcohols and acids) can inhibit or inactivate the lipase.[11][14]

  • Solution 1: Effective Washing: Implement a thorough washing step between cycles to remove residual substrates and products from the immobilized enzyme. Solvents like tert-butanol (B103910) have been shown to be effective in removing glycerol.[14][15]

  • Solution 2: Stepwise Substrate Addition: For substrates known to cause inactivation (e.g., methanol), consider a stepwise addition strategy to maintain a low concentration in the reaction medium.[14]

  • Solution 3: Use of a Solvent-Free System (with caution): While solvent-free systems are attractive, high concentrations of reactants can be detrimental. Careful optimization of the molar ratio of substrates is crucial.[16]

Issue 2: Gradual Decrease in Activity Over Multiple Cycles

Q: I observe a slow but steady decline in my immobilized lipase's activity over several cycles. What could be the reason, and how can I improve its long-term stability?

A: A gradual loss of activity is often due to a combination of factors, including subtle denaturation, mechanical stress, or mass transfer limitations that become more pronounced over time.

Potential Causes and Solutions:

• Mechanical Stress: The physical support material may be fragile and break down with repeated use, especially under high agitation speeds. This can lead to the loss of enzyme and the generation of fine particles that complicate recovery.[16]

  • Solution 1: Select a Robust Support: Choose mechanically stable support materials like silica, certain polymers, or magnetic nanoparticles.[2][7]

  • Solution 2: Optimize Agitation: Reduce the stirring speed to the minimum required to overcome external mass transfer limitations without causing physical damage to the support.[1]

• Mass Transfer Limitations: The pores of the support can become clogged by substrates, products, or impurities over time, preventing the substrate from reaching the enzyme's active site.[17][18] This is an internal mass transfer limitation.

  • Solution 1: Choose a Support with Optimal Pore Size: Select a support with a pore diameter large enough to allow easy entry and exit of substrates and products.

  • Solution 2: Implement Rigorous Washing Protocols: An effective washing procedure between cycles is crucial to keep the pores clear.[15][19]

• Cumulative Denaturation: Even under optimized conditions, some degree of enzyme denaturation may occur in each cycle, leading to a gradual loss of the total active enzyme population.

  • Solution 1: Further Optimization of Reaction Conditions: Re-evaluate temperature, pH, and solvent to find conditions that maximize both activity and stability over the long term.

  • Solution 2: Co-immobilization: In some cases, co-immobilizing the lipase with stabilizing agents can enhance its operational stability.

Frequently Asked Questions (FAQs)

Q1: Which immobilization method is best for reusability? A1: Covalent bonding and cross-linking generally offer the highest stability and minimal enzyme leaching, making them excellent choices for maximizing reusability.[3][4] Physical adsorption is simpler and cheaper but often suffers from enzyme leakage, which can be mitigated by post-immobilization cross-linking.[5][8]

Q2: How does the choice of solvent affect lipase reusability? A2: The solvent plays a critical role. Hydrophobic (non-polar) solvents like hexane or tert-butanol are generally preferred as they are less likely to strip the essential water layer from the lipase, thus preserving its structure and activity.[7][9] Polar solvents such as DMSO, DMF, and short-chain alcohols can be more destabilizing.[13][20]

Q3: Can I regenerate an immobilized lipase that has lost activity? A3: In some cases, partial regeneration is possible. If the deactivation is due to inhibition by a bound product, extensive washing might restore some activity.[14] For lipases immobilized via interfacial adsorption on hydrophobic supports, unfolding and refolding strategies have been explored to reactivate denatured enzymes.[8] However, if the deactivation is due to irreversible denaturation or significant leaching, regeneration is generally not feasible.

Q4: What is the impact of water content on ester synthesis and reusability? A4: Lipases require a small amount of water to maintain their catalytically active conformation. However, in ester synthesis, excess water will shift the reaction equilibrium towards hydrolysis, reducing the ester yield.[11][16] The optimal water activity is a delicate balance and is specific to the enzyme and reaction system. In solvent-free systems, the accumulation of water produced during the reaction can become a significant issue, potentially forming a water layer around the enzyme that can lead to inactivation.[11][16]

Q5: How do I know if my system has mass transfer limitations? A5: You can diagnose mass transfer limitations experimentally. To check for external limitations, increase the stirring speed; if the reaction rate increases and then plateaus, external mass transfer was limiting at lower speeds.[21] To check for internal limitations, prepare immobilized catalysts with different particle sizes but the same enzyme loading. If smaller particles yield a higher reaction rate, internal diffusion is a limiting factor.[21]

Data Presentation: Lipase Reusability Comparison

The following tables summarize quantitative data on the reusability of different immobilized lipases under various conditions.

Table 1: Reusability of Commercial Immobilized Lipases in Biodiesel Production

Immobilized Lipase	Reaction System	Washing Protocol	Number of Cycles	Remaining Activity (%)	Reference
Novozym 435	Transesterification of waste fish oil	Washed 5x with hexane	10	~84%	[19][22]
Lipozyme RM IM	Transesterification of waste fish oil	Washed 5x with hexane	2	<10%	[19]
Lipozyme TL IM	Transesterification of waste fish oil	Washed 5x with hexane	2	<10%	[19]
Co-immobilized BCL-TLL@Fe3O4	Transesterification of waste oils	Washed 3x with t-butanol	9	~77%	[14]

Table 2: Impact of Immobilization Method on Reusability

Lipase & Support	Immobilization Method	Reaction	Number of Cycles	Remaining Activity (%)	Reference
Candida antarctica lipase B on dendritic fibrous nano-silica (DFNS-C8)	Adsorption	Ethyl butyrate (B1204436) synthesis	10	~89%	[23]
Rhizomucor miehei lipase on magnetic nanoparticles	Covalent coupling (MPTS)	p-NPP hydrolysis	5	100%	[2]
Rhizomucor miehei lipase on magnetic nanoparticles	Physical adsorption	p-NPP hydrolysis	5	~23%	[2]
Candida antarctica lipase A on octadecyl resin	Physical adsorption	-	5	Sharp decline after 5 cycles	[24]

Experimental Protocols

Protocol 1: General Lipase Immobilization via Covalent Bonding on Epoxy-Activated Support

• Support Activation: Wash the epoxy-activated support (e.g., epoxy-functionalized silica) with distilled water and a suitable buffer (e.g., 25 mM sodium phosphate, pH 7.5).

• Enzyme Solution Preparation: Dissolve the lipase in a buffer solution (e.g., 100 mM sodium phosphate, pH 7.5) to a desired concentration (e.g., 1-10 mg/mL).

• Immobilization Reaction: Add the prepared enzyme solution to the activated support. Gently shake or stir the mixture at a controlled temperature (e.g., 25°C) for a specified duration (e.g., 12-24 hours).

• Washing: After immobilization, filter the support and wash it extensively with the buffer solution to remove any unbound enzyme.

• Blocking (Optional): To block any remaining reactive epoxy groups on the support, incubate the immobilized enzyme with a blocking agent like ethanolamine (B43304) or glycine (B1666218) for a few hours.

• Final Wash and Storage: Wash the final preparation with buffer and store it at 4°C until use.

Protocol 2: Standard Lipase Activity Assay (p-NPP Method)

This assay measures the hydrolysis of p-nitrophenyl palmitate (p-NPP) to p-nitrophenol (p-NP), which can be quantified spectrophotometrically.

• Substrate Solution Preparation: Prepare a solution of 8 mM p-NPP in a suitable buffer (e.g., 0.1 M sodium phosphate, pH 7.0) containing a surfactant like 0.4% Triton X-100 to solubilize the substrate.[14]

• Reaction Initiation: Add a known amount of immobilized lipase (e.g., 10-50 mg) to a pre-warmed (e.g., 37°C) volume of the substrate solution (e.g., 2.5 mL).

• Incubation: Incubate the mixture under constant stirring for a defined period (e.g., 5-15 minutes).

• Reaction Termination: Stop the reaction by filtering out the immobilized enzyme or by adding a quenching solution (e.g., acetone (B3395972) or ethanol).

• Quantification: Measure the absorbance of the supernatant at 410 nm to determine the concentration of the released p-nitrophenol.

• Activity Calculation: One unit (U) of lipase activity is typically defined as the amount of enzyme that releases 1 µmol of p-nitrophenol per minute under the specified conditions.

Protocol 3: Assessing Reusability

• Initial Reaction: Perform the ester synthesis reaction under your optimized conditions for a set duration.

• Activity Measurement: At the end of the cycle, take a sample of the reaction mixture to determine the product yield (e.g., by GC or HPLC). This represents 100% activity for the first cycle.

• Catalyst Recovery and Washing: Separate the immobilized lipase from the reaction medium by filtration or magnetic separation. Wash the catalyst thoroughly with a suitable solvent (e.g., hexane or tert-butanol) to remove all reactants and products.[15][19] Dry the catalyst if necessary.

• Subsequent Cycles: Re-introduce the washed immobilized lipase into a fresh reaction mixture and repeat the synthesis under the identical conditions.

• Repeat: Continue this process for the desired number of cycles (e.g., 10 cycles), measuring the product yield at the end of each cycle.

• Data Analysis: Calculate the relative activity for each cycle by normalizing the product yield against the yield from the first cycle. Plot relative activity (%) versus the number of cycles.

Visualizations

Caption: Workflow for immobilized lipase use and reuse.

Caption: Troubleshooting decision tree for activity loss.

References

• 1. mdpi.com [mdpi.com]
• 2. Impact of immobilization strategies on the activity and recyclability of lipases in nanomagnetic supports - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Investigation of deactivation thermodynamics of lipase immobilized on polymeric carrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enhancing Lipase Immobilization via Physical Adsorption: Advancements in Stability, Reusability, and Industrial Applications for Sustainable Biotechnological Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. redalyc.org [redalyc.org]
• 8. Immobilization of lipases on hydrophobic supports: immobilization mechanism, advantages, problems, and solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Organic Solvent Tolerant Lipases and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Immobilization, stability and esterification studies of a lipase from a Bacillus sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Immobilization of Lipase from Thermomyces Lanuginosus and Its Glycerolysis Ability in Diacylglycerol Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. Investigation of the Reuse of Immobilized Lipases in Biodiesel Synthesis: Influence of Different Solvents in Lipase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Solvent-free esterifications mediated by immobilized lipases: a review from thermodynamic and kinetic perspectives - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY00696G [pubs.rsc.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Engineering aspects of immobilized lipases on esterification: A special emphasis of crowding, confinement and diffusion effects - PMC [pmc.ncbi.nlm.nih.gov]
• 19. digibug.ugr.es [digibug.ugr.es]
• 20. Lipase in aqueous-polar organic solvents: Activity, structure, and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. Reuse of immobilized lipases in the transesterification of waste fish oil for the production of biodiesel [ideas.repec.org]
• 23. Solvent-Free Catalytic Synthesis of Ethyl Butyrate Using Immobilized Lipase Based on Hydrophobically Functionalized Dendritic Fibrous Nano-Silica | MDPI [mdpi.com]
• 24. mdpi.com [mdpi.com]

Phase separation issues in isobutyl propionate workup

This guide provides troubleshooting advice and frequently asked questions (FAQs) for common phase separation issues encountered during the workup of isobutyl propionate (B1217596). It is intended for researchers, scientists, and professionals in the field of drug development.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a persistent emulsion during the aqueous workup of my isobutyl propionate reaction mixture?

A1: Emulsions during the workup of isobutyl propionate, often synthesized via Fischer esterification, are common and can be attributed to several factors:

• Presence of Unreacted Starting Materials: Residual isobutanol and propionic acid can act as surfactants, stabilizing the emulsion.[1][2]

• High Concentration of Salts: While salts are often used to break emulsions, very high concentrations can sometimes lead to the "salting out" of dissolved organic material, which can contribute to emulsion formation.

• Insufficient pH Neutralization: If the acidic catalyst (e.g., sulfuric acid) is not completely neutralized, it can lead to complex interactions at the phase boundary.

• Vigorous Shaking: Excessive agitation of the separatory funnel can increase the surface area between the aqueous and organic layers, promoting emulsion formation.[1]

Q2: What is the role of a brine wash in the workup of isobutyl propionate?

A2: A brine wash (a saturated aqueous solution of sodium chloride) is used to decrease the solubility of the organic product in the aqueous layer, a phenomenon known as the "salting out" effect.[3] This helps to drive more of the isobutyl propionate into the organic phase, increasing your yield. It also helps to break up emulsions by increasing the ionic strength of the aqueous layer, which destabilizes the surfactant-like molecules causing the emulsion.

Q3: How does the pH of the aqueous wash affect the phase separation?

A3: The pH of the aqueous wash is critical for efficient phase separation and purification of isobutyl propionate. A wash with a weak base, such as a saturated sodium bicarbonate solution, is used to neutralize any remaining acidic catalyst (e.g., sulfuric acid) and unreacted propionic acid.[3][4] This converts them into their corresponding salts, which are much more soluble in the aqueous phase and can be easily removed. Incomplete neutralization can lead to the persistence of these acidic impurities, which can contribute to emulsion formation.

Q4: Can the choice of extraction solvent impact phase separation?

A4: Yes, the choice of solvent is important. Isobutyl propionate is highly soluble in many common organic solvents like diethyl ether, ethyl acetate, and dichloromethane.[5][6] Using a solvent in which isobutyl propionate is highly soluble and which has a significant density difference from water will facilitate a cleaner phase separation. If emulsions persist, sometimes diluting the organic layer with more of the same solvent or a less polar solvent like hexane (B92381) can help to break the emulsion.

Troubleshooting Guide

Issue 1: Persistent Emulsion After Aqueous Wash

Potential Cause	Troubleshooting Step	Rationale
Vigorous Shaking	Gently rock or swirl the separatory funnel instead of shaking vigorously.	Reduces the energy input that creates fine droplets and promotes emulsification.
Un-neutralized Acid	Add saturated sodium bicarbonate solution portion-wise until CO2 evolution ceases. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.	Neutralizes residual acid catalyst and unreacted propionic acid, converting them to water-soluble salts.[3][4]
Surfactant-like Impurities	Add a small amount of brine (saturated NaCl solution).	Increases the ionic strength of the aqueous phase, destabilizing the emulsion.
High Concentration of Product/Impurities	Dilute the organic layer with more extraction solvent.	Changes the overall polarity and density of the organic phase, which can disrupt the emulsion.
Particulate Matter	Filter the entire mixture through a pad of Celite® or glass wool.	Removes fine solid particles that can stabilize an emulsion.
Stubborn Emulsion	Allow the separatory funnel to stand undisturbed for an extended period (e.g., 30 minutes to an hour). If that fails, centrifugation can be effective.	Gravity can slowly break the emulsion. Centrifugation provides a much stronger force to separate the phases.

Issue 2: Poor Phase Separation or Indistinct Layer Boundary

Potential Cause	Troubleshooting Step	Rationale
Similar Densities of Layers	Add brine to the aqueous layer to increase its density.	Enhances the density difference between the two phases, leading to a sharper interface.
High Solubility of Isobutyl Propionate in the Aqueous Phase	Perform a brine wash.	The "salting out" effect will reduce the solubility of the ester in the aqueous layer.[3]
Presence of a Third, Immiscible Layer	This may be due to insoluble byproducts. Attempt to identify the layers by adding a small amount of water and observing which layer it joins.	Helps to correctly identify and separate the desired organic layer.

Data Presentation

Table 1: Solubility of Isobutyl Propionate in Common Solvents

Solvent	Solubility	Reference
Water	1700 mg/L @ 25 °C	[7]
Ethanol	Miscible	[7]
Diethyl Ether	Highly Soluble	[5][6]
Chloroform	Highly Soluble	[5]
Most Organic Solvents	Soluble	[7]

Table 2: Properties of Isobutyl Propionate

Property	Value	Reference
Molecular Formula	C₇H₁₄O₂	[6]
Molecular Weight	130.18 g/mol	[8]
Density	0.869 g/mL at 25 °C	[8]
Boiling Point	135-136 °C	[8]
Melting Point	-71 °C	[8]

Experimental Protocols

Protocol 1: Standard Workup for Isobutyl Propionate Synthesis (Fischer Esterification)

This protocol assumes the reaction has been completed and cooled to room temperature.

• Transfer to Separatory Funnel: Carefully transfer the reaction mixture to a separatory funnel of appropriate size.

• Initial Water Wash: Add an equal volume of deionized water to the separatory funnel. Stopper the funnel and gently invert it several times, venting frequently to release any pressure. Allow the layers to separate. Drain and discard the lower aqueous layer.

• Neutralization Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) in portions. Swirl the funnel gently. You will observe gas (CO₂) evolution as the acid is neutralized. Continue adding NaHCO₃ solution until the gas evolution ceases. Stopper the funnel, gently invert it a few times (venting!), and then allow the layers to separate. Drain and discard the aqueous layer.

• Brine Wash: Add an equal volume of saturated aqueous sodium chloride (brine) to the separatory funnel. Gently invert the funnel several times. This wash helps to remove residual water from the organic layer and can aid in breaking any minor emulsions. Allow the layers to separate and discard the aqueous layer.

• Drying the Organic Layer: Drain the organic layer (containing the isobutyl propionate) into an Erlenmeyer flask. Add a suitable drying agent, such as anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄). Swirl the flask. If the drying agent clumps together, add more until some of it remains free-flowing.

• Isolation of Product: Decant or filter the dried organic solution to remove the drying agent. The isobutyl propionate can then be isolated by removing the solvent using a rotary evaporator.

Mandatory Visualizations

Caption: Experimental workflow for the workup of isobutyl propionate.

Caption: Troubleshooting logic for breaking emulsions in isobutyl propionate workup.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. brainly.com [brainly.com]
• 3. community.wvu.edu [community.wvu.edu]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. CAS 540-42-1: isobutyl propionate | CymitQuimica [cymitquimica.com]
• 7. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 丙酸异丁酯 98% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Industrial-Scale Isobutyl Propionate Production

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the industrial-scale production of isobutyl propionate (B1217596).

Frequently Asked Questions (FAQs)

Q1: What is the primary method for industrial-scale synthesis of isobutyl propionate?

A1: The most common industrial method for producing isobutyl propionate is through the Fischer-Speier esterification of propionic acid with isobutanol. This reaction is typically catalyzed by an acid.[1][2][3]

Q2: What types of catalysts are effective for isobutyl propionate synthesis?

A2: Both homogeneous and heterogeneous acid catalysts are used. Homogeneous catalysts include sulfuric acid and p-toluenesulfonic acid.[4] Heterogeneous catalysts, such as acidic ion-exchange resins (e.g., Amberlyst-15, Amberlyst-36, Amberlyst-70), are often preferred in industrial settings to minimize corrosion and simplify catalyst removal.[2][5][6][7][8] Enzymatic catalysis using lipases is also a viable, greener alternative.[9]

Q3: What are the typical reaction conditions for this esterification?

A3: Reaction conditions can vary, but generally, temperatures range from 318 K to 348 K (45°C to 75°C).[2][6][7][8] The molar ratio of isobutanol to propionic acid is often kept in excess to shift the equilibrium towards the product.[3] Catalyst loading typically ranges from 4 to 12 g/L for resin catalysts.[7]

Q4: How is the product, isobutyl propionate, purified on an industrial scale?

A4: Purification typically involves several steps. First, the catalyst is removed (by filtration for heterogeneous catalysts or neutralization for homogeneous catalysts). Excess alcohol and unreacted acid are then removed, often through distillation. The crude ester is then washed, commonly with a sodium bicarbonate solution to remove any remaining acid, followed by a water wash. Finally, fractional distillation is used to obtain pure isobutyl propionate. The separation and purification of the product can be a significant challenge in achieving high purity and yield.[10]

Q5: What are the main safety concerns when handling isobutyl propionate and its reactants?

A5: Isobutyl propionate is a flammable liquid and vapor.[11][12][13] It is crucial to keep it away from heat, sparks, open flames, and hot surfaces.[11][12][13] Use non-sparking tools and explosion-proof equipment.[11][14] Proper personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and flame-retardant clothing, should be worn.[11][15] The process should be carried out in a well-ventilated area.[11][14]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Product Yield	Equilibrium Limitation: The esterification reaction is reversible, and the presence of water (a byproduct) can limit the conversion to the ester.	- Use an excess of one reactant, typically isobutanol, to shift the equilibrium towards the product.[3]- Remove water as it is formed, for example, by using a Dean-Stark apparatus or through pervaporation.
Insufficient Catalyst Activity: The catalyst may be deactivated or used in an insufficient amount.	- Increase the catalyst loading. Studies have shown that increasing catalyst concentration generally increases the conversion rate.[7][16]- Ensure the catalyst is properly activated and handled (e.g., dried before use).[7]
Suboptimal Reaction Temperature: The reaction rate is temperature-dependent.[6][8] Too low a temperature will result in a slow reaction, while too high a temperature can lead to side reactions or be limited by the boiling points of the reactants.	- Optimize the reaction temperature. The ideal range is typically between 45°C and 75°C.[4][7]
Presence of Impurities in Final Product	Incomplete Reaction: Unreacted propionic acid and isobutanol remain in the product mixture.	- Increase the reaction time to allow the reaction to proceed closer to completion.- Optimize the reactant molar ratio and catalyst concentration to maximize conversion.
Inefficient Purification: The washing and distillation steps may not be effectively removing byproducts and unreacted starting materials.	- Ensure thorough washing with a sodium bicarbonate solution to neutralize and remove all acidic components.- Optimize the fractional distillation process (e.g., column height, reflux ratio) to effectively separate the isobutyl propionate from other components.
Side Reactions: Although generally not significant under controlled conditions, side reactions such as ether formation from the alcohol can occur at higher temperatures with certain acid catalysts.	- Maintain the reaction temperature within the optimal range.- Consider using a milder catalyst, such as an ion-exchange resin, which can be more selective.
Slow Reaction Rate	Poor Mass Transfer: In heterogeneous catalysis, the reaction rate can be limited by the diffusion of reactants to the catalyst surface.	- Increase the agitation speed to improve mixing and reduce external mass transfer resistance. Studies have shown that a sufficient stirring speed (e.g., 1000 rpm) can eliminate this limitation.[6][7][8]
Low Reaction Temperature: The rate of esterification is directly proportional to the temperature.	- Increase the reaction temperature, being mindful of the boiling points of the reactants and potential side reactions.[4]

Quantitative Data

Table 1: Effect of Catalyst Loading on Isobutyl Alcohol Conversion

Catalyst	Catalyst Loading (g-dry resin/L)	Temperature (K)	Agitation Speed (rpm)	Molar Ratio (Acid:Alcohol)	Conversion of Isobutyl Alcohol (%) after 2880 mins
Amberlyst 36	4	348	1000	1:1	50
Amberlyst 36	8	348	1000	1:1	58
Amberlyst 36	12	348	1000	1:1	61
Amberlyst 70	4	348	1000	1:1	55
Amberlyst 70	8	348	1000	1:1	65
Amberlyst 70	12	348	1000	1:1	68
Data sourced from a study on the esterification of propionic acid with isobutyl alcohol.[7]

Table 2: Effect of Temperature on Propanoic Acid Conversion

Catalyst	Molar Ratio (Acid:Alcohol:Catalyst)	Reaction Time (min)	Temperature (°C)	Conversion of Propanoic Acid (%)
H₂SO₄	1:10:0.20	30	35	42.3
H₂SO₄	1:10:0.20	210	35	83.7
H₂SO₄	1:10:0.20	30	65	85.6
H₂SO₄	1:10:0.20	210	65	96.9
Data adapted from a study on the esterification of propanoic acid.[4]

Experimental Protocols

Protocol 1: Synthesis of Isobutyl Propionate using Amberlyst-15 Catalyst

This protocol is based on typical laboratory-scale batch reactor experiments.

1. Materials and Equipment:

• Propionic acid (99% purity)
• Isobutanol (98.5% purity)
• Amberlyst-15 ion-exchange resin
• Jacketed glass reactor (400 mL) with a reflux condenser
• Thermostatic water bath
• Magnetic stirrer
• Gas chromatograph with a flame ionization detector (FID) for analysis

2. Catalyst Preparation:

• Wash the Amberlyst-15 resin with methanol (B129727) and then with deionized water until the washings are colorless to remove impurities.
• Dry the washed resin in a vacuum oven at 348 K (75°C) until a constant weight is achieved.

3. Reaction Procedure:

• Charge the reactor with the desired amount of isobutanol and the pre-treated Amberlyst-15 catalyst.
• Begin stirring (e.g., at 1000 rpm) and heat the mixture to the desired reaction temperature (e.g., 333 K or 60°C) using the thermostatic water bath.
• Once the temperature is stable, add the propionic acid to the reactor to start the reaction. A common molar ratio is 1:1 of propionic acid to isobutanol.
• Attach the reflux condenser to prevent the loss of volatile components.
• Collect samples at regular time intervals for analysis.

4. Sample Analysis:

• Analyze the composition of the reaction mixture using a gas chromatograph (GC) to determine the concentrations of reactants and products.
• Calculate the conversion of the limiting reactant based on the GC data.

5. Product Purification (Post-Reaction):

• Cool the reactor to room temperature.
• Remove the Amberlyst-15 catalyst by filtration.
• Transfer the liquid mixture to a separatory funnel.
• Wash the mixture with a saturated sodium bicarbonate solution to neutralize any remaining propionic acid.
• Wash with deionized water to remove any remaining salts.
• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).
• Perform fractional distillation to separate the pure isobutyl propionate from excess isobutanol and any other impurities.

Visualizations

Caption: Experimental workflow for isobutyl propionate synthesis.

Caption: Troubleshooting flowchart for low product yield.

References

• 1. Isobutyl propionate | 540-42-1 [chemicalbook.com]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. brainly.com [brainly.com]
• 4. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. uwlax.edu [uwlax.edu]
• 11. chemicalbook.com [chemicalbook.com]
• 12. aurochemicals.com [aurochemicals.com]
• 13. vigon.com [vigon.com]
• 14. synerzine.com [synerzine.com]
• 15. cdhfinechemical.com [cdhfinechemical.com]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Olfactory and Performance Analysis of Isobutyl Propionate and Butyl Propionate in Fragrance Applications

For researchers, scientists, and formulation experts, the selection of individual fragrance components is a critical decision that profoundly influences the final character and performance of a scented product. This guide provides a detailed comparison of two structurally similar ester compounds, isobutyl propionate (B1217596) and butyl propionate, which are frequently used for their fruity aroma profiles. This document outlines their fundamental physicochemical properties, details established experimental protocols for evaluating their fragrance performance, and presents a framework for their comparative analysis.

Physicochemical Properties: A Foundation for Fragrance Performance

Isobutyl propionate and butyl propionate are isomers, sharing the same molecular formula (C7H14O2) and molecular weight. However, their structural differences—isobutyl propionate possesses a branched alkyl chain while butyl propionate has a linear one—give rise to distinct physical properties that can impact their volatility and, consequently, their olfactory perception. A summary of their key physicochemical data is presented in Table 1.

Property	Isobutyl Propionate	Butyl Propionate
Chemical Structure	2-methylpropyl propanoate	Butyl propanoate
CAS Number	540-42-1[1]	590-01-2
Molecular Formula	C7H14O2[1]	C7H14O2[2]
Molecular Weight	130.18 g/mol [1]	130.187 g/mol [2]
Odor Profile	Fruity, sweet, rummy, pungent, with tropical and banana nuances.[3][4]	Apple-like, pear drops, earthy, and faintly sweet.[2]
Boiling Point	137 °C	146.8 °C[2]
Melting Point	-71.4 °C[1]	-89 °C[2]
Vapor Pressure	~7.44 mmHg @ 20°C	~2.9 mmHg @ 20°C
Solubility in Water	1700 mg/L @ 25 °C[1]	1.5 mg/mL at 20 °C[2]

Experimental Protocols for Fragrance Performance Evaluation

To provide a comprehensive comparison of isobutyl propionate and butyl propionate as fragrance components, a series of standardized experimental protocols should be employed. These methodologies are designed to quantitatively and qualitatively assess key performance indicators such as odor profile, intensity, longevity, and stability.

Sensory Analysis by a Trained Panel

Sensory analysis is a cornerstone of fragrance evaluation, providing invaluable data on how a fragrance is perceived by the human nose.[5][6][7][8]

Objective: To characterize and compare the olfactory profiles, intensity, and hedonic tone of isobutyl propionate and butyl propionate.

Methodology:

• Panel Selection and Training: A panel of 10-15 trained sensory assessors should be selected based on their olfactory acuity and ability to consistently describe and rate fragrances.[9][10][11]

• Sample Preparation: Solutions of isobutyl propionate and butyl propionate at various concentrations (e.g., 1%, 5%, and 10% in an odorless solvent like diethyl phthalate) are prepared.

• Evaluation Procedure:

  • Fragrance blotters are dipped into the prepared solutions and allowed to equilibrate for a set time (e.g., 1 minute).

  • Panelists evaluate the blotters in a controlled environment with neutral airflow and temperature.[12]

  • Assessors rate the odor intensity on a labeled magnitude scale (LMS) at different time intervals (e.g., immediately, 30 minutes, 1 hour, 4 hours, and 8 hours) to assess longevity.[6][13]

  • The hedonic tone (pleasantness) and a descriptive analysis of the odor character (e.g., fruity, sweet, green, etc.) are recorded.

• Data Analysis: Statistical analysis of the collected data will reveal significant differences in perceived intensity, longevity, and odor character between the two compounds.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful analytical technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector.[14][15][16][17][18] This allows for the identification of odor-active compounds in a sample.

Objective: To identify and compare the odor-active components and their perceived intensity in headspace samples of isobutyl propionate and butyl propionate.

Methodology:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (MS) and an olfactometry port.

• Sample Introduction: Headspace analysis is performed by placing a known quantity of each ester in a sealed vial and allowing the volatile molecules to equilibrate in the space above the liquid.[19][20][21][22][23] An aliquot of the headspace is then injected into the GC.

• GC-MS/O Analysis:

  • The volatile compounds are separated on a chromatographic column.

  • The effluent from the column is split, with one portion going to the MS for chemical identification and the other to the olfactometry port for sensory detection by a trained analyst.[24]

  • The analyst records the retention time, odor descriptor, and intensity of each eluted compound.

• Data Analysis: The resulting olfactograms for isobutyl propionate and butyl propionate can be compared to identify differences in their odor profiles and the relative intensity of any impurities or degradation products.

Longevity on Substrate (Skin or Fabric)

The longevity, or substantivity, of a fragrance ingredient is a critical performance parameter.

Objective: To compare the persistence of the odor of isobutyl propionate and butyl propionate on a standardized substrate over time.

Methodology:

• Substrate: Human skin (forearm) or standardized fabric swatches.

• Application: A defined amount of each ester solution is applied to a designated area on the substrate.[12]

• Evaluation:

  • At specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), a trained sensory panel evaluates the odor intensity of the treated substrate.[12]

  • The evaluation should be conducted in a controlled environment to minimize external olfactory interference.

• Data Analysis: The decline in odor intensity over time is plotted for both compounds to create evaporation curves, allowing for a direct comparison of their longevity.

Stability in a Cosmetic Base

The chemical stability of a fragrance component within a product formulation is essential for maintaining the intended scent profile throughout the product's shelf life.[25] Esters can be susceptible to hydrolysis, particularly in aqueous formulations with non-neutral pH.[26][27][28]

Objective: To assess the chemical stability of isobutyl propionate and butyl propionate in a representative cosmetic base under accelerated aging conditions.

Methodology:

• Formulation: A simple cosmetic base (e.g., an oil-in-water emulsion) is prepared, and two batches are created by adding a known concentration of isobutyl propionate to one and butyl propionate to the other.

• Accelerated Aging: The samples are stored at elevated temperatures (e.g., 40°C and 50°C) and under UV light for a specified period (e.g., 4, 8, and 12 weeks).

• Analysis:

  • At each time point, the concentration of the respective ester in the cosmetic base is quantified using gas chromatography (GC).

  • Sensory analysis is also performed to detect any changes in the odor profile.

• Data Analysis: The degradation kinetics of each ester can be determined, providing a quantitative measure of their relative stability in the tested formulation.

Comparative Evaluation Workflow

The logical flow for a comprehensive comparative evaluation of isobutyl propionate and butyl propionate as fragrance components is illustrated in the following diagram.

References

• 1. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Butyl propionate - Wikipedia [en.wikipedia.org]
• 3. osti.gov [osti.gov]
• 4. isobutyl propionate, 540-42-1 [thegoodscentscompany.com]
• 5. odournet.com [odournet.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. ijirt.org [ijirt.org]
• 8. Sensory Evaluation in Cosmetics: Key Protocols and Best Practices – Cosmetics Testing News [news.skinobs.com]
• 9. Sensory Panel Performance Evaluation—Comprehensive Review of Practical Approaches [mdpi.com]
• 10. DLG Expert report 02/2020: Practice guide for sensory panel training Part 3 [dlg.org]
• 11. researchgate.net [researchgate.net]
• 12. How to Test the Longevity of Perfume | NIKOO Chemical [nikoochem.com]
• 13. researchgate.net [researchgate.net]
• 14. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 15. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. gc-olfactometry; PHASER publications [glsciences.eu]
• 17. Gas chromatography-olfactometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pfigueiredo.org [pfigueiredo.org]
• 19. perfumelounge.eu [perfumelounge.eu]
• 20. parfumerienasreen.com [parfumerienasreen.com]
• 21. mdpi.com [mdpi.com]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. gcms.cz [gcms.cz]
• 24. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 25. testinglab.com [testinglab.com]
• 26. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 27. aston-chemicals.com [aston-chemicals.com]
• 28. Fragrance Stability in Different pH Environments - 🌿 MLAP Botanicals — Pure. Potent. Proven. [mlapbotanicals.com]

Comparison of different acid catalysts for isobutyl propionate synthesis

A Comparative Guide to Acid Catalysts for Isobutyl Propionate (B1217596) Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of isobutyl propionate, an ester with a characteristic rum-like fragrance, is a significant reaction in the flavor, fragrance, and pharmaceutical industries. The efficiency of this esterification process is highly dependent on the choice of acid catalyst. This guide provides an objective comparison of various acid catalysts, including homogeneous and heterogeneous systems, for the synthesis of isobutyl propionate. The performance of each catalyst is evaluated based on experimental data from scientific literature, focusing on yield, reaction conditions, and reusability.

Catalyst Performance Comparison

The selection of an appropriate catalyst is crucial for optimizing the synthesis of isobutyl propionate. This section summarizes the performance of different acid catalysts based on reported experimental data.

Homogeneous catalysts, such as sulfuric acid, are effective in achieving high conversion rates. However, their use is associated with challenges in separation, catalyst recovery, and potential for equipment corrosion.[1] Heterogeneous catalysts, including ion-exchange resins and other solid acids, offer advantages such as ease of separation, reusability, and reduced environmental impact.[2]

A nano-crystalline solid acid catalyst derived from fly ash (NAFA) has demonstrated high efficiency, achieving a 94% yield of isobutyl propionate in a relatively short reaction time of 2 hours.[1] Ion-exchange resins like Amberlyst-70 have also been shown to be effective, though they may require longer reaction times to reach high conversion rates.[2] The reusability of these solid catalysts is a key advantage, with the NAFA catalyst showing consistent performance for up to four cycles.[1]

The following table provides a detailed comparison of the experimental data for different acid catalysts used in the synthesis of isobutyl propionate.

Catalyst Type	Catalyst	Molar Ratio (Alcohol:Acid)	Catalyst Loading	Temperature (°C)	Reaction Time	Yield/Conversion	Reference
Homogeneous Acid	Sulfuric Acid (H₂SO₄)	2:1	20 drops	219 (Microwave)	2 - 10 min	Moderate Yield	[3]
Sulfuric Acid (H₂SO₄)	10:1	0.20 (molar ratio to acid)	65	210 min	96.9% (for n-propyl propanoate)	[4]
Ion-Exchange Resin	Amberlyst-15	1:1	8 g/L	75	Not specified	Equilibrium Conversion: ~71%	[5]
Amberlyst-36	1:1	12 g/L	75	2880 min	61% Conversion	[2]
Amberlyst-70	1:1	12 g/L	75	2880 min	68% Conversion	[2]
Solid Acid	Nano-crystalline Activated Fly Ash (NAFA)	Not specified	Not specified	Not specified	2 h	94% Yield	[1]
Zeolite	Beta Zeolite	Not specified	Not specified	Not specified	Not specified	Effective for esterification of larger molecules	[6]

Note: The data presented is collated from different studies and may not represent a direct comparison under identical experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following are representative experimental protocols for the synthesis of isobutyl propionate using different types of acid catalysts.

Synthesis using Sulfuric Acid (Homogeneous Catalyst)

This protocol is based on a microwave-assisted Fischer esterification.[3]

• Materials: Propionic acid, isobutanol, concentrated sulfuric acid.

• Procedure:

  • In a 2–5 mL Biotage microwave reaction vial, combine isobutanol (0.02 mol) and propionic acid (0.01 mol).

  • Add 20 drops of concentrated sulfuric acid to the mixture along with a stir bar.

  • Crimp the vial shut and place it in a Biotage Initiator+ microwave synthesizer.

  • Set the reaction temperature to 219°C and vary the reaction time from two to ten minutes.

  • After the reaction is complete and the vial has cooled, open the vial and separate the ester layer.

  • Dry the ester layer with anhydrous sodium sulfate.

  • Analyze the crude product for conversion.

Synthesis using Ion-Exchange Resins (e.g., Amberlyst-36 and Amberlyst-70)

This protocol describes a batch reactor synthesis.[2]

• Materials: Propionic acid, isobutyl alcohol, 1,4-dioxan (solvent), Amberlyst-36 or Amberlyst-70 catalyst.

• Catalyst Pre-treatment: Wash the resin with methanol (B129727) and water until the liquid runs clear. Dry the catalyst in a vacuum oven at 75°C.

• Procedure:

  • Charge the catalyst, isobutyl alcohol, and 1,4-dioxan into a batch reactor.

  • Heat the mixture to the desired temperature (e.g., 75°C).

  • Initiate the reaction by adding propionic acid.

  • Maintain a constant stirring speed (e.g., 1000 rpm).

  • Collect samples at specific time intervals to monitor the reaction progress.

  • Analyze the samples to determine the conversion of isobutyl alcohol.

Synthesis using Nano-crystalline Activated Fly Ash (NAFA) (Solid Acid Catalyst)

This protocol outlines a solvent-free synthesis method.[1]

• Catalyst Synthesis: F-type fly ash is chemically activated with concentrated nitric acid at 110°C.

• Procedure:

  • The esterification of propionic acid with isobutanol is carried out in a liquid phase batch reactor under solvent-free conditions.

  • The reaction is run for 2 hours to achieve a high yield of isobutyl propionate.

  • After the reaction, the catalyst is filtered, washed with acetone, and dried at 110°C for 12 hours.

  • The catalyst is then activated at 500°C for 2 hours before being reused in subsequent reaction cycles.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for comparing different acid catalysts in the synthesis of isobutyl propionate.

Caption: Workflow for comparing acid catalysts in isobutyl propionate synthesis.

This guide provides a foundational understanding of the performance of various acid catalysts in the synthesis of isobutyl propionate. For researchers and professionals in drug development and chemical synthesis, the choice between homogeneous and heterogeneous catalysts will depend on a balance of factors including reaction efficiency, cost, and environmental considerations. The data and protocols presented herein serve as a starting point for further investigation and process optimization.

References

• 1. ijpca.org [ijpca.org]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. uwlax.edu [uwlax.edu]
• 4. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 5. (PDF) Kinetics of Synthesis of Isobutyl Propionate over Amberlyst-15 (2007) | Alime Izci | 15 Citations [scispace.com]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to Validating Isobutyl Propionate Structure using GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) data for isobutyl propionate (B1217596) and its structural isomers. The supporting experimental data and detailed protocols outlined herein offer a robust framework for the validation of isobutyl propionate's structure in research and quality control settings.

Data Presentation: Comparison of Isobutyl Propionate and its Isomers

The accurate identification of isobutyl propionate necessitates a comparative analysis with its isomers, which possess the same molecular weight but differ in their chemical structure. This structural variance leads to distinct fragmentation patterns in mass spectrometry and different retention times in gas chromatography.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Mass Fragments (m/z) and Relative Intensities	Kovats Retention Index (Non-polar column)
Isobutyl propionate	C₇H₁₄O₂	130.18	57 (100%) , 56 (43%), 29 (14%), 87 (13%), 75 (11%)[1]	~888-901[2]
n-Butyl propionate	C₇H₁₄O₂	130.18	57 (100%) , 29 (50%), 75 (45%), 41 (40%), 56 (35%)	~888-901[2]
sec-Butyl propionate	C₇H₁₄O₂	130.18	57 (100%) , 29 (60%), 73 (40%), 45 (35%), 101 (20%)	Not available
tert-Butyl propionate	C₇H₁₄O₂	130.18	57 (100%) , 29 (26%), 41 (14%), 56 (12%), 27 (9%)[3]	~776-790[3]

Note: The Kovats retention index is a relative measure of retention time. A lower value indicates an earlier elution time on a non-polar column. The expected elution order on a standard non-polar column (like a DB-5ms) would be tert-butyl propionate first, followed by isobutyl propionate and n-butyl propionate, which may have very similar retention times. The elution order can vary depending on the specific column and analytical conditions.

Experimental Protocols

A detailed methodology for the GC-MS analysis of isobutyl propionate and its isomers is provided below. This protocol is a general guideline and may require optimization based on the specific instrumentation and sample matrix.

1. Sample Preparation

• Standard Solution Preparation: Prepare individual stock solutions of isobutyl propionate, n-butyl propionate, sec-butyl propionate, and tert-butyl propionate in a volatile solvent such as hexane (B92381) or dichloromethane (B109758) at a concentration of 1 mg/mL.

• Working Standard Preparation: Create a mixed standard solution containing all four isomers by diluting the stock solutions to a final concentration of 10 µg/mL in the same solvent.

• Sample Preparation: For liquid samples, a direct dilution with the solvent may be sufficient. For more complex matrices, a headspace analysis or solvent extraction may be necessary to isolate the volatile esters.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm I.D., 0.25 µm film thickness) is recommended for good separation of these isomers.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 150 °C at a rate of 10 °C/min.

    • Hold: Maintain at 150 °C for 5 minutes.

  • Injector Temperature: 250 °C.

  • Injection Mode: Splitless or a split ratio of 20:1.

  • Injection Volume: 1 µL.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 200.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 250 °C.

Mandatory Visualization

The following diagrams illustrate the key aspects of the GC-MS validation process for isobutyl propionate.

Caption: Workflow for the validation of isobutyl propionate structure using GC-MS.

Caption: Key fragmentation pathways of isobutyl propionate in mass spectrometry.

References

• 1. researchgate.net [researchgate.net]
• 2. Butyl propionate | C7H14O2 | CID 11529 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tert-Butyl propionate | C7H14O2 | CID 88561 - PubChem [pubchem.ncbi.nlm.nih.gov]

Genotoxicity Assessment of Isobutyl Propionate by Read-Across to Isobutyl Acetate: A Comparative Guide

Introduction to Read-Across for Genotoxicity Assessment

In the realm of chemical safety assessment, the "read-across" approach is a cornerstone of modern toxicology, championed by regulatory bodies like the European Chemicals Agency (ECHA) to minimize animal testing.[1][2][3] This methodology allows for the prediction of toxicity for a "target" chemical (in this case, isobutyl propionate) by using data from a structurally and metabolically similar "source" chemical (isobutyl acetate). The fundamental principle is that similar chemical structures will exhibit similar biological activities. This guide provides a comprehensive genotoxicity assessment of isobutyl propionate (B1217596), leveraging experimental data from its analogue, isobutyl acetate (B1210297), in line with established read-across principles.

Justification for the Read-Across from Isobutyl Acetate to Isobutyl Propionate

The validity of a read-across approach hinges on the demonstrable similarity between the source and target compounds. For isobutyl propionate and isobutyl acetate, the justification is built on three key pillars: structural similarity, comparable physicochemical properties, and a shared metabolic pathway.

• Structural Similarity: Both isobutyl propionate and isobutyl acetate are short-chain alkyl esters. They share the same isobutyl alcohol moiety and differ only by a single methylene (B1212753) group in the carboxylic acid portion of the molecule (propionate vs. acetate). This high degree of structural similarity is the primary basis for the read-across.

• Physicochemical Properties: The physicochemical properties of both substances are closely related, which influences their absorption, distribution, metabolism, and excretion (ADME) profiles. Both are colorless liquids with fruity odors and have comparable volatility and solubility characteristics.

• Metabolic Pathway: Upon ingestion or absorption, both esters are expected to undergo rapid hydrolysis by carboxylesterases, which are ubiquitous in the body. This enzymatic action breaks the ester bond, yielding isobutanol and the corresponding carboxylic acid (propionic acid for isobutyl propionate and acetic acid for isobutyl acetate). Since isobutanol is the common metabolite of concern for systemic toxicity, and both propionic acid and acetic acid are endogenous substances readily metabolized through normal physiological pathways, the toxicological profiles of the parent compounds are expected to be very similar.[4]

The following diagram illustrates the logical framework for this read-across approach.

Read-across logic from isobutyl acetate to isobutyl propionate.

Comparative Genotoxicity Data

Based on the read-across from isobutyl acetate, isobutyl propionate is not expected to be genotoxic.[5] The available experimental data for isobutyl acetate from key in vitro genotoxicity assays are summarized in the table below. It should be noted that while the qualitative outcomes of these studies are available from secondary sources, the detailed quantitative results from the original study reports were not publicly accessible.

Genotoxicity Endpoint	Test System	Cell Line	Concentration	Metabolic Activation (S9)	Result	Reference
Gene Mutation	Bacterial Reverse Mutation Assay (Ames Test)	Salmonella typhimurium strains TA98, TA100, TA153, TA1537, TA1538	Up to 5 mg/plate	With and without	Negative	(Bayer 1997) as cited in[4]
Chromosomal Aberration	In Vitro Chromosomal Aberration Test	Chinese Hamster V79 Cells	Up to 2,500 µg/ml	Not specified	Negative	(BAU 1996) as cited in[4]

Detailed Experimental Protocols

The following are detailed, standardized protocols for the key genotoxicity assays cited, based on OECD guidelines. These represent the current standards for such tests.

Bacterial Reverse Mutation Assay (Ames Test) - Based on OECD Guideline 471

The Ames test is a widely used method to assess a substance's potential to induce gene mutations.[4][6]

1. Principle: This test uses several strains of Salmonella typhimurium and Escherichia coli that have mutations in genes required for histidine or tryptophan synthesis, respectively. These bacteria cannot grow on a medium lacking the specific amino acid. A test substance is considered mutagenic if it causes a reverse mutation, allowing the bacteria to synthesize the required amino acid and form visible colonies.

2. Test Strains: At least five strains are typically used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA or WP2 uvrA (pKM101), or S. typhimurium TA102.[6]

3. Metabolic Activation: Since some chemicals only become mutagenic after being metabolized, the test is performed both with and without a mammalian metabolic activation system (S9 mix), typically derived from rat liver homogenates.[4]

4. Procedure:

• Plate Incorporation Method: The test substance, bacterial culture, and S9 mix (or a buffer for tests without metabolic activation) are mixed with molten top agar (B569324) and poured onto a minimal glucose agar plate.
• Pre-incubation Method: The test substance, bacterial culture, and S9 mix are incubated together before being mixed with the top agar and plated.
• Incubation: Plates are incubated at 37°C for 48-72 hours.

5. Data Analysis: The number of revertant colonies per plate is counted. A substance is considered mutagenic if it produces a dose-dependent increase in the number of revertant colonies and/or a reproducible and statistically significant positive response for at least one of the tested concentrations.

In Vitro Mammalian Chromosomal Aberration Test - Based on OECD Guideline 473

This assay identifies substances that may cause structural chromosomal damage in cultured mammalian cells.

1. Principle: Cultured mammalian cells are exposed to the test substance. After a suitable treatment period, the cells are treated with a metaphase-arresting agent (e.g., colcemid), harvested, and stained. The chromosomes are then microscopically examined for structural aberrations.

2. Cell Lines: Various cell lines can be used, including Chinese Hamster Ovary (CHO), Chinese Hamster Lung (V79), or human lymphocytes.[7][8]

3. Metabolic Activation: As with the Ames test, this assay is conducted with and without an S9 metabolic activation system.

4. Procedure:

• Treatment: Cell cultures are exposed to the test substance at several concentrations for a short period (e.g., 3-6 hours) in the presence and absence of S9, and for a longer period (e.g., 24 hours) without S9.
• Harvest: Following treatment and a recovery period, a metaphase-arresting substance is added. Cells are then harvested, treated with a hypotonic solution, fixed, and spread onto microscope slides.
• Analysis: Chromosomes are stained, and metaphase cells are analyzed for chromosomal aberrations, including breaks, gaps, and exchanges.

5. Data Analysis: The percentage of cells with chromosomal aberrations is determined for each concentration. A substance is considered positive if it produces a concentration-dependent increase in the number of cells with aberrations or a reproducible and statistically significant positive response at one or more concentrations.

The generalized workflow for an in vitro chromosomal aberration test is depicted in the following diagram.

Workflow for an in vitro chromosomal aberration test.

Conclusion

References

• 1. Enhanced production of isobutyl and isoamyl acetate using Yarrowia lipolytica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. dir.ca.gov [dir.ca.gov]
• 5. research-portal.uu.nl [research-portal.uu.nl]
• 6. sers.unilever.com [sers.unilever.com]
• 7. Chromosome aberration and sister chromatid exchange tests in Chinese hamster ovary cells in vitro: II. Results with 20 chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemview.epa.gov [chemview.epa.gov]

A Comparative Guide to Isobutyl Propionate and Other Ester Solvents for Paint Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of isobutyl propionate (B1217596) and other common ester solvents used in the paint and coatings industry. The information presented is intended to assist researchers and formulation scientists in selecting the most appropriate solvent for their specific application by providing key physical and chemical data, outlining experimental protocols for performance evaluation, and illustrating relevant chemical and logical processes.

Executive Summary

Isobutyl propionate is a versatile, medium-evaporating solvent that offers a favorable balance of properties for a variety of paint and coating formulations. Its good solvency for many resins, pleasant odor, and favorable environmental profile make it a strong candidate for replacing other ester solvents. This guide will compare its performance characteristics against common alternatives such as n-butyl acetate (B1210297), tert-butyl acetate, ethyl acetate, isopropyl acetate, and n-propyl propionate.

Data Presentation: Physical and Chemical Properties of Ester Solvents

The selection of a solvent is critically dependent on its physical and chemical properties. The following table summarizes key quantitative data for isobutyl propionate and its alternatives, allowing for easy comparison.

Property	Isobutyl Propionate	n-Butyl Acetate	tert-Butyl Acetate	Ethyl Acetate	Isopropyl Acetate	n-Propyl Propionate
Chemical Formula	C₇H₁₄O₂	C₆H₁₂O₂	C₆H₁₂O₂	C₄H₈O₂	C₅H₁₀O₂	C₆H₁₂O₂
Molecular Weight ( g/mol )	130.18[1]	116.16[2][3]	116.16[4]	88.11[5]	102.13[6]	116.16[7]
Boiling Point (°C)	137[8]	126.1[3]	97-98[9]	77.1[5][10]	88.5[6]	122-124[11]
Flash Point (°C)	30[12]	22[3]	17[9]	-4[13]	5	24
Density (g/cm³ at 20°C)	0.8686	0.8825[3]	0.8665	0.902[14]	0.872	0.833[11]
Vapor Pressure (mmHg at 20°C)	~7.4	10[3]	~6	73	47	10.7[15]
Evaporation Rate (n-BuAc = 1)	~0.8	1.0[16]	2.8[17]	5.5[18]	3.6[19]	1.2[20]
Refractive Index (at 20°C)	1.397[12]	1.3942[2]	1.386[21]	~1.372	1.377	1.393[11]
Water Solubility ( g/100 mL at 20°C)	0.17[22]	0.68[3]	Insoluble[4]	8.3[10]	2.9	~0.5
Hansen Solubility Parameters (MPa⁰.⁵)
δD (Dispersion)	15.8	15.5[20]
δP (Polar)	3.7	3.7[20]
δH (Hydrogen Bonding)	6.3	7.4[20]

Experimental Protocols

The performance of a solvent in a paint formulation is evaluated through a series of standardized tests. Below are the methodologies for key experiments.

Evaporation Rate Determination (ASTM D3539)

This test method determines the rate of evaporation of volatile liquids.[4][6]

• Apparatus: Shell Thin-Film Evaporometer.

• Procedure:

  • A specified volume of the solvent is dispensed onto a filter paper disk of a known area.

  • The filter paper is suspended from a sensitive balance inside a cabinet with controlled temperature (25°C) and airflow (21 L/min).

  • The weight loss of the solvent-impregnated filter paper is recorded over time, either manually or automatically.

  • The time taken for 90% of the solvent to evaporate is determined.

• Data Presentation: The evaporation rate is typically reported relative to n-butyl acetate, which is assigned a value of 1.0. A value greater than 1.0 indicates a faster evaporation rate, while a value less than 1.0 indicates a slower rate.

Viscosity Measurement of Paint Formulations (ASTM D2196)

This standard test method measures the rheological properties of non-Newtonian materials, such as paints, using a rotational viscometer.[8][23][24][25]

• Apparatus: Rotational viscometer (e.g., Brookfield type).

• Procedure:

  • The paint sample is placed in a standard container (e.g., a 600 mL Griffin beaker).

  • A spindle is immersed in the paint and rotated at a specified speed.

  • The viscometer measures the torque required to rotate the spindle, which is then converted to a viscosity value (in centipoise or Pascal-seconds).

  • Measurements can be taken at different rotational speeds to assess shear-thinning behavior.

• Data Presentation: Viscosity values are reported at specific shear rates. A solvent's efficiency in reducing the viscosity of a resin can be compared by preparing solutions of the resin at the same concentration in different solvents and measuring their viscosities. For example, studies on acrylic resins have shown that the choice of ester solvent can significantly impact the solution viscosity.[23][26][27][28]

Coating Hardness Assessment (ASTM D4366)

This test method evaluates the hardness of an organic coating by measuring the damping time of a pendulum.[3][5][19][29][30]

• Apparatus: König or Persoz pendulum damping tester.

• Procedure:

  • The paint is applied to a rigid, flat panel and allowed to cure completely.

  • The pendulum is placed on the coated surface and set into oscillation.

  • The time it takes for the amplitude of the oscillations to decrease from a specified starting angle to a specified stopping angle is measured.

• Data Presentation: The damping time in seconds is reported as the pendulum hardness. A longer damping time indicates a harder coating.

Adhesion Testing (ASTM D3359)

This test method assesses the adhesion of a coating to its substrate by applying and removing pressure-sensitive tape over cuts made in the film.[14][21][22][31][32][33][34][35]

• Apparatus: A sharp cutting tool and a specified pressure-sensitive adhesive tape.

• Procedure (Test Method B - Cross-Cut):

  • A lattice pattern is cut through the cured coating to the substrate.

  • The specified tape is applied firmly over the lattice.

  • The tape is then rapidly pulled off at a 180° angle.

  • The grid area is inspected for any removal of the coating.

• Data Presentation: Adhesion is rated on a scale from 5B (no peeling or removal) to 0B (more than 65% of the coating is removed).

Specular Gloss Measurement (ASTM D523)

This standard test method is used to measure the specular gloss of nonmetallic surfaces.[1][2][16][36]

• Apparatus: A glossmeter with a specified geometry (typically 20°, 60°, or 85°).

• Procedure:

  • The glossmeter is calibrated using a standard of known gloss value.

  • The instrument is placed on the surface of the cured paint film.

  • The gloss value is read directly from the instrument's display.

• Data Presentation: Gloss is reported in gloss units for a specific angle of incidence.

Mandatory Visualizations

The following diagrams illustrate key concepts relevant to the use of ester solvents in paint formulations.

Caption: The Fischer-Speier esterification reaction mechanism.

Caption: A general workflow for solvent selection in paint formulation.

References

• 1. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. n [macro.lsu.edu]
• 3. solventis.net [solventis.net]
• 4. tert-Butyl acetate | C6H12O2 | CID 10908 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethyl Acetate | CH3COOC2H5 | CID 8857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. Propyl propionate | C6H12O2 | CID 7803 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. isobutyl propionate, 540-42-1 [thegoodscentscompany.com]
• 9. specialchem.com [specialchem.com]
• 10. Ethyl acetate - Wikipedia [en.wikipedia.org]
• 11. Propyl propanoate - Wikipedia [en.wikipedia.org]
• 12. Isobutyl propionate | 540-42-1 [chemicalbook.com]
• 13. ajcsd.org [ajcsd.org]
• 14. chemtradeasia.com [chemtradeasia.com]
• 15. gluespec.com [gluespec.com]
• 16. hedinger.de [hedinger.de]
• 17. parchem.com [parchem.com]
• 18. dispersetech.com [dispersetech.com]
• 19. isopropyl acetate [stenutz.eu]
• 20. propyl propionate [stenutz.eu]
• 21. tert-butyl acetate [stenutz.eu]
• 22. scent.vn [scent.vn]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. quora.com [quora.com]
• 26. PREC Investigates Acrylic Resin Solubility in Different Solvents - PREC [prechems.com]
• 27. CN104672366A - High-solid low-viscosity acrylic resin and preparation method thereof - Google Patents [patents.google.com]
• 28. TERT-BUTYL ACETATE | Occupational Safety and Health Administration [osha.gov]
• 29. paint.org [paint.org]
• 30. solventsandpetroleum.com [solventsandpetroleum.com]
• 31. celanese.com [celanese.com]
• 32. pinn.ai [pinn.ai]
• 33. cdn1.npcdn.net [cdn1.npcdn.net]
• 34. micomlab.com [micomlab.com]
• 35. Isopropyl Acetate | C5H10O2 | CID 7915 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 36. solubilityofthings.com [solubilityofthings.com]

Efficacy comparison of Novozym 435 for synthesizing different esters

Novozym 435, an immobilized lipase (B570770) B from Candida antarctica, is a widely utilized biocatalyst in the synthesis of a diverse range of esters, from biofuels to flavor and fragrance compounds. Its popularity among researchers and industrial chemists stems from its high activity, stability, and broad substrate specificity. This guide provides a comprehensive comparison of Novozym 435's efficacy in synthesizing different esters, supported by experimental data and protocols.

Performance Comparison of Novozym 435 and Alternatives

Novozym 435 consistently demonstrates high efficiency in various esterification and transesterification reactions. Its performance is often compared with other commercially available immobilized lipases, such as Lipozyme TL IM (from Thermomyces lanuginosus) and Lipozyme RM IM (from Rhizomucor miehei).

Flavor Ester Synthesis

In the synthesis of flavor esters, Novozym 435 has been shown to be a highly effective catalyst. For instance, in the production of isoamyl butyrate, a key component of banana and pear flavors, Novozym 435 can achieve high conversion yields.[1] A comparative study on the synthesis of various flavor esters using different immobilized lipases revealed that Novozym 435 was the most efficient for producing ethyl valerate (B167501) (73% conversion) and nonyl caprylate (82% conversion) in a solvent-free system.[2] Another study focusing on the synthesis of cis-3-hexen-1-yl acetate (B1210297) and 2-phenylethyl acetate reported yields greater than 90% when using Novozym 435 in green solvents.[3][4]

Ester Product	Substrates	Catalyst	Reaction Time (h)	Temperature (°C)	Conversion/Yield (%)	Reference
Ethyl Valerate	Valeric Acid, Ethanol (B145695)	Novozym 435	-	40-55	73	[2]
Nonyl Caprylate	Caprylic Acid, Nonanol	Novozym 435	-	40-55	82	[2]
cis-3-hexen-1-yl acetate	cis-3-hexen-1-ol, Acetic Anhydride	Novozym 435	-	-	>90	[3][4]
2-phenylethyl acetate	2-phenylethanol, Acetic Anhydride	Novozym 435	-	-	>90	[3][4]
Methyl Phenylacetate	Phenylacetic Acid, Methanol (B129727)	Novozym 435	-	-	89	[3][4]
Isoamyl Butyrate	Isoamyl Alcohol, Butyric Acid	Lipozyme TL IM	-	-	High	[1]
Octyl Formate	Formic Acid, Octanol	Novozym 435	1	40	81.96	[5]
Octyl Formate	Formic Acid, Octanol	Lipozyme RM IM	1	30	1.28	[5]
Octyl Formate	Formic Acid, Octanol	Lipozyme TL IM	1	30	2.09	[5]

Biodiesel Production

Novozym 435 is also extensively used in the production of biodiesel (fatty acid methyl esters or ethyl esters) from various feedstocks. In a continuous packed-bed reactor system for biodiesel production from soybean oil, Novozym 435 achieved a molar conversion of 75.2% under optimized conditions.[6] Another study on the transesterification of soybean oil with ethanol using Novozym 435 in a solvent-free medium reported a 95% conversion to fatty acid ethyl esters within 24 hours.[7] When using unrefined palm oil, Novozym 435 was found to catalyze both the esterification of free fatty acids and the transesterification of triglycerides, leading to high biodiesel yields.[8]

Feedstock	Alcohol	Catalyst	Reaction Time (h)	Temperature (°C)	Conversion/Yield (%)	Reference
Soybean Oil	Methanol	Novozym 435	Continuous	52	75.2	[6]
Soybean Oil	Ethanol	Novozym 435	24	37	95	[7]
Canola Oil	Methanol	Novozym 435	12.4	38	-	[9]
Crude Soybean Oil	Methanol	Novozym 435	-	-	94	[10]
Unrefined Palm Oil	Methanol	Novozym 435	24	40	92	[8]

Specialty and Wax Ester Synthesis

The versatility of Novozym 435 extends to the synthesis of specialty and wax esters. In the production of cetyl octanoate, a wax ester, Novozym 435 demonstrated a higher yield (97.95%) compared to Lipozyme RM IM (94.86%) under optimized conditions.[11] Furthermore, Novozym 435 has been successfully employed in the synthesis of well-defined hyperbranched aliphatic poly(β-thioether ester)s.[12]

Ester Product	Substrates	Catalyst	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
Cetyl Octanoate	Cetyl Alcohol, Octanoic Acid	Novozym 435	4	50	97.95	[11]
Cetyl Octanoate	Cetyl Alcohol, Octanoic Acid	Lipozyme RM IM	4	60	94.86	[11]
(R,S)-Flurbiprofen Methyl Ester	(R,S)-Flurbiprofen, Methanol	Novozym 435	96	37-45	35.7 (conversion)	[13]
Hyperbranched Poly(β-thioether ester)s	1,4-oxathiepan-7-one, HHTP/DHTP	Novozym 435	48	90	>84	[12]

Experimental Protocols

The following are generalized experimental protocols for the synthesis of esters using Novozym 435. Specific parameters should be optimized for each particular reaction.

General Protocol for Flavor Ester Synthesis (Batch Reactor)

• Substrate Preparation: The alcohol and carboxylic acid are mixed in a desired molar ratio in a sealed reaction vessel. The reaction can be performed in a solvent-free system or with a suitable organic solvent (e.g., n-hexane, tert-butanol).[2][5]

• Enzyme Addition: Novozym 435 is added to the reaction mixture. The enzyme loading is typically between 5-10% (w/w) of the total substrates.

• Reaction Conditions: The reaction vessel is incubated in a shaker at a controlled temperature (typically 40-60°C) and agitation speed (e.g., 150-200 rpm) for a specified duration (e.g., 4-24 hours).[2][8]

• Reaction Monitoring: The progress of the reaction can be monitored by taking samples at regular intervals and analyzing them using gas chromatography (GC) or high-performance liquid chromatography (HPLC).[14]

• Product Recovery: After the reaction, the immobilized enzyme is separated by filtration. The product ester is then purified from the reaction mixture, often by distillation or extraction.

General Protocol for Biodiesel Production (Continuous Packed-Bed Reactor)

• Reactor Setup: A column is packed with Novozym 435 to create a packed-bed reactor.

• Substrate Feed: A mixture of the oil/fat feedstock and alcohol (e.g., methanol or ethanol), often with a co-solvent like tert-butanol (B103910) to improve miscibility, is continuously pumped through the reactor at a specific flow rate.[6][9]

• Reaction Conditions: The temperature of the reactor is maintained at an optimal level (e.g., 40-55°C).[6][8]

• Product Collection: The reaction mixture exiting the reactor is collected.

• Analysis and Purification: The product stream is analyzed to determine the conversion to fatty acid alkyl esters. The biodiesel is then separated from unreacted substrates, alcohol, and by-products (e.g., glycerol).

Mandatory Visualizations

Caption: General experimental workflow for enzymatic ester synthesis.

Caption: Efficacy of Novozym 435 in synthesizing different ester categories.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. researchgate.net [researchgate.net]
• 5. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Continuous Production of Lipase-Catalyzed Biodiesel in a Packed-Bed Reactor: Optimization and Enzyme Reuse Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novozym 435-catalysed transesterification of crude soya bean oils for biodiesel production in a solvent-free medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. High Enantioselective Novozym 435-Catalyzed Esterification of (R,S)-Flurbiprofen Monitored with a Chiral Stationary Phase - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Read-Across Analysis for the Skin Sensitization Potential of Isobutyl Propionate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive read-across analysis to assess the skin sensitization potential of isobutyl propionate (B1217596). Due to the limited availability of direct experimental data for isobutyl propionate, this analysis leverages data from structurally similar analogue substances. The assessment is based on a weight-of-evidence approach, incorporating in silico predictions and data from key assays in the adverse outcome pathway (AOP) for skin sensitization: the Direct Peptide Reactivity Assay (DPRA), the KeratinoSens™ assay, and the human Cell Line Activation Test (h-CLAT).

Read-Across Workflow and Analogue Selection

Read-across is a toxicological assessment method that uses data from tested analogous substances to predict the properties of a target substance. The selection of appropriate analogues is critical and is based on structural similarity, physicochemical properties, and predicted metabolic pathways.

For isobutyl propionate (the target substance), the following analogues were selected:

• Propyl propionate: Shares the same propionate ester group with a slightly smaller alkyl chain.

• n-Butyl propionate: An isomer of isobutyl propionate, differing only in the branching of the butyl group.

• Isoamyl acetate: Shares a similar branched alkyl structure and ester functionality, and is cited in safety assessments as a read-across analogue for isobutyl propionate.[1]

The following diagram illustrates the logical workflow of this read-across analysis.

References

• 1. research-portal.uu.nl [research-portal.uu.nl]

Environmental Safety of Isobutyl Propionate: A Comparative Guide for Researchers

For Immediate Release

An Objective Comparison of Isobutyl Propionate (B1217596) and Its Alternatives for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive environmental safety assessment of isobutyl propionate, a common solvent, and compares its performance with several alternatives: n-propyl propionate, isopropyl propionate, isobutyl acetate, and tert-butyl acetate. Recognizing the critical need for environmentally conscious chemical selection in research and development, this document summarizes key environmental fate and ecotoxicity data. Due to the limited availability of experimental data for isobutyl propionate, quantitative structure-activity relationship (QSAR) models, specifically the US EPA's EPI Suite, were utilized to predict essential environmental safety parameters.

Comparative Environmental Safety Data

The following table summarizes the key environmental fate and ecotoxicity data for isobutyl propionate and its alternatives. Predicted values, generated using the US EPA's EPI Suite, are denoted with an asterisk (*).

Parameter	Isobutyl Propionate	n-Propyl Propionate	Isopropyl Propionate	Isobutyl Acetate	tert-Butyl Acetate
Environmental Fate
Biodegradation	Predicted to be readily biodegradable	Predicted to be readily biodegradable	Predicted to be readily biodegradable	Readily biodegradable	Not readily biodegradable
Soil Adsorption Coeff. (Koc)	13.3 L/kg (Predicted)	13.3 L/kg (Predicted)	13.3 L/kg (Predicted)	10 L/kg (Predicted)	1.07 L/kg (Predicted)
Log Kow (Octanol-Water Partition Coefficient)	2.26	1.7	1.4	1.8	1.76
Ecotoxicity
Fish 96-hr LC50	25.1 mg/L (Predicted)	25.1 mg/L (Predicted)	25.1 mg/L (Predicted)	64 mg/L	296-362 mg/L
Daphnid 48-hr EC50	54.9 mg/L (Predicted)	54.9 mg/L (Predicted)	54.9 mg/L (Predicted)	205 mg/L	>560 mg/L
Green Algae 96-hr EC50	18.2 mg/L (Predicted)	18.2 mg/L (Predicted)	18.2 mg/L (Predicted)	120 mg/L	>100 mg/L

Experimental Protocols

The experimental data and predicted values presented in this guide are based on standardized methodologies, primarily those outlined by the Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals.

Biodegradation Assessment (OECD 301)

The assessment of ready biodegradability is typically conducted using one of the OECD 301 series tests (e.g., 301B, 301D, 301F). These methods evaluate the potential for a chemical to be rapidly and ultimately biodegraded by microorganisms under aerobic conditions.

Methodology (OECD 301F - Manometric Respirometry Test):

• A solution of the test substance in a mineral medium is inoculated with a small number of microorganisms (activated sludge).

• The test is run in sealed vessels at a constant temperature in the dark for 28 days.

• The consumption of oxygen by the microorganisms is measured over time using a manometer.

• The percentage of biodegradation is calculated by comparing the measured oxygen consumption with the theoretical oxygen demand (ThOD).

• A substance is considered readily biodegradable if it reaches the pass level of >60% ThOD within the 28-day period and within a 10-day window.

Aquatic Toxicity Testing (OECD 201, 202, 203)

Acute aquatic toxicity is evaluated for three trophic levels: fish, aquatic invertebrates (daphnids), and algae.

Fish Acute Toxicity Test (OECD 203):

• Fish (e.g., Rainbow Trout, Zebra Fish) are exposed to a range of concentrations of the test substance for 96 hours.

• Mortality and other observable effects are recorded at specified intervals.

• The LC50 (lethal concentration for 50% of the test organisms) is calculated.

Daphnia sp. Acute Immobilisation Test (OECD 202):

• Daphnia magna are exposed to various concentrations of the test substance for 48 hours.

• The number of immobilized daphnids is recorded.

• The EC50 (effective concentration for 50% of the daphnids showing immobilization) is determined.

Alga, Growth Inhibition Test (OECD 201):

• A culture of a unicellular green alga (e.g., Pseudokirchneriella subcapitata) is exposed to different concentrations of the test substance for 72-96 hours.

• The growth of the algae is measured by cell counts or other biomass surrogates.

• The EC50 (effective concentration causing a 50% reduction in growth) is calculated.

Soil Adsorption Coefficient (Koc) Determination (OECD 121)

The potential for a chemical to adsorb to soil and sediment is assessed by determining the soil adsorption coefficient (Koc).

Methodology (HPLC Method - OECD 121):

• High-Performance Liquid Chromatography (HPLC) is used to determine the retention time of the test substance on a stationary phase with bonded n-octadecyl chains.

• A set of reference compounds with known Koc values is run under the same conditions to create a calibration curve.

• The retention time of the test substance is used to interpolate its Koc value from the calibration curve.

Visualizing the Assessment Process

The following diagrams illustrate the workflows for data generation and assessment.

Experimental workflows for environmental safety testing.

QSAR prediction workflow for environmental properties.

Conclusion

This comparative guide highlights the environmental safety profiles of isobutyl propionate and several of its alternatives. While experimental data for isobutyl propionate is limited, predictive models suggest it is readily biodegradable with low to moderate aquatic toxicity. The provided data and experimental protocols offer a valuable resource for researchers and professionals in making informed decisions regarding solvent selection, promoting the use of chemicals with more favorable environmental profiles. It is important to note that predicted values are estimations and should be used for screening-level assessments.[1][2][3] Where definitive data is required, experimental testing following standardized guidelines is recommended.

References

• 1. chemsafetypro.com [chemsafetypro.com]
• 2. ECOSAR model performance with a large test set of industrial chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]

A Comparative Guide to Pseudohomogeneous Models for Esterification Kinetics

For researchers and professionals in drug development and chemical synthesis, accurately modeling reaction kinetics is paramount for process optimization, scaling, and control. Esterification, a cornerstone reaction in the production of pharmaceuticals, fine chemicals, and biofuels, is frequently modeled using various kinetic approaches. Among these, the pseudohomogeneous model is often favored for its simplicity and effectiveness in representing heterogeneously catalyzed reactions in a liquid phase as if they were occurring in a single phase. This guide provides an objective comparison of pseudohomogeneous models applied to different esterification systems, supported by experimental data and detailed protocols.

The pseudohomogeneous approach simplifies complex heterogeneous catalytic systems by assuming the reaction rate is independent of mass transfer limitations (both internal and external).[1][2] This allows the reaction to be described using kinetic expressions analogous to those for homogeneous reactions, significantly reducing the number of parameters to be estimated.[3] This model is particularly useful when agitation speeds are high and catalyst particle sizes are small, effectively eliminating diffusion barriers.[1]

Comparative Data on Pseudohomogeneous Kinetic Models

The following table summarizes quantitative data from various studies that have successfully applied pseudohomogeneous models to esterification kinetics. This allows for a direct comparison of the model's performance across different reactants, catalysts, and conditions.

Reactants	Catalyst	Temperature Range (°C)	Activation Energy (Ea) (kJ/mol)	Model Fit (R²)	Reference
Acetic Acid + n-Propanol	20% (w/w) DTPA/K10	Not Specified	28.15	> 0.99	[1]
Acetic Acid + Isopropanol	20% (w/w) DTPA/K10	Not Specified	25.53	> 0.99	[1]
Acetic Acid + Ethanol	Indion 140	60 - 90	53.46 (forward), 54.75 (backward)	Not Specified	[1]
Lauric Acid + Methanol	Amberlyst-15	70 - 150	60.5	Not Specified	[3]
Myristic Acid + Methanol	Amberlyst-15	70 - 150	60.8	Not Specified	[3]
Palmitic Acid + Methanol	Amberlyst-15	70 - 150	61.2	Not Specified	[3]
Stearic Acid + Methanol	Amberlyst-15	70 - 150	61.5	Not Specified	[3]
Acetic Acid + Ethanol	Amberlyst-15	Not Specified	Not Specified	0.954 (overall order)	[4]
R. trisperma oil + Methanol	Lewatit K2640	Not Specified	33.2	Not Specified	[2][5]
Oleic Acid + Methanol	γ-Al₂O₃	Not Specified	83.9 (reversible step)	Not Specified	[2][5]

Note: The suitability of a pseudohomogeneous model is often confirmed by ensuring that mass transfer resistances are negligible.[1]

Key Experimental Protocols

The following sections detail a generalized methodology for conducting esterification kinetic studies, based on protocols cited in the literature.

Materials

• Reactants : Carboxylic acids (e.g., Acetic Acid, Lauric Acid) and alcohols (e.g., Ethanol, Methanol) of high purity (typically >95%).[3]

• Catalyst : Heterogeneous acid catalysts such as ion-exchange resins (e.g., Amberlyst-15, Indion 140) or supported acids (e.g., DTPA/K10).[1][3] Catalysts are often dried before use.[6]

• Solvent (optional) : An inert solvent like n-heptane may be used to maintain constant reaction volume.[6]

Experimental Setup and Procedure

• Reactor Setup : Experiments are typically conducted in a stirred batch reactor, often a three-necked flask equipped with a condenser, a temperature probe, and a mechanical stirrer.[6][7] The reactor is placed in a temperature-controlled oil or water bath.[8]

• Eliminating Mass Transfer Limitations : To validate the use of a pseudohomogeneous model, it's crucial to ensure the reaction is kinetically controlled. This is achieved by:

  • External Mass Transfer : Conducting preliminary experiments at various stirrer speeds (e.g., 400-700 rpm) until the reaction rate becomes independent of the agitation speed.[1][7]

  • Internal Mass Transfer : Using catalyst particles of a sufficiently small size (e.g., average particle size of 82.5 mm) to ensure reactants can diffuse freely to the active sites.[1][6]

• Reaction Execution :

  • The carboxylic acid and the catalyst are charged into the reactor and heated to the desired temperature.[6]

  • The alcohol, preheated to the same temperature, is then added to the reactor. This moment is considered time zero.[6]

  • The mixture is stirred continuously at the predetermined speed to ensure a uniform temperature and concentration.[6]

• Sampling and Analysis :

  • Samples are withdrawn from the reactor at regular intervals using a syringe or a sampling line.[6][9]

  • The reaction in the sample is immediately quenched, often by cooling it in chilled distilled water.[6]

  • The concentration of the carboxylic acid is typically determined by titration with a standard NaOH solution. The progress of the reaction is monitored by measuring the decrease in acid concentration over time.[7]

Logical Workflow for Kinetic Modeling

The development and validation of a pseudohomogeneous kinetic model for an esterification reaction follows a structured, logical workflow. This process ensures that the selected model accurately represents the experimental data and that its underlying assumptions are valid for the system under study.

Caption: Workflow for developing and validating a pseudohomogeneous kinetic model.

Concluding Remarks

Pseudohomogeneous models offer a pragmatic and powerful tool for describing the kinetics of heterogeneously catalyzed esterification reactions, provided that mass transfer limitations are experimentally ruled out.[1] Their relative simplicity, requiring fewer parameters than more complex heterogeneous models like Langmuir-Hinshelwood or Eley-Rideal, makes them highly suitable for process design, simulation, and optimization in pharmaceutical and chemical industries.[3][4] The data presented demonstrates the broad applicability of these models across various fatty acids and alcohols with different catalysts. However, researchers must rigorously validate the model's core assumptions for each specific chemical system to ensure the accuracy and predictive power of the resulting kinetic expressions.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Kinetic Aspects of Esterification and Transesterification in Microstructured Reactors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. jurnal.untirta.ac.id [jurnal.untirta.ac.id]
• 8. Kinetics of Esterification of Lactic Acid with Methanol in the Presence of Cation Exchange Resin Using a Pseudo-Homogeneous Model [jstage.jst.go.jp]
• 9. researchgate.net [researchgate.net]

Stability of Isobutyl Propionate Against Hydrolysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the hydrolytic stability of isobutyl propionate (B1217596), a common ester used in various scientific and industrial applications, including as a flavoring agent and a solvent. Its stability is compared with other short-chain alkyl propionates, namely methyl propionate, ethyl propionate, and isopropyl propionate. This document is intended to assist researchers and professionals in drug development and formulation in selecting appropriate esters for their specific needs, where hydrolytic stability is a critical parameter.

Executive Summary

The stability of an ester against hydrolysis—the chemical breakdown of the compound due to reaction with water—is a crucial factor in determining its shelf-life, efficacy, and suitability in aqueous environments, which are common in pharmaceutical formulations and biological systems. This guide presents a comparative analysis of the hydrolytic stability of isobutyl propionate against methyl, ethyl, and isopropyl propionates.

Generally, the rate of ester hydrolysis is influenced by factors such as the molecular structure of the ester, the pH of the solution, and the temperature. The stability of the esters in this guide is discussed in the context of these parameters. While specific experimental data on the hydrolysis rate of isobutyl propionate is limited in publicly available literature, this guide synthesizes existing data for related esters and provides a scientifically grounded comparison.

Comparative Hydrolytic Stability

The susceptibility of an ester to hydrolysis is significantly influenced by steric hindrance around the carbonyl group and the electronic effects of the alcohol and acyl moieties.

General Trends in Ester Hydrolysis:

• Steric Hindrance: An increase in the bulkiness of the alkyl group in the alcohol portion of the ester can sterically hinder the approach of a nucleophile (like a hydroxide (B78521) ion or water molecule) to the electrophilic carbonyl carbon. This generally leads to a slower rate of hydrolysis.

• Electronic Effects: The electron-donating or withdrawing nature of the substituents can also affect the electrophilicity of the carbonyl carbon.

Based on these principles, a general trend for the rate of hydrolysis of alkyl propionates can be postulated.

Table 1: Comparison of Hydrolytic Stability of Alkyl Propionates

Ester	Chemical Structure	Molecular Weight ( g/mol )	Boiling Point (°C)	Expected Relative Rate of Hydrolysis
Methyl Propionate	CH₃CH₂COOCH₃	88.11	79.7	Fastest
Ethyl Propionate	CH₃CH₂COOCH₂CH₃	102.13	99.1	Intermediate
Isopropyl Propionate	CH₃CH₂COOCH(CH₃)₂	116.16	110	Slower
Isobutyl Propionate	CH₃CH₂COOCH₂CH(CH₃)₂	130.18	137	Slowest

Note: The expected relative rates of hydrolysis are based on general chemical principles of steric hindrance. Specific experimental kinetic data under identical conditions is required for precise quantitative comparison.

Factors Influencing Hydrolysis Rate

The stability of isobutyl propionate and its counterparts is critically dependent on environmental conditions.

pH-Dependence

Ester hydrolysis can be catalyzed by both acids and bases.

• Acid-Catalyzed Hydrolysis: Under acidic conditions (low pH), the carbonyl oxygen of the ester is protonated, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis (Saponification): Under alkaline conditions (high pH), the hydroxide ion, a strong nucleophile, directly attacks the carbonyl carbon. This process is typically faster and irreversible compared to acid-catalyzed hydrolysis.

For many simple esters, the rate of hydrolysis is slowest in the neutral pH range (around pH 4-6) and increases significantly in both highly acidic and alkaline conditions.

Temperature Dependence

Experimental Protocols

To quantitatively assess the hydrolytic stability of isobutyl propionate and compare it with other esters, a stability-indicating analytical method is required. High-Performance Liquid Chromatography (HPLC) is a suitable technique for this purpose.

Stability-Indicating HPLC Method for Isobutyl Propionate

Objective: To develop and validate an HPLC method capable of separating and quantifying isobutyl propionate from its primary hydrolysis products (isobutanol and propionic acid) and any potential degradation products.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector or a Refractive Index (RI) detector.

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Chromatographic Conditions (Example):

• Mobile Phase: A gradient or isocratic mixture of acetonitrile (B52724) and a buffered aqueous solution (e.g., phosphate (B84403) buffer, pH 3.0). The exact ratio should be optimized to achieve adequate separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: As isobutyl propionate and its hydrolysis products lack a strong chromophore, UV detection at a low wavelength (e.g., 210 nm) may be possible for propionic acid. Alternatively, an RI detector can be used for the simultaneous determination of all components.

• Injection Volume: 10 µL.

Sample Preparation for Hydrolysis Study:

• Prepare stock solutions of isobutyl propionate and the comparator esters (methyl, ethyl, and isopropyl propionate) in a suitable solvent (e.g., acetonitrile).

• Prepare a series of buffered solutions at different pH values (e.g., pH 2, 5, 7, 9, and 12).

• Initiate the hydrolysis reaction by adding a small, known volume of the ester stock solution to each buffered solution in a thermostatically controlled environment (e.g., 25 °C, 40 °C, and 60 °C).

• At predetermined time intervals, withdraw an aliquot of the reaction mixture.

• Quench the reaction if necessary (e.g., by neutralizing the acid or base catalyst or by dilution with the mobile phase).

• Analyze the samples by the validated HPLC method to determine the concentration of the remaining ester and the formed hydrolysis products.

Data Analysis:

The rate of hydrolysis can be determined by plotting the concentration of the ester versus time. From this data, the pseudo-first-order rate constant (k) at each pH and temperature can be calculated. The half-life (t½) of the ester under each condition can then be determined using the equation: t½ = 0.693 / k.

Visualizations

Experimental Workflow for Hydrolysis Analysis

The following diagram illustrates the general workflow for the experimental determination of ester hydrolysis rates.

Caption: A flowchart of the experimental procedure for determining and comparing the hydrolytic stability of esters.

Logical Relationship of Factors Affecting Hydrolysis

The interplay of molecular structure and environmental conditions dictates the rate of ester hydrolysis.

Caption: Key factors that determine the rate of ester hydrolysis.

Conclusion

The hydrolytic stability of isobutyl propionate is expected to be greater than that of smaller alkyl propionates like methyl, ethyl, and isopropyl propionate, primarily due to increased steric hindrance. However, like all esters, its stability is highly dependent on the pH and temperature of the environment. For applications requiring high stability in aqueous solutions, particularly under neutral or slightly acidic conditions, isobutyl propionate may be a more suitable choice compared to its less sterically hindered counterparts. For precise formulation decisions, it is imperative to conduct experimental studies under conditions that mimic the intended application, using a validated stability-indicating analytical method such as the HPLC protocol outlined in this guide.

References

• 1. pubs.acs.org [pubs.acs.org]

Comparative Guide to the Cross-Reactivity of Isobutyl Propionate in Toxicological Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of isobutyl propionate (B1217596) and structurally related alkyl propionates, focusing on their potential for cross-reactivity in toxicological assays. Due to a lack of direct experimental data on the cross-reactivity of isobutyl propionate, this guide synthesizes available toxicological information, metabolic pathways, and established principles of chemical reactivity to infer potential cross-reactivity, particularly in the context of skin sensitization.

Introduction to Isobutyl Propionate and its Analogs

Isobutyl propionate is a colorless liquid with a fruity odor, used as a flavoring agent and in the manufacturing of plastics.[1] It belongs to the class of carboxylic acid esters, characterized by a propionate group attached to an isobutyl chain.[1] For the purpose of this guide, we will compare isobutyl propionate with its structural isomers and closely related analogs: propyl propionate, isopropyl propionate, and butyl propionate. The structural similarities among these compounds form the basis for potential cross-reactivity in toxicological assessments.

Table 1: Physicochemical Properties of Isobutyl Propionate and its Analogs

Compound	Chemical Structure	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
Isobutyl Propionate	CH₃CH₂COOCH₂CH(CH₃)₂	C₇H₁₄O₂	130.18	137
Propyl Propionate	CH₃CH₂COOCH₂CH₂CH₃	C₆H₁₂O₂	116.16	122-124
Isopropyl Propionate	CH₃CH₂COOCH(CH₃)₂	C₆H₁₂O₂	116.16	111-112
Butyl Propionate	CH₃CH₂COOCH₂CH₂CH₂CH₃	C₇H₁₄O₂	130.18	145

Postulated Cross-Reactivity Based on Metabolism

Esters like isobutyl propionate are primarily metabolized through hydrolysis by carboxylesterases, enzymes widely distributed in the body, including the liver, plasma, and skin. This process breaks the ester bond, yielding an alcohol and a carboxylic acid.

For isobutyl propionate and its analogs, the metabolic products are:

• Isobutyl propionate: Isobutanol and propionic acid

• Propyl propionate: Propanol and propionic acid

• Isopropyl propionate: Isopropanol and propionic acid

• Butyl propionate: Butanol and propionic acid

The common metabolite, propionic acid, is a naturally occurring substance and is generally of low toxicity. The resulting alcohols have varying toxicological profiles. Cross-reactivity could arise if these esters are metabolized to reactive intermediates or if the parent compounds or their metabolites interact with the same biological targets.

Fig. 1: Metabolic pathways of propionate esters.

Inferred Cross-Reactivity in Skin Sensitization

A key area where cross-reactivity of esters is of concern is skin sensitization, an allergic reaction mediated by the immune system. The Adverse Outcome Pathway (AOP) for skin sensitization provides a framework for understanding how a chemical can lead to this toxicological endpoint. A crucial initial step, known as the Molecular Initiating Event (MIE), is the covalent binding of an electrophilic chemical (or its metabolite) to nucleophilic amino acid residues in skin proteins, forming a hapten-protein conjugate. This conjugate is then recognized by the immune system, leading to an allergic response.

Esters can act as electrophiles, and their reactivity is a determinant of their sensitization potential. Structurally similar esters are likely to have similar reactivity profiles and therefore may exhibit cross-reactivity in assays that measure events in the skin sensitization AOP.

Fig. 2: Adverse Outcome Pathway for skin sensitization.

Comparative Toxicological Data

While specific cross-reactivity data is unavailable, a comparison of the known toxicological profiles of isobutyl propionate and its analogs can provide insights into their potential for similar effects. Much of the acute toxicity data for these compounds is incomplete, highlighting the need for further investigation.

Table 2: Summary of Available Toxicological Data

Compound	Acute Oral LD50 (rat)	Skin Irritation/Corrosion	Eye Irritation	Skin Sensitization
Isobutyl Propionate	No data available	Mildly toxic by skin absorption[1]	No data available	No data available
Propyl Propionate	10,258.67 mg/kg	Not classified as irritant	Not classified as irritant	Not classified as a sensitizer (B1316253)
Isopropyl Propionate	No data available	No data available	No data available	No data available
Butyl Propionate	>5,000 mg/kg	Not irritating	Not irritating	Not a sensitizer (GPMT)

Data is limited and further testing is required for a comprehensive assessment.

Experimental Protocols for Assessing Cross-Reactivity

To definitively assess the cross-reactivity of isobutyl propionate and its analogs, a battery of in vitro and in chemico assays targeting different key events in the skin sensitization AOP is recommended.

Direct Peptide Reactivity Assay (DPRA) - In Chemico

• Principle: This assay evaluates the MIE by measuring the reactivity of a test chemical with synthetic peptides containing cysteine and lysine (B10760008), which mimic the nucleophilic targets in skin proteins. The depletion of the peptides is quantified by high-performance liquid chromatography (HPLC).

• Methodology:

  • A solution of the test chemical is incubated with synthetic cysteine- and lysine-containing peptides for 24 hours.

  • Following incubation, the concentration of the remaining unreacted peptides is determined by HPLC.

  • The percentage of peptide depletion is calculated relative to a reference control.

  • The mean cysteine and lysine depletion values are used to categorize the substance into reactivity classes (low, moderate, or high).

KeratinoSens™ Assay - In Vitro

• Principle: This cell-based assay addresses the second key event, keratinocyte activation. It uses a modified human keratinocyte cell line (HaCaT) that contains a luciferase gene under the control of the antioxidant response element (ARE). Sensitizing chemicals induce the ARE pathway, leading to the production of luciferase, which can be measured.

• Methodology:

  • KeratinoSens™ cells are seeded in 96-well plates and exposed to various concentrations of the test chemical for 48 hours.

  • Cell viability is assessed in parallel using a cytotoxicity assay (e.g., MTT).

  • Luciferase activity is measured using a luminometer after the addition of a luciferase substrate.

  • A chemical is classified as a sensitizer if it induces a statistically significant increase in luciferase expression above a certain threshold at concentrations that are not cytotoxic.

human Cell Line Activation Test (h-CLAT) - In Vitro

• Principle: The h-CLAT addresses the third key event, the activation of dendritic cells (DCs), which are key players in the immune response. The assay uses a human monocytic leukemia cell line (THP-1) as a surrogate for DCs and measures the upregulation of cell surface markers (CD86 and CD54) associated with DC activation.

• Methodology:

  • THP-1 cells are exposed to various concentrations of the test chemical for 24 hours.

  • Cell viability is determined to ensure that marker expression is measured in viable cells.

  • The expression of CD86 and CD54 on the cell surface is quantified using flow cytometry with fluorescently labeled antibodies.

  • A test chemical is considered a sensitizer if it induces the expression of CD86 and/or CD54 above a defined threshold.

Fig. 3: Proposed workflow for assessing cross-reactivity.

Conclusion and Future Directions

While direct experimental data on the cross-reactivity of isobutyl propionate is currently lacking, a comparative analysis based on structural similarity, metabolic pathways, and the mechanistic understanding of skin sensitization suggests a potential for cross-reactivity with other short-chain alkyl propionates. The provided experimental protocols for in chemico and in vitro assays offer a robust framework for investigating this potential.

Future research should focus on generating empirical data for isobutyl propionate and its analogs in the described assays to confirm the inferred cross-reactivity and to build more predictive toxicology models for this class of compounds. Such data would be invaluable for accurate risk assessment in the pharmaceutical, cosmetic, and chemical industries.

References

• 1. KeratinoSens™ Assay - Creative BioMart [creativebiomart.net]

A Comparative Guide to Green Synthesis Routes for Isobutyl Propionate

For Researchers, Scientists, and Drug Development Professionals

The synthesis of isobutyl propionate (B1217596), a key fragrance and flavor compound, is increasingly scrutinized through the lens of green chemistry. Traditional synthesis methods often rely on corrosive mineral acids and produce significant waste. This guide provides a comparative analysis of greener alternatives, presenting the latest experimental data and detailed protocols to aid researchers in selecting sustainable and efficient synthesis routes.

Comparative Analysis of Green Synthesis Routes

The following table summarizes the key performance indicators for various green synthesis methods for isobutyl propionate, allowing for a direct comparison of their efficacy and environmental credentials.

Synthesis Route	Catalyst	Reaction Temp. (°C)	Reaction Time (h)	Molar Ratio (Alcohol:Acid)	Catalyst Loading	Solvent	Yield/Conversion (%)	Catalyst Reusability
Enzymatic Catalysis	Immobilized Lipase (B570770) (Novozym® 435)	40	10	3:1	5% w/w	Solvent-free	92.52%	Up to 7 cycles with >83% conversion[1]
Solid Acid: Ion-Exchange Resin	Amberlyst-15	60-75	5-8	1:1	8 g/L	1,4-Dioxane	~60-80%	Stable for multiple cycles[2][3]
Solid Acid: Rare Earth Superacid	SO₄²⁻/TiO₂/La³⁺	Reflux (Cyclohexane)	2.5	2:1	0.7g per 0.1 mol acid	Cyclohexane (B81311)	98.68%	Not specified
Solid Acid: Fly Ash-Based	Nano Crystalline Fly Ash (NAFA)	Not specified	2	Not specified	Not specified	Not specified	94%	Recyclable for up to 4 cycles[4][5][6]
Microwave-Assisted Synthesis	Sulfuric Acid (catalyst)	Varied	Varied	Not specified	Not specified	Solvent-free	Moderate (~19.7%)	Not applicable

Green Synthesis Methodologies and Experimental Protocols

This section details the experimental procedures for the most promising green synthesis routes for isobutyl propionate.

Enzymatic Synthesis using Immobilized Lipase

This method utilizes the high selectivity of enzymes to catalyze the esterification reaction under mild conditions in a solvent-free system, significantly reducing environmental impact.

Experimental Protocol:

The esterification of propionic acid with isobutyl alcohol is conducted using immobilized lipase Novozym® 435 in a solvent-free system. The reaction is carried out in a stirred batch reactor.

• Reactant and Catalyst Preparation : A specific molar ratio of isobutyl alcohol to propionic acid (e.g., 3:1) is prepared. The immobilized lipase, Novozym® 435, is added at a specified loading (e.g., 5% w/w of the total reactants).

• Reaction Execution : The reaction mixture is maintained at a constant temperature (e.g., 40°C) and stirred continuously at a set speed (e.g., 300 rpm) for the duration of the reaction (e.g., 10 hours).

• Sample Analysis : Samples are withdrawn at regular intervals and analyzed by gas chromatography (GC) to determine the concentration of reactants and products, and to calculate the conversion rate.

• Catalyst Recovery and Reuse : After the reaction, the immobilized enzyme is separated from the reaction mixture by filtration, washed with a suitable solvent (e.g., tert-butanol), and dried. The recovered enzyme can then be used for subsequent reaction cycles to test its reusability. A high conversion of 92.52% can be achieved under optimal conditions[1].

Heterogeneous Catalysis with Solid Acids

Solid acid catalysts, such as ion-exchange resins and functionalized inorganic oxides, offer a recyclable and less corrosive alternative to traditional liquid acids.

Amberlyst-15 is a macroreticular polystyrene-based ion-exchange resin with strong sulfonic acid groups, making it an effective catalyst for esterification.

Experimental Protocol:

The synthesis is performed in a stirred batch reactor equipped with a reflux condenser and a heating system.

• Catalyst Pre-treatment : Amberlyst-15 is washed with methanol (B129727) and water to remove impurities and then dried in a vacuum oven at 348 K.[2]

• Reaction Setup : The reactor is charged with isobutyl alcohol, the solvent (1,4-dioxane), and the pre-treated Amberlyst-15 catalyst (e.g., 1 to 4 g). The mixture is heated to the desired reaction temperature (e.g., 333 K).[2]

• Reaction Initiation : Propionic acid, pre-heated to the same temperature, is added to the reactor to start the reaction. The molar ratio of propionic acid to isobutanol is typically 1:1.[2]

• Monitoring and Analysis : The reaction mixture is stirred at a constant speed (e.g., 1000 rpm). Samples are collected at specific time intervals to monitor the progress of the reaction. The concentration of propionic acid is determined by titration or GC analysis.[2][3]

This catalyst demonstrates high activity and can lead to very high esterification rates under relatively short reaction times.

Experimental Protocol:

• Reactant and Catalyst Loading : Propionic acid (0.1 mol), isobutyl alcohol (0.2 mol), the SO₄²⁻/TiO₂/La³⁺ catalyst (0.7g), and cyclohexane as a water-carrying agent (0.6 mL) are added to a reaction flask.[7]

• Reaction Conditions : The mixture is heated to reflux and stirred for 2.5 hours.[7]

• Product Analysis : The final esterification rate is determined, with studies showing rates as high as 98.68%.[7]

This innovative approach utilizes industrial waste (fly ash) to create an effective and recyclable solid acid catalyst.[4][5][6]

Experimental Protocol:

• Catalyst Synthesis : A nano crystalline solid acid catalyst (NAFA) is synthesized from F-type fly ash through chemical activation with concentrated nitric acid at 110°C.[6]

• Esterification Reaction : The esterification of propionic acid with isobutanol is carried out in the presence of the NAFA catalyst.

• Reaction Performance : The reaction can achieve a high yield of 94% for isobutyl propionate within 2 hours.[6]

• Catalyst Recyclability : The NAFA catalyst can be recovered and reused for up to four reaction cycles without a significant loss in its catalytic activity.[4][5]

Microwave-Assisted Organic Synthesis (MAOS)

Microwave irradiation offers a method for rapid and efficient heating, which can significantly reduce reaction times and energy consumption.

Experimental Protocol:

This approach focuses on a solvent-free synthesis of isobutyl propionate using microwave energy.

• Reaction Mixture : Isobutanol, propionic acid, and a catalytic amount of concentrated sulfuric acid are placed in a single-mode microwave synthesizer vial.[8]

• Microwave Irradiation : The reaction is subjected to microwave irradiation under varied temperature and time conditions to optimize the synthesis.[8]

• Analysis : The formation of the product and the composition of the reaction mixture are analyzed using Infrared (IR) spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy.[8]

• Optimization : While this method demonstrates the applicability of microwave energy, further investigation is required to optimize the reaction conditions and improve the moderate yields and simplify purification.[8]

Logical Workflow for Selecting a Green Synthesis Route

The selection of an optimal green synthesis route involves a multi-faceted decision-making process. The following diagram illustrates a logical workflow to guide this selection.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. researchgate.net [researchgate.net]
• 4. Solid acid catalyst for isobutyl propionate production from solid waste - Int J Pharm Chem Anal [ijpca.org]
• 5. Solid acid catalyst for isobutyl propionate production from solid waste | Semantic Scholar [semanticscholar.org]
• 6. ijpca.org [ijpca.org]
• 7. Study on Catalytic Synthesis of Isobutyl Propionate Using Environmentally Friendly Catalys | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 8. uwlax.edu [uwlax.edu]

Safety & Regulatory Compliance

Proper Disposal of Isobutyl Propionate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is paramount. This guide provides essential safety and logistical information for the proper disposal of isobutyl propionate (B1217596), a flammable liquid commonly used as a solvent and flavoring agent. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring environmental responsibility.

Immediate Safety and Handling Precautions

Isobutyl propionate is classified as a flammable liquid and vapor.[1][2][3] Therefore, all handling and disposal procedures must be conducted away from heat, sparks, open flames, and other ignition sources.[1][4][5] Use non-sparking tools and explosion-proof equipment when handling this chemical.[1][2][5] It is essential to wear appropriate personal protective equipment (PPE), including safety goggles with side-shields, chemical-impermeable gloves, and protective clothing to avoid skin and eye contact.[1] All procedures should be carried out in a well-ventilated area or within a fume hood to minimize inhalation exposure.[1]

Step-by-Step Disposal Protocol

The disposal of isobutyl propionate must comply with federal, state, and local regulations.[6] Under no circumstances should isobutyl propionate be discharged into sewer systems.[1]

• Waste Collection :

  • Collect waste isobutyl propionate in a designated, properly labeled hazardous waste container.[6] The container must be made of a material compatible with the chemical and have a secure, leak-proof closure.[7]

  • Label the container clearly with the words "Hazardous Waste" and the full chemical name, "Isobutyl Propionate".[6] Do not use abbreviations or chemical formulas.[6]

  • Keep the waste container closed at all times, except when adding waste.[8][9]

• Storage :

  • Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[7][9][10]

  • The SAA must be a cool, dry, and well-ventilated location, away from incompatible materials such as strong oxidizing agents, acids, and bases.[1][5][10]

  • Ensure that the storage area has secondary containment to manage potential leaks or spills.[7]

• Disposal :

  • Arrange for the collection and disposal of the waste through a licensed chemical waste disposal company.[1][3] The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

  • Do not mix isobutyl propionate with other waste streams unless explicitly permitted by your institution's hazardous waste management program.

• Empty Container Disposal :

  • Empty containers that held isobutyl propionate must be handled as hazardous waste unless properly decontaminated.[8]

  • Containers can be triple-rinsed with a suitable solvent.[8] The rinsate must be collected and disposed of as hazardous waste.[8]

  • Once decontaminated, the container can be punctured to render it unusable for other purposes and disposed of in a sanitary landfill or as directed by your institution's waste management guidelines.[1]

Spill and Leak Management

In the event of a spill, immediately evacuate personnel from the affected area and remove all sources of ignition.[1] Wearing appropriate PPE, contain the spill using an inert absorbent material such as dry sand or earth.[4][11] Collect the absorbed material using non-sparking tools and place it in a suitable, closed container for disposal as hazardous waste.[1][11] Prevent the spill from entering drains or waterways.[1]

Quantitative Disposal Data

The following table summarizes key hazard information for isobutyl propionate:

Property	Value	Source
Flash Point	26 °C / 78.8 °F	[2]
UN Number	UN2394	[1][2]
Hazard Class	3 (Flammable Liquid)

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of isobutyl propionate.

Caption: Logical workflow for the safe disposal of isobutyl propionate waste.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. vigon.com [vigon.com]
• 5. synerzine.com [synerzine.com]
• 6. benchchem.com [benchchem.com]
• 7. danielshealth.com [danielshealth.com]
• 8. vumc.org [vumc.org]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. ISOBUTYL PROPIONATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Isobutyl Propionate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling isobutyl propionate (B1217596), including detailed operational and disposal plans to build a foundation of trust and safety in your chemical handling procedures.

Chemical Profile: Isobutyl Propionate

Property	Value	Source
CAS Number	540-42-1	[1][2][3]
Molecular Formula	C7H14O2	[1][2][3]
Molecular Weight	130.19 g/mol	[1][2]
Appearance	Colorless liquid	[1]
Flash Point	26 °C / 78.8 °F	[1]
Boiling Point	137 °C / 278.6 °F	[4]
Hazards	Flammable liquid and vapor	[1][2][3]

Personal Protective Equipment (PPE): Your First Line of Defense

When handling isobutyl propionate, a comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Body Part	Protection	Recommended Specifications	Rationale
Eyes/Face	Safety Glasses/Goggles and Face Shield	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield is recommended for splash protection.	Protects against splashes and vapors that can cause eye irritation.
Skin	Chemically Resistant Gloves	Full Contact: Butyl-rubber gloves (0.7 mm thickness) with a breakthrough time of >480 minutes. Splash Contact: Latex gloves (0.6 mm thickness) with a breakthrough time of >30 minutes.	Prevents skin contact which can lead to irritation. Always inspect gloves before use and use proper removal technique.
Body	Protective Clothing	Flame retardant, anti-static, and impervious clothing. A complete suit should be worn.	Protects the body from accidental splashes and contact with the flammable substance.
Respiratory	Air-Purifying Respirator or Supplied-Air Respirator	For situations where engineering controls are insufficient or during emergencies, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges. For sole protection, a full-faced supplied-air respirator is recommended.	Protects against inhalation of vapors, which can cause respiratory irritation and other health effects.

Operational Plan: A Step-by-Step Guide to Safe Handling

Following a clear, step-by-step operational plan is essential for minimizing risks associated with isobutyl propionate.

1. Preparation and Risk Assessment:

• Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for isobutyl propionate.[1][2][3][4][5]

• Work Area Preparation: Ensure the work area is well-ventilated.[2][3] An eyewash station and safety shower must be readily accessible.

• Equipment Check: Use only explosion-proof electrical, ventilating, and lighting equipment.[1][3][4] All equipment used for handling must be properly grounded and bonded to prevent static discharge.[4][5]

• Gather Materials: Have all necessary PPE, spill containment materials (such as inert absorbent like dry clay or sand), and waste disposal containers ready before starting.[4]

2. Handling Procedure:

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

• Dispensing: When transferring isobutyl propionate, use non-sparking tools.[1][5] Pour slowly to minimize splashing and vapor generation. Keep containers tightly closed when not in use.[2][3]

• Heating: Avoid heating isobutyl propionate near open flames, hot surfaces, or other sources of ignition.[1][2] Vapors are heavier than air and can travel to an ignition source.[6]

• Monitoring: Be aware of the signs of overexposure, which may include headache, dizziness, tiredness, nausea, and vomiting.[1] If you experience any of these symptoms, move to fresh air immediately and seek medical attention.

3. Post-Handling and Cleanup:

• Decontamination: After handling, wash hands and any exposed skin thoroughly with soap and water.[1][2]

• Cleaning: Clean the work area and any contaminated equipment.

• PPE Removal: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use items as hazardous waste.

Disposal Plan: Responsible Waste Management

Proper disposal of isobutyl propionate and contaminated materials is critical for environmental safety and regulatory compliance.

1. Waste Identification and Segregation:

• Hazardous Waste: Isobutyl propionate is considered a hazardous waste due to its flammability.[1]

• Segregation: Keep isobutyl propionate waste separate from other chemical waste streams to avoid incompatible reactions.

2. Waste Collection and Storage:

• Containers: Use clearly labeled, sealed, and appropriate containers for collecting liquid waste and contaminated solids (e.g., gloves, absorbent materials).

• Storage: Store waste containers in a designated, well-ventilated, and cool area away from ignition sources.[2][4]

3. Disposal Method:

• Approved Facility: Dispose of contents and containers at an approved waste disposal plant.[1][5]

• Regulatory Compliance: Chemical waste generators must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

• Incineration: A possible disposal method is burning in a chemical incinerator equipped with an afterburner and scrubber system.[7]

Experimental Workflow: Safe Handling of Isobutyl Propionate

The following diagram illustrates the logical workflow for the safe handling of isobutyl propionate, from initial preparation to final disposal.

Caption: Workflow for the safe handling of isobutyl propionate.

References

• 1. fishersci.com [fishersci.com]
• 2. aurochemicals.com [aurochemicals.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. vigon.com [vigon.com]
• 5. synerzine.com [synerzine.com]
• 6. Isobutyl propionate | C7H14O2 | CID 10895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. tcichemicals.com [tcichemicals.com]